Molybdenum pentafluoride

• CAS: 13819-84-6

Core Science & Biosynthesis

Molybdenum Pentafluoride: A Comprehensive Technical Guide

An In-depth Technical Guide on the Core Fundamental Properties of Molybdenum Pentafluoride for Researchers, Scientists, and Drug Development Professionals.

Introduction

Molybdenum pentafluoride (MoF₅) is an inorganic compound with the formula MoF₅. It is a hygroscopic, volatile, yellow solid that is a key starting material in molybdenum chemistry.[1][2] This technical guide provides a comprehensive overview of the fundamental properties of Molybdenum Pentafluoride, including its physical and chemical characteristics, synthesis, reactivity, and safety protocols. The information is tailored for researchers, scientists, and professionals in drug development who may encounter or utilize this compound in their work.

Physical and Chemical Properties

Molybdenum pentafluoride is a volatile solid at room temperature. In the solid state, it exists as a tetramer, [MoF₅]₄, with a cyclic structure of four distorted octahedral molybdenum atoms bridged by fluorine atoms.[3] In the liquid and gaseous phases, it exists as a mixture of oligomers, primarily dimers and trimers, with a small fraction of monomers.[1] The monomeric form is believed to adopt a trigonal bipyramidal geometry.[4]

Quantitative Physical and Spectroscopic Data

The following tables summarize the key quantitative physical and spectroscopic data for Molybdenum Pentafluoride.

Table 1: Physical Properties of Molybdenum Pentafluoride

Property	Value	Reference(s)
Chemical Formula	MoF₅	[1][2]
Molar Mass	190.94 g/mol	[1][2]
Appearance	Yellow solid	[1][2]
Density	3.44 g/cm³	[1][2]
Melting Point	45.7 °C (318.8 K)	[1][2]
Boiling Point	50 °C (sublimes)	[1][2]
Crystal Structure	Tetrameric in solid state	[3]

Table 2: Thermodynamic Properties of Molybdenum Pentafluoride

Property	Value	Reference(s)
Standard Enthalpy of Formation (ΔH°f) (crystal)	-1387 kJ/mol	[5]
Heat Capacity (C)	96.6 J/mol·K	[1][2]
Enthalpy of Fusion	6.1 kJ/mol

Table 3: Vibrational Spectroscopy Data for Monomeric MoF₅

Data for monomeric MoF₅ is typically obtained from matrix isolation studies.

Wavenumber (cm⁻¹)	Vibrational Mode	Symmetry	Reference(s)
Data not explicitly found in a tabular format in the search results, but discussed in the cited literature.	[4][6][7]

Synthesis and Reactivity

Synthesis of Molybdenum Pentafluoride

Molybdenum pentafluoride can be synthesized through several routes. The most common methods involve the reduction of molybdenum hexafluoride or the direct fluorination of molybdenum metal.

This method is based on the reaction described in Inorganic Syntheses and other literature sources.[1][2]

Reaction: Mo + 5MoF₆ → 6MoF₅

Materials:

• Molybdenum powder

• Molybdenum hexafluoride (MoF₆)

• Airtight reaction vessel (e.g., a sealed tube or autoclave) made of a resistant material such as nickel or Monel.

• Vacuum line

• Heating apparatus (e.g., tube furnace)

• Cold trap

Procedure:

• Place a stoichiometric amount of molybdenum powder into the reaction vessel under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Evacuate the reaction vessel using a vacuum line to remove air and moisture.

• Cool a section of the reaction vessel or a connected cold trap with liquid nitrogen.

• Carefully condense a five-fold molar excess of molybdenum hexafluoride into the cooled section of the reaction vessel.

• Seal the reaction vessel.

• Allow the reactants to slowly warm to room temperature and then gently heat the vessel to a temperature sufficient to initiate the reaction (temperatures around 150-200°C are typically employed, though specific conditions may vary). The reaction is often carried out in a sealed tube with a temperature gradient.

• The reaction proceeds as the MoF₆ vapor comes into contact with the heated molybdenum powder.

• After the reaction is complete, the product, Molybdenum Pentafluoride, can be purified by vacuum sublimation. The more volatile unreacted MoF₆ can be removed by careful distillation to a cold trap.

Reactivity of Molybdenum Pentafluoride

Molybdenum pentafluoride is a reactive compound. Its key reactions include:

• Hydrolysis: It is extremely sensitive to moisture and hydrolyzes readily in the presence of water or moist air, releasing hydrogen fluoride (HF).[1][2] This reaction is vigorous and hazardous.

• Disproportionation: Upon heating to around 165 °C, MoF₅ disproportionates to form molybdenum tetrafluoride (MoF₄) and molybdenum hexafluoride (MoF₆).[1][2]

• Reactions with Organic Solvents: The reactivity of MoF₅ with organic solvents is not extensively documented in the initial search results, but caution should be exercised as it is a strong oxidizing and fluorinating agent. Reactions with organic compounds are likely.

Applications and Relevance to Drug Development

Based on the available literature, Molybdenum Pentafluoride does not have direct applications in drug development or biological signaling pathways. Its high reactivity, particularly its sensitivity to water, makes it unsuitable for use in biological systems. Its primary utility lies in the field of inorganic synthesis, where it serves as a precursor for other molybdenum compounds.

Safety and Handling

Molybdenum pentafluoride is a hazardous chemical that requires strict safety precautions during handling and storage.

• Hazards: It is a strong oxidizing agent and is corrosive. Upon contact with moisture, it releases toxic and corrosive hydrogen fluoride gas. Inhalation can be harmful.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles and a face shield are mandatory.

  • Skin Protection: A full suit of protective clothing, including gloves made of a material resistant to fluorides (e.g., neoprene or nitrile rubber), is essential.

  • Respiratory Protection: Work should be conducted in a well-ventilated fume hood. In case of potential exposure, a self-contained breathing apparatus (SCBA) or a respirator with an appropriate cartridge for acid gases and fluorides should be used.

• Handling:

  • All manipulations should be carried out in a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

  • Avoid contact with skin, eyes, and clothing.

  • Ensure that an eyewash station and a safety shower are readily accessible.

• Storage:

  • Store in a tightly sealed container made of a resistant material (e.g., stainless steel, Monel, or Teflon).

  • The storage area should be cool, dry, and well-ventilated, away from water and incompatible materials.

• Spills:

  • In case of a spill, evacuate the area.

  • Use appropriate PPE for cleanup.

  • Small spills can be covered with a dry, inert absorbent material (e.g., sand or vermiculite). Do not use water.

  • Large spills should be handled by trained emergency response personnel.

Conclusion

Molybdenum pentafluoride is a fundamentally important, yet highly reactive, inorganic compound. This guide has provided a detailed overview of its core properties, including its physical and chemical characteristics, synthesis, and reactivity. While it does not have direct applications in the life sciences, a thorough understanding of its properties is crucial for researchers in inorganic and materials chemistry. Strict adherence to safety protocols is paramount when working with this hazardous substance.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 3. researchgate.net [researchgate.net]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. CN104148019A - Preparation method for MOF-5 metal-organic frameworks - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Experimental evidence for the molecular molybdenum fluorides MoF to MoF6: a matrix isolation and DFT investigation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Synthesis of Molybdenum(V) Fluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis routes for Molybdenum(V) fluoride (MoF₅), a compound of interest in various chemical research and development areas. The information presented is curated for a technical audience and focuses on detailed experimental protocols, quantitative data, and logical representations of the synthetic pathways.

Molybdenum(V) fluoride is a hygroscopic, yellow solid that typically exists as a tetramer.[1][2][3] Its synthesis requires careful handling of highly reactive and corrosive reagents. This document outlines three principal methods for its preparation: the reaction of molybdenum metal with molybdenum hexafluoride, the reduction of molybdenum hexafluoride, and the direct fluorination of molybdenum metal.

Core Synthesis Routes: A Comparative Overview

The selection of a specific synthesis route for Molybdenum(V) fluoride depends on the available starting materials, equipment, and desired scale of production. The following table summarizes the key quantitative parameters for the three primary methods.

Synthesis Route	Reactants	Temperature (°C)	Pressure	Reaction Time	Yield
Comproportionation	Mo, MoF₆	400	Autogenous	2 hours	~100% (based on Mo)
Reduction of MoF₆	MoF₆, PF₃	Not specified	Not specified	Not specified	Not specified
Direct Fluorination	Mo, F₂	900	Not specified	Not specified	Not specified

Detailed Experimental Protocols

The following sections provide detailed experimental procedures for the key synthesis routes of Molybdenum(V) fluoride. These protocols are based on established laboratory methods and require appropriate safety precautions for handling hazardous materials.

Synthesis by Comproportionation of Molybdenum and Molybdenum Hexafluoride

This method involves the reaction of molybdenum metal with an excess of molybdenum hexafluoride. The reaction proceeds according to the following equation:

Mo + 5MoF₆ → 6MoF₅ [1]

Experimental Protocol:

A detailed procedure for this synthesis is described in Inorganic Syntheses. The following is a summary of the key steps:

• Apparatus: A reaction vessel capable of withstanding high temperatures and pressures, typically a metal autoclave, is required. The apparatus must be scrupulously dried and free of any contaminants.

• Reagents:

  • Molybdenum metal powder.

  • Molybdenum hexafluoride (MoF₆).

• Procedure:

  • A weighed amount of molybdenum powder is placed in the reaction vessel.

  • The vessel is evacuated and cooled.

  • A stoichiometric excess of molybdenum hexafluoride is condensed into the reactor.

  • The sealed vessel is heated to 400°C for 2 hours.

  • After cooling, the excess MoF₆ is removed under vacuum.

  • The Molybdenum(V) fluoride product is purified by sublimation.

• Yield: The yield is reported to be nearly quantitative based on the initial amount of molybdenum metal.

Synthesis by Reduction of Molybdenum Hexafluoride

Molybdenum(V) fluoride can also be prepared by the reduction of molybdenum hexafluoride using a suitable reducing agent, such as phosphorus trifluoride (PF₃) or tungsten hexacarbonyl (W(CO)₆).[1][4][5]

Reaction with Phosphorus Trifluoride:

2MoF₆ + PF₃ → 2MoF₅ + PF₅ [4][5]

Experimental Protocol:

Detailed, publicly available experimental protocols for this specific method are limited. However, the general procedure involves the controlled reaction of gaseous or liquid molybdenum hexafluoride with phosphorus trifluoride in a suitable, inert reaction system. The product, MoF₅, would then be separated from the volatile byproduct, phosphorus pentafluoride (PF₅), likely through fractional condensation or sublimation.

Synthesis by Direct Fluorination of Molybdenum Metal

This method involves the direct reaction of elemental molybdenum with fluorine gas at high temperatures.[1][6]

Reaction Equation:

2Mo + 5F₂ → 2MoF₅

Experimental Protocol:

• Apparatus: A high-temperature tube furnace with a reactor tube made of a fluorine-resistant material. A system for the controlled flow of fluorine gas and an appropriate trapping system for any unreacted fluorine are essential.

• Reagents:

  • Molybdenum metal powder or turnings.

  • Fluorine gas (F₂).

• General Procedure:

  • Molybdenum metal is placed in the reactor tube.

  • The system is purged with an inert gas.

  • The reactor is heated to 900°C.

  • A controlled stream of fluorine gas, often diluted with an inert gas, is passed over the heated molybdenum.

  • The volatile MoF₅ product is carried out of the hot zone and collected on a cold finger or in a cooled trap.

  • Purification is typically achieved through sublimation.

Logical Relationships and Experimental Workflows

The synthesis of Molybdenum(V) fluoride can be visualized as a series of distinct pathways starting from elemental molybdenum or its highest oxidation state fluoride. The following diagrams, generated using the DOT language, illustrate these workflows.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. מוליבדן(V) פלואוריד – ויקיפדיה [he.wikipedia.org]
• 3. فلوريد الموليبدنوم الخماسي - ويكيبيديا [ar.wikipedia.org]
• 4. 五氟化钼 - 维基百科，自由的百科全书 [zh.wikipedia.org]
• 5. 五氟化鉬 - 維基百科，自由的百科全書 [zh.wikipedia.org]
• 6. hamichlol.org.il [hamichlol.org.il]

Molybdenum(V) Fluoride (CAS 13819-84-6): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of molybdenum(V) fluoride (MoF₅), a significant inorganic compound with diverse applications in catalysis and materials science. This document consolidates critical information on its chemical and physical properties, synthesis and purification protocols, reactivity, and safety considerations. Special attention is given to its structural characteristics and spectroscopic data. Furthermore, this guide explores the broader context of molybdenum compounds in catalysis and their emerging potential in drug development, providing a valuable resource for researchers and professionals in these fields.

Chemical and Physical Properties

Molybdenum(V) fluoride is a hygroscopic, yellow crystalline solid at room temperature. In the solid state, it exists as a tetramer, [MoF₅]₄, with molybdenum atoms in a distorted octahedral geometry linked by fluoride bridges. The monomeric form, which is present in the gas phase, is believed to have a trigonal bipyramidal structure. It is reactive towards water and sublimes at elevated temperatures.

Table 1: Physical and Chemical Properties of Molybdenum(V) Fluoride

Property	Value	Reference(s)
CAS Number	13819-84-6
Molecular Formula	MoF₅
Molar Mass	190.94 g/mol
Appearance	Yellow crystalline solid
Density	3.44 g/cm³
Melting Point	45.7 °C (114.3 °F; 318.8 K)
Boiling Point	Sublimes at 50 °C (122 °F; 323 K)
Solubility	Soluble in anhydrous HF (0.32 g/100g at 25°C)
Decomposition Temperature	Disproportionates at ~165 °C

Synthesis and Purification

Synthesis

A common and effective method for the synthesis of molybdenum(V) fluoride is the reduction of molybdenum(VI) fluoride (MoF₆) with molybdenum metal.

Reaction: Mo + 5MoF₆ → 6MoF₅

This protocol is adapted from the procedure described in Inorganic Syntheses.

Caution: Molybdenum hexafluoride is a toxic and highly corrosive gas. Molybdenum pentafluoride is also toxic and moisture-sensitive. All manipulations should be carried out in a dry, inert atmosphere (e.g., a glovebox or using Schlenk techniques) and with appropriate personal protective equipment.

• Apparatus: A clean, dry, and leak-tight vacuum system is required. The reaction is typically carried out in a sealed tube made of a material resistant to fluoride corrosion, such as Monel or nickel.

• Reactants:

  • Molybdenum powder (high purity).

  • Molybdenum(VI) fluoride (MoF₆).

• Procedure: a. Place a stoichiometric amount of molybdenum powder into the reaction vessel. b. Evacuate the reaction vessel and cool it to liquid nitrogen temperature (-196 °C). c. Condense a five-fold molar excess of molybdenum(VI) fluoride into the reaction vessel. d. Seal the reaction vessel under vacuum. e. Allow the vessel to slowly warm to room temperature and then heat to 60 °C. f. Maintain the reaction at 60 °C for several hours to ensure complete reaction. g. After the reaction is complete, cool the vessel to room temperature. The product, molybdenum(V) fluoride, will be present as a yellow solid.

Purification

Molybdenum(V) fluoride can be purified by vacuum sublimation. This process separates the volatile MoF₅ from non-volatile impurities.

• Apparatus: A sublimation apparatus consisting of a heated tube under vacuum with a cold finger for condensation is required.

• Procedure: a. Transfer the crude molybdenum(V) fluoride to the sublimation apparatus under an inert atmosphere. b. Evacuate the apparatus to a high vacuum. c. Gently heat the crude product to a temperature that allows for sublimation (around 50-60 °C). d. The purified molybdenum(V) fluoride will sublime and deposit as crystals on the cold finger. e. Once the sublimation is complete, cool the apparatus and collect the purified crystals under an inert atmosphere.

Synthesis and Purification Workflow for MoF₅

Spectroscopic and Structural Data

Vibrational Spectroscopy

The vibrational spectra of molybdenum(V) fluoride have been studied in both the solid and liquid states. The spectra are consistent with the tetrameric structure in the solid phase and a monomeric trigonal bipyramidal (D₃h symmetry) species in the molten state.

Table 2: Vibrational Frequencies of Molybdenum(V) Fluoride

State	Technique	Frequency (cm⁻¹)	Assignment (for monomeric D₃h)	Reference(s)
Liquid	Raman	747 (s, pol)	ν₁ (A₁') - Sym. Stretch
Liquid	Raman	701 (w, pol)	ν₅ (E') - Bend
Liquid	Raman	228 (w)	ν₇ (E') - Bend
Liquid	Raman	200 (w)	ν₄ (A₂") - Out-of-plane Bend
Solid (thin film, 77K)	Infrared	765 (w), 739 (m), 691 (s), 654 (vs, sh), 521 (m)	Complex bands due to tetrameric structure

Crystal Structure

In the solid state, MoF₅ adopts a tetrameric structure, [MoF₅]₄, where four MoF₆ octahedra are linked through cis-fluorine bridges.

Schematic of the [MoF₅]₄ Tetrameric Structure

Reactivity and Applications

Molybdenum(V) fluoride is a strong fluorinating agent and a Lewis acid. It readily hydrolyzes in the presence of moisture to form hydrogen fluoride and molybdenum oxyfluorides. At temperatures around 165 °C, it undergoes disproportionation to molybdenum(IV) fluoride and molybdenum(VI) fluoride.

Disproportionation Reaction: 2MoF₅ → MoF₄ + MoF₆

Catalysis

Molybdenum compounds are versatile catalysts in organic synthesis. They are particularly effective in oxidation reactions, such as the epoxidation of alkenes. The catalytic cycle often involves the molybdenum center cycling between different oxidation states.

Generalized Catalytic Cycle for Mo-catalyzed Epoxidation

Relevance to Drug Development

While there are no direct applications of molybdenum(V) fluoride in pharmaceuticals, molybdenum-containing compounds are of growing interest in medicinal chemistry. Molybdenum complexes have been investigated for their anticancer properties. The proposed mechanisms of action include the generation of reactive oxygen species (ROS) and the chelation of copper, which is essential for angiogenesis.

Proposed Anticancer Mechanisms of Molybdenum Compounds

Given its reactivity, molybdenum(V) fluoride could serve as a precursor for the synthesis of novel molybdenum-based therapeutic agents.

Safety and Handling

Molybdenum(V) fluoride is a hazardous substance and must be handled with extreme care.

• Hazards: It is corrosive and causes severe skin burns and eye damage. It is harmful if swallowed and upon hydrolysis, releases toxic and corrosive hydrogen fluoride gas.

• Handling: All manipulations should be performed in a well-ventilated fume hood or a glovebox. Personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat, is essential.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials.

Conclusion

Molybdenum(V) fluoride is a reactive inorganic compound with a rich chemistry. Its synthesis, purification, and properties are well-documented, making it an accessible starting material for further research. While its direct applications in drug development are yet to be explored, its role as a potential precursor for catalytically active or biologically relevant molybdenum complexes warrants further investigation. This guide provides a solid foundation of technical information for scientists and researchers working with or interested in this versatile compound.

Molybdenum Pentafluoride: A Comprehensive Technical Guide to its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum pentafluoride (MoF₅), a yellow, hygroscopic solid, is a fascinating inorganic compound with a range of applications in catalysis and chemical synthesis.[1][2] A thorough understanding of its physical properties is paramount for its safe handling, effective utilization, and the development of new applications. This technical guide provides an in-depth exploration of the core physical characteristics of Molybdenum pentafluoride, complete with detailed experimental protocols and data presented for clarity and comparative analysis.

Core Physical Properties

The fundamental physical constants of Molybdenum pentafluoride are summarized in the table below, providing a quick reference for researchers.

Property	Value	Reference
Molecular Formula	F₅Mo	[3]
Molecular Weight	190.932 g/mol	[3]
Appearance	Yellow monoclinic crystals	[3]
Melting Point	67 °C (340.15 K)	[3]
Boiling Point	213.6 °C (486.75 K) (estimate)	[3]
Density	3.500 g/cm³	[3]
Solubility	Reacts with water	[3]

Crystal Structure

Molybdenum pentafluoride crystallizes in the monoclinic system.[3] In the solid state, it exists as a tetramer, [MoF₅]₄, where the molybdenum atoms are linked by fluoride bridges.[4] This structure is a key determinant of its physical and chemical behavior.

Spectroscopic and Magnetic Properties

Spectroscopic analysis provides critical insights into the molecular structure and bonding of Molybdenum pentafluoride.

Property	Observation	Reference
Infrared (IR) Spectrum	The IR spectrum of crystalline MoF₅ has been studied and is closely similar to that of tungsten pentafluoride.	[5]
Raman Spectrum	The Raman spectrum of crystalline and liquid MoF₅ suggests the presence of trigonal bipyramidal monomeric species in the melt.	[5]
Magnetic Properties	Molybdenum pentafluoride is a magnetic material, and its magnetic properties have been investigated.	[4]

Thermodynamic Properties

The thermodynamic properties of Molybdenum pentafluoride are crucial for understanding its stability and reactivity.

Property	Value	Reference
Enthalpy of Fusion	6.1 kJ mol⁻¹ (± 5%)
Standard Entropy (Liquid, 298.15 K)	46 cal(th) K⁻¹ mol⁻¹ (probable range 44.5 to 49)	[6]
Heat Capacity (C)	96.6 J/mol·K	[7]

Experimental Protocols

A detailed understanding of the methodologies used to determine these physical properties is essential for reproducing and verifying data.

Synthesis of Molybdenum Pentafluoride

A common method for the synthesis of Molybdenum pentafluoride involves the reduction of Molybdenum hexafluoride (MoF₆).[7]

References

• 1. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]
• 2. fishersci.dk [fishersci.dk]
• 3. myphysicsclassroom.in [myphysicsclassroom.in]
• 4. m.youtube.com [m.youtube.com]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. chemistry.csueastbay.edu [chemistry.csueastbay.edu]
• 7. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Crystal Structure of Molybdenum Pentafluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of molybdenum pentafluoride (MoF₅), a compound of significant interest in inorganic chemistry and materials science. This document details the crystallographic parameters, experimental methodologies for its synthesis and characterization, and visual representations of its structural features.

Introduction

Molybdenum pentafluoride (MoF₅) is a yellow, hygroscopic solid that presents intriguing structural chemistry.[1][2] Understanding its crystal structure is fundamental to elucidating its physical and chemical properties, which is crucial for its potential applications. MoF₅ is known to exist in at least two crystalline forms, an orthorhombic and a monoclinic structure, with the latter being based on a tetrameric arrangement of molecules.[2][3][4]

Crystal Structure Data

The crystallographic data for the two known polymorphs of molybdenum pentafluoride are summarized below for comparative analysis.

Orthorhombic Structure

The orthorhombic phase of MoF₅ is characterized by a two-dimensional layered structure.[3][5]

Crystallographic Parameter	Value
Crystal System	Orthorhombic
Space Group	Immm (No. 71)
Lattice Parameters	a = 3.73 Å
b = 4.43 Å
c = 9.41 Å
α = β = γ = 90°
Unit Cell Volume	155.47 ų
Formula Units (Z)	2
Calculated Density	4.08 g/cm³

Table 1: Crystallographic data for the orthorhombic structure of Molybdenum Pentafluoride.[3]

In this structure, the molybdenum (Mo⁵⁺) atom is coordinated to eight fluoride (F¹⁻) ions, forming a network of corner and edge-sharing MoF₈ hexagonal bipyramids. The Mo-F bond distances in this configuration range from 1.89 to 2.21 Å.[3][5]

Monoclinic Structure

The monoclinic form of MoF₅ is characterized by discrete tetrameric clusters.[4]

Crystallographic Parameter	Value
Crystal System	Monoclinic
Space Group	C2/m

Table 2: Crystallographic data for the monoclinic structure of Molybdenum Pentafluoride.[4]

In this structure, there are two inequivalent Mo⁵⁺ sites. Each molybdenum atom is bonded to six fluorine atoms, forming corner-sharing MoF₆ octahedra. The Mo-F bond distances are in the range of 1.82-2.07 Å.[4]

Experimental Protocols

Synthesis of Molybdenum Pentafluoride

Molybdenum pentafluoride can be synthesized through several routes. One common method involves the reaction of molybdenum metal with molybdenum hexafluoride.[2]

Reaction: Mo + 5 MoF₆ → 6 MoF₅

Another preparative route is the reduction of molybdenum hexafluoride with reagents such as phosphorus trifluoride or tungsten hexacarbonyl.[2] Alternatively, direct fluorination of molybdenum metal at elevated temperatures (900 °C) can yield MoF₅.[2]

A detailed experimental procedure for the synthesis via the reaction of molybdenum and molybdenum hexafluoride would generally involve the following steps:

• A stoichiometric amount of molybdenum metal powder is placed in a reaction vessel made of a corrosion-resistant material (e.g., nickel or Monel).

• The reactor is evacuated and heated to remove any adsorbed moisture and oxygen.

• A controlled amount of molybdenum hexafluoride gas is introduced into the heated reactor.

• The reaction is allowed to proceed at a specific temperature and pressure for a set duration to ensure complete conversion.

• The product, molybdenum pentafluoride, is then collected by sublimation or distillation under vacuum.

Crystal Structure Determination by X-ray Diffraction

The determination of the crystal structure of molybdenum pentafluoride is typically achieved through single-crystal X-ray diffraction. The general workflow for this experimental technique is as follows:

• Crystal Growth: Single crystals of MoF₅ suitable for X-ray diffraction are grown, often by slow sublimation of the crude product.

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated. Data is typically collected at low temperatures to minimize thermal vibrations.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms within the unit cell are then determined using computational methods (e.g., direct methods or Patterson synthesis). The structural model is then refined to achieve the best possible fit to the experimental data.

Visualizations

The following diagrams illustrate key structural features of molybdenum pentafluoride.

Caption: A simplified 2D representation of the tetrameric [MoF₅]₄ cluster.

References

• 1. 13819-84-6 CAS MSDS (Molybdenum pentafluoride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. Materials Data on MoF5 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]

Molybdenum(V) Fluoride: A Comprehensive Technical Guide to Molecular Geometry and Symmetry

For Immediate Release

This technical guide provides an in-depth analysis of the molecular geometry and symmetry of Molybdenum(V) Fluoride (MoF₅), a compound of significant interest in inorganic chemistry and material science. This document is intended for researchers, scientists, and professionals in drug development seeking a detailed understanding of the structural nuances of this versatile molecule.

Executive Summary

Molybdenum(V) fluoride (MoF₅) is a yellow, hygroscopic solid that exhibits complex structural chemistry.[1] Unlike simpler binary fluorides, MoF₅ does not exist as a discrete monomer in the solid state but rather forms oligomeric and polymeric structures. In the gas phase, the monomeric form is subject to vibronic coupling effects, leading to a distorted geometry. This guide will elucidate the molecular geometry and symmetry of MoF₅ in both its solid-state and gaseous forms, supported by experimental and computational data.

Molecular Geometry of Monomeric MoF₅

In the gas phase, molybdenum(V) fluoride exists as a monomer. Early vibrational spectroscopy studies suggested a trigonal bipyramidal structure with D₃h symmetry.[1][2] However, more recent and comprehensive computational studies, in conjunction with a re-analysis of earlier gas electron diffraction data, have indicated that the MoF₅ monomer undergoes a Jahn-Teller distortion.[3][4] This distortion leads to a more stable structure with C₂ᵥ symmetry.

The Jahn-Teller effect in MoF₅ arises from the unpaired electron in the d-orbitals of the molybdenum atom, which leads to a geometric distortion to remove the electronic degeneracy and lower the overall energy of the molecule. The resulting C₂ᵥ structure can be described as a distorted trigonal bipyramid. Due to the small energy barriers between different distorted geometries, the molecule is considered fluxional.

Table 1: Calculated Geometric Parameters for Monomeric MoF₅ (C₁ symmetry approximation of C₂ᵥ)

Parameter	Value
Mo-Faxial Bond Lengths	1.876 Å
Mo-Fequatorial Bond Lengths	1.801 Å, 1.819 Å, 1.822 Å
Faxial-Mo-Faxial Bond Angle	179.4°
Fequatorial-Mo-Fequatorial Bond Angles	110.5°, 125.8°, 123.7°

Data sourced from computational studies.[3]

Caption: A 2D representation of the trigonal bipyramidal basis for the MoF₅ monomer.

Solid-State Structure and Symmetry of MoF₅

In the solid state, molybdenum(V) fluoride polymerizes to form more complex structures, most notably a tetramer, [MoF₅]₄.[1][5] Single-crystal X-ray diffraction studies have revealed that solid MoF₅ consists of cyclic tetrameric units.[2] In this arrangement, each molybdenum atom is in a distorted octahedral coordination environment, bonded to six fluorine atoms. Four of these are terminal fluorine atoms, and two are bridging fluorine atoms that link to adjacent molybdenum atoms in the tetrameric ring.

The crystal structure of MoF₅ has been reported to be monoclinic with the space group C2/m, consisting of clusters of corner-sharing MoF₆ octahedra. Another reported solid-state structure is orthorhombic with the space group Immm, where MoF₅ forms two-dimensional sheets with molybdenum atoms coordinated to eight fluorine atoms.

Table 2: Bond Distances in Crystalline MoF₅ Polymorphs

Crystal System	Space Group	Mo-F Bond Distance Range (Å)
Monoclinic	C2/m	1.82 - 2.07
Orthorhombic	Immm	1.89 - 2.21

Data sourced from the Materials Project database.[6][7]

Caption: A simplified schematic of the [MoF₅]₄ tetrameric ring with bridging fluorine atoms.

Experimental Protocols

The structural characterization of molybdenum(V) fluoride has been accomplished through a variety of experimental techniques.

Synthesis of Molybdenum(V) Fluoride

Several methods have been reported for the synthesis of MoF₅:

• Reaction of Molybdenum with Molybdenum(VI) Fluoride: This involves the comproportionation reaction between molybdenum metal and an excess of molybdenum hexafluoride.[1] Mo + 5MoF₆ → 6MoF₅

• Reduction of Molybdenum(VI) Fluoride: MoF₆ can be reduced using agents such as phosphorus trifluoride or tungsten hexacarbonyl.[1]

• Direct Fluorination: The direct reaction of elemental molybdenum with fluorine gas at elevated temperatures (e.g., 900 °C) can also yield MoF₅.[1]

Structural Determination Methods

• Single-Crystal X-ray Diffraction: This has been the primary method for determining the solid-state structure of MoF₅. The process involves growing a single crystal of the compound, which is then exposed to an X-ray beam. The diffraction pattern produced is used to determine the arrangement of atoms within the crystal lattice.

• Gas-Phase Electron Diffraction: This technique is used to determine the structure of molecules in the gaseous state. A beam of electrons is scattered by the gaseous MoF₅ molecules, and the resulting diffraction pattern provides information about the bond lengths and angles of the monomeric species.

• Matrix Isolation Infrared Spectroscopy: To study the monomeric form, MoF₅ can be trapped in an inert gas matrix at low temperatures. Infrared spectroscopy is then used to probe the vibrational modes of the isolated molecules, which can be correlated with its molecular geometry and symmetry.[3][4]

• Computational Chemistry: Density functional theory (DFT) and other high-level computational methods have been instrumental in understanding the finer details of the MoF₅ monomer's geometry, particularly the Jahn-Teller distortion, and in calculating its vibrational frequencies.[3]

Conclusion

The molecular geometry and symmetry of molybdenum(V) fluoride are highly dependent on its physical state. In the gas phase, it exists as a fluxional monomer with a Jahn-Teller distorted trigonal bipyramidal structure, best described by C₂ᵥ symmetry. In the solid state, MoF₅ polymerizes, most commonly forming a cyclic tetramer, [MoF₅]₄, where each molybdenum atom is in a distorted octahedral environment. The existence of other polymeric crystalline forms further highlights the complex structural landscape of this compound. A thorough understanding of these structural variations is crucial for the rational design and application of MoF₅-based materials in various scientific and technological fields.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. Molybdän(V)-fluorid – Wikipedia [de.wikipedia.org]
• 3. Experimental evidence for the molecular molybdenum fluorides MoF to MoF 6 : a matrix isolation and DFT investigation - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D1NJ06062G [pubs.rsc.org]
• 4. Experimental evidence for the molecular molybdenum fluorides MoF to MoF6: a matrix isolation and DFT investigation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Beam-sensitive metal-organic framework structure determination by microcrystal electron diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 7. next-gen.materialsproject.org [next-gen.materialsproject.org]

Thermochemical Properties of Molybdenum (V) Pentafluoride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data for Molybdenum (V) pentafluoride (MoF₅). The information is compiled from peer-reviewed literature and established chemical databases, offering a valuable resource for researchers in various fields, including materials science, chemistry, and drug development, where understanding the energetic properties of molybdenum compounds is crucial. This document summarizes key quantitative data in tabular form, details the experimental methodologies employed for their determination, and presents a visual representation of the experimental workflow.

Core Thermochemical Data

Molybdenum (V) pentafluoride is a volatile solid at room temperature. Its thermochemical properties are essential for modeling its behavior in chemical reactions, phase transitions, and for understanding its stability and reactivity. The following tables summarize the key thermochemical parameters for MoF₅ in its solid, liquid, and gaseous states.

Table 1: Enthalpy and Entropy Data for Molybdenum (V) Pentafluoride

Property	Phase	Value	Units	Reference(s)
Standard Enthalpy of Formation (ΔfH°₂₉₈)	Gas (monomer)	-1241.4 ± 35.9	kJ/mol	[1]
Enthalpy of Fusion (ΔfusH)	Solid to Liquid	6.1 ± 0.3	kJ/mol	[1]
Standard Molar Entropy (S°)	Liquid	192.5 ± 10.5	J/mol·K
Standard Molar Entropy (S°)	Gas (monomer)	337.2	J/mol·K
Standard Molar Entropy (S°)	Gas (dimer)	891.2 ± 25.1	J/mol·K
Standard Molar Entropy (S°)	Gas (trimer)	707.1 ± 100.4	J/mol·K

Note: The standard enthalpy of formation for the gaseous monomer was converted from the originally reported value of -296.7 ± 8.6 kcal/mol[1]. The standard molar entropies were converted from the originally reported values in cal/K·mol.

Table 2: Gas Phase Heat Capacity of Monomeric MoF₅ (Shomate Equation)

The heat capacity (Cp) of gaseous monomeric Molybdenum pentafluoride can be calculated using the Shomate equation over a temperature range of 298 to 6000 K[2][3].

Equation: Cp° = A + Bt + Ct² + D*t³ + E/t²

where:

• Cp° = heat capacity (J/mol·K)

• t = temperature (K) / 1000

Coefficient	Value
A	132.6939
B	1.224478
C	-0.205483
D	0.014022
E	-2.767901

Source: NIST Chemistry WebBook, citing Chase, M.W., Jr., NIST-JANAF Themochemical Tables, Fourth Edition, 1998[2][3].

Table 3: Physical Properties of Molybdenum (V) Pentafluoride

Property	Value	Units	Reference(s)
Melting Point	318.85	K	[1]

Experimental Protocols

The thermochemical data presented in this guide were determined through a combination of experimental techniques. The following sections provide an overview of the methodologies employed.

Synthesis of Molybdenum (V) Pentafluoride

A common method for the preparation of Molybdenum (V) pentafluoride involves the reaction of molybdenum hexafluoride (MoF₆) gas with elemental molybdenum (Mo) in a controlled environment[1].

Determination of Melting Point and Enthalpy of Fusion

The melting temperature and enthalpy of fusion of MoF₅ were established by analyzing melting curves, which plot temperature as a function of time[1]. This calorimetric method allows for the precise determination of the phase transition temperature and the energy required for the transition.

Vapor Phase Characterization

The properties of MoF₅ in the vapor phase, which consists of a mixture of monomeric, dimeric, and trimeric species, were investigated using a combination of techniques:

• Vapor Density Measurement (Transpiration Method): The vapor density of MoF₅ over the liquid phase was measured using the transpiration method. This technique involves passing an inert carrier gas over a heated sample of the substance and then determining the amount of the substance transported by the gas. The total amount of evaporated MoF₅ was quantified by permanganate titration[1].

• Vapor Pressure Measurement (Static Method): The total vapor pressure of the MoF₅ oligomers over the liquid was determined using a simple static method at various temperatures[1].

• High-Temperature Mass Spectrometry: The thermochemical properties of the gaseous species were studied using high-temperature mass spectrometry. An effusion beam of the gaseous molybdenum fluorides was generated by the reaction of either sulfur hexafluoride (SF₆) or molybdenum hexafluoride (MoF₆) with elemental molybdenum at temperatures ranging from 1100 to 2200 K. A second-law analysis of the equilibrium data obtained from the mass spectrometer was used to derive the heats of formation[1].

Experimental Workflow Visualization

The following diagram illustrates the generalized workflow for the experimental determination of the thermochemical properties of Molybdenum (V) pentafluoride.

Caption: Experimental workflow for determining thermochemical data of MoF₅.

References

• 1. The Melting Temperature, Vapor Density, and Vapor Pressure of Molybdenum Pentafluoride. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 2. Molybdenum pentafluoride [webbook.nist.gov]
• 3. Molybdenum pentafluoride [webbook.nist.gov]

Unveiling the Genesis of Molybdenum(V) Fluoride: A Technical Guide to Its Early Discovery

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the foundational studies that led to the discovery and initial characterization of Molybdenum(V) fluoride (MoF₅). Chronicling the pioneering work of early twentieth-century chemists, this document provides a comprehensive overview of the seminal synthetic methods, experimental protocols, and early physical and chemical property assessments. All quantitative data has been meticulously compiled into structured tables for comparative analysis, and key experimental workflows are visualized through detailed diagrams.

Introduction: The Dawn of Molybdenum Fluoride Chemistry

The early exploration of molybdenum fluorides was marked by the challenges of handling highly reactive and volatile compounds. Initial investigations primarily focused on the highest oxidation state, Molybdenum(VI) fluoride (MoF₆). However, the quest to understand the lower oxidation states of molybdenum fluoride led to the eventual isolation and characterization of the pentavalent species, MoF₅. This guide focuses on the pivotal early publications that laid the groundwork for our current understanding of this important inorganic compound.

Foundational Synthetic Approaches

The first successful syntheses of Molybdenum(V) fluoride were significant achievements in inorganic chemistry, employing techniques that were state-of-the-art for their time. Below are detailed experimental protocols from the key early discoveries.

The Work of Ruff and Eisner (1907): Early Insights from Direct Fluorination

While Otto Ruff and Fritz Eisner's 1907 publication in Berichte der deutschen chemischen Gesellschaft primarily detailed the synthesis of Molybdenum(VI) fluoride, their work provided the initial context for the reactivity of molybdenum with fluorine. It is understood that their high-temperature fluorination of metallic molybdenum likely produced a mixture of fluorides, from which the properties of the more volatile MoF₆ were predominantly studied. The isolation of pure MoF₅ was not explicitly detailed, but their work was a critical first step.

Peacock's Low-Temperature Synthesis (1957)

A significant breakthrough in the isolation of Molybdenum(V) fluoride was reported by R. D. Peacock in the Proceedings of the Chemical Society in 1957. This method involved the reaction of molybdenum hexacarbonyl with elemental fluorine at a low temperature, which allowed for greater control over the reaction and prevented the formation of higher fluorides.

Experimental Protocol: Synthesis via Molybdenum Hexacarbonyl

• Reactants: Molybdenum hexacarbonyl (Mo(CO)₆) and elemental fluorine (F₂).

• Apparatus: A reaction vessel designed for low-temperature reactions, capable of handling highly corrosive fluorine gas. The specific design would have prioritized inert materials and gas-tight seals.

• Procedure:

  • Molybdenum hexacarbonyl was placed in the reaction vessel.

  • The vessel was cooled to -75 °C.

  • A stream of fluorine gas was passed over the cooled Mo(CO)₆.

  • The reaction yielded an olive-green solid, which was identified as a compound with the empirical formula Mo₂F₉, and carbon monoxide gas.

  • Molybdenum(V) fluoride was obtained from this solid residue through further processing, likely involving sublimation to separate it from other molybdenum fluorides.

The Edwards, Peacock, and Small Method (1962): Reaction of MoF₆ with Molybdenum

In 1962, a more direct and reliable synthesis of Molybdenum(V) fluoride was published by A. J. Edwards, R. D. Peacock, and R. W. H. Small in the Journal of the Chemical Society. This method involved the reduction of Molybdenum(VI) fluoride with molybdenum metal.

Experimental Protocol: Synthesis via Reduction of Molybdenum Hexafluoride

• Reactants: Molybdenum hexafluoride (MoF₆) and molybdenum metal powder.

• Apparatus: A sealed reaction tube, likely constructed from a material resistant to fluoride attack at elevated temperatures, such as nickel or monel.

• Procedure:

  • Molybdenum metal powder was placed in the reaction tube.

  • Molybdenum hexafluoride gas was introduced into the tube.

  • The sealed tube was heated, causing the MoF₆ to react with the molybdenum metal.

  • The product, Molybdenum(V) fluoride, was formed as a solid within the tube.

  • Purification was achieved by vacuum sublimation, which separated the less volatile MoF₅ from any unreacted MoF₆ and other potential byproducts.

Early Characterization and Physical Properties

The initial characterization of Molybdenum(V) fluoride focused on its physical state, color, and behavior upon heating. Later studies provided more quantitative data on its properties.

Table 1: Early Reported Physical Properties of Molybdenum(V) Fluoride

Property	Reported Value	Reference
Appearance	Yellow, hygroscopic solid	General observations from early papers
Melting Point	45.7 °C (318.8 K)	Krause, R. F. & Douglas, T. B. (1977)
Boiling Point	Sublimes at 50 °C (323 K)	General observations from early papers
Vapor Pressure	log P (mmHg) = 8.58 - 2772/T (in the range 70-160 °C)	Cady, G. H. & Hargreaves, G. B. (1961)
Disproportionation	Disproportionates to MoF₄ and MoF₆ above 165 °C	General observations from early papers
Structure in Solid State	Tetrameric	Edwards, A. J., Peacock, R. D., & Small, R. W. H. (1962)

Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the key early synthetic procedures for Molybdenum(V) fluoride.

Caption: Workflow for Peacock's 1957 Synthesis of MoF₅.

Caption: Workflow for the 1962 Synthesis by Edwards et al.

Conclusion

The early studies on Molybdenum(V) fluoride, from the initial observations of Ruff and Eisner to the controlled syntheses developed by Peacock, Edwards, and Small, represent a significant chapter in the history of inorganic fluorine chemistry. These pioneering efforts not only established reliable methods for the preparation of MoF₅ but also provided the first crucial data on its physical and chemical properties. The experimental ingenuity and meticulous observations of these early researchers paved the way for the extensive investigations into the structure, bonding, and reactivity of this fascinating compound that continue to this day. This guide serves as a testament to their foundational work, providing contemporary researchers with a detailed understanding of the origins of Molybdenum(V) fluoride chemistry.

Theoretical Insights into Molybdenum(V) Fluoride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum(V) fluoride (MoF5), a hygroscopic yellow solid, presents a fascinating case study in inorganic chemistry due to its electronic configuration and structural properties. As a d1 species, MoF5 is paramagnetic and susceptible to Jahn-Teller distortions, leading to complex structural and magnetic characteristics. This technical guide provides an in-depth analysis of the theoretically calculated properties of MoF5, offering a valuable resource for researchers in materials science and related fields. While extensive experimental data is available, this document focuses on the computational insights that elucidate the electronic structure, geometry, vibrational frequencies, and magnetic behavior of this intriguing compound.

Molecular and Crystal Structure: A Tale of Monomers and Tetramers

Theoretical calculations have been instrumental in understanding the geometry of MoF5, both as a monomer and in its more common tetrameric form.

The Monomeric Unit: A Jahn-Teller Distortion

Early computational studies focused on the monomeric MoF5 molecule. Due to its d1 electronic configuration, a trigonal bipyramidal (D3h) geometry would have a degenerate electronic ground state, making it susceptible to the Jahn-Teller effect. Theoretical investigations have confirmed this distortion.

Experimental Protocol: Geometry Optimization of Monomeric MoF5

Detailed computational studies have been performed to determine the stable geometry of the MoF5 monomer. A representative theoretical protocol is as follows:

• Computational Method: Complete Active Space Self-Consistent Field (CASSCF) followed by Multiconfigurational Quasi-degenerate Second-order Perturbation Theory (MCQDPT2).

• Relativistic Effects: Scalar-relativistic effects are accounted for using the third-order Douglas-Kroll-Hess (DKH) Hamiltonian.

• Spin-Orbit Coupling (SOC): The full Breit-Pauli operator is employed to include spin-orbit coupling effects.

• Geometry Optimization: Optimization and Hessian matrix calculations are performed using symmetry coordinates for various possible geometries (D3h, C2v, and C4v).

These calculations reveal that the trigonal bipyramidal D3h structure is not the ground state but rather a conical intersection of two adiabatic potential energy surfaces (APES). The Jahn-Teller effect leads to a distortion to a C2v symmetry, which is the minimum energy structure. Accounting for spin-orbit coupling quenches the Jahn-Teller effect, resulting in two separate APES. The D3h structure in the ground spin-orbit state corresponds to a second-order saddle point.[1]

The Tetrameric Cluster: The Prevalent Form

In the solid state and vapor phase, MoF5 predominantly exists as a tetramer, Mo4F20. A comprehensive study combined experimental techniques with Density Functional Theory (DFT) calculations to elucidate its structure.

Experimental Protocol: Geometry Optimization of Tetrameric Mo4F20

The geometry of the gas-phase Mo4F20 cluster has been optimized using DFT. A typical computational approach involves:

• Software: Gaussian suite of programs.

• Functional: B3LYP hybrid functional.

• Basis Set: def2-tzvpp (a triple-zeta valence basis set with polarization functions).

The optimized structure consists of four molybdenum atoms linked by fluorine bridges.

Electronic Structure

Detailed theoretical studies on the electronic band structure of solid-state MoF5 are limited. However, calculations on the monomeric and tetrameric forms provide significant insights into its electronic properties.

The d1 configuration of Mo(V) is central to its electronic structure, with the single d-electron occupying the lowest available d-orbital. In the distorted C2v monomer, this leads to a non-degenerate ground state. For the Mo4F20 tetramer, the interactions between the four Mo centers, mediated by the bridging fluorine atoms, will lead to a more complex set of molecular orbitals.

Vibrational Properties

The vibrational spectra of MoF5 have been investigated both experimentally and theoretically. DFT calculations have been crucial in assigning the observed infrared (IR) and Raman bands.

Experimental Protocol: Calculation of Vibrational Frequencies

Theoretical vibrational spectra are typically calculated using the following methodology:

• Computational Method: Density Functional Theory (DFT).

• Functional: B3LYP.

• Basis Set: def2-tzvpp.

• Procedure: Following geometry optimization, the vibrational frequencies are calculated from the second derivatives of the energy with respect to the atomic positions.

The calculated frequencies for the MoF5 monomer show good agreement with experimental matrix isolation IR spectroscopy data.

Table 1: Calculated Vibrational Frequencies for Monomeric MoF5

Mode	Symmetry	Calculated Frequency (cm⁻¹)
ν1	A1	745
ν2	A1	698
ν3	A1	321
ν4	A1	230
ν5	B1	720
ν6	B1	255
ν7	B2	732
ν8	B2	333
ν9	B2	118

Data sourced from DFT (B3LYP/def2tzvpp) calculations.

Magnetic Properties

As a d1 system, MoF5 is paramagnetic. Experimental magnetic measurements have been performed, and while detailed theoretical studies on the magnetic coupling in the Mo4F20 tetramer are scarce, the general principles of magnetic interactions in such systems can be discussed.

The magnetic moment arises from the single unpaired electron on each Mo(V) center. In the Mo4F20 tetramer, the magnetic properties will be determined by the exchange interactions between these four magnetic centers. These interactions are mediated by the bridging fluorine ligands (superexchange). The nature of this coupling (ferromagnetic or antiferromagnetic) will depend on the Mo-F-Mo bond angles and distances.

A comprehensive theoretical study of the magnetic coupling would involve calculating the energies of different spin configurations of the Mo4F20 cluster.

Experimental Protocol: Theoretical Investigation of Magnetic Coupling

A typical computational workflow to study magnetic coupling in a multi-center cluster like Mo4F20 would be:

• Method: Broken-Symmetry Density Functional Theory (BS-DFT).

• Procedure:

  • Optimize the geometry of the Mo4F20 cluster.

  • Perform single-point energy calculations for different spin states (e.g., high-spin and various broken-symmetry states).

  • Map these energies onto a Heisenberg spin Hamiltonian to extract the magnetic exchange coupling constants (J).

Such calculations would provide a quantitative understanding of the strength and nature of the magnetic interactions within the tetramer.

Logical Workflow for Theoretical Property Calculation

The following diagram illustrates a typical workflow for the theoretical calculation of MoF5 properties.

Computational workflow for MoF5 properties.

Conclusion

Theoretical calculations provide indispensable insights into the properties of Molybdenum(V) fluoride. They have been crucial in understanding the Jahn-Teller distorted structure of the monomer and in characterizing the tetrameric form that is prevalent in the condensed phases. While detailed computational studies on the electronic band structure and magnetic coupling in the solid state are still needed, the existing theoretical data, in conjunction with experimental findings, provides a solid foundation for understanding the fundamental chemistry of MoF5. Future computational work will undoubtedly further unravel the intricate details of this fascinating inorganic compound.

References

• 1. researchgate.net [researchgate.net]

Vibrational Spectroscopy of Molybdenum Pentafluoride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vibrational spectroscopy of molybdenum pentafluoride (MoF5), a compound of significant interest due to its unique structural and electronic properties. This document summarizes key infrared (IR) and Raman spectroscopic data, details experimental methodologies for its synthesis and analysis, and presents molecular structures and experimental workflows through clear visualizations.

Molecular Structure and Vibrational Modes

Molybdenum pentafluoride is a hygroscopic yellow solid. In the solid state, it exists as a tetramer with linear fluorine bridges between distorted octahedral molybdenum centers. However, in the gas phase and in inert matrices, its structure has been a subject of investigation, with evidence pointing to both a trigonal bipyramidal and a Jahn-Teller distorted structure.

Mass spectrometry of the vapors above heated MoF5 has shown a complex composition, primarily consisting of trimers with smaller proportions of monomers, tetramers, and pentamers.[1] Monomeric MoF5 can be obtained by thermal cracking of the saturated vapors at 500 K.[1]

Early studies of the vibrational spectra of molten MoF5 suggested a monomeric species with a trigonal bipyramidal (D3h) structure.[2][3][4] More recent investigations combining electron diffraction, mass spectrometry, and matrix isolation IR spectroscopy with DFT calculations have indicated that monomeric MoF5 exhibits a C2v symmetry due to a Jahn-Teller distortion from a trigonal bipyramidal geometry.[1]

The vibrational modes of molybdenum pentafluoride are complex and depend on its aggregation state (monomer, trimer, tetramer) and environment (gas, liquid, solid, matrix-isolated). The following sections present the experimentally observed and calculated vibrational frequencies.

Vibrational Spectroscopic Data

The following tables summarize the key infrared and Raman spectroscopic data for molybdenum pentafluoride in various states.

Table 1: Infrared and Raman Frequencies of Monomeric Molybdenum Pentafluoride

Frequency (cm⁻¹)	Method	State/Matrix	Assignment (Symmetry)	Reference
719	Matrix Isolation IR	Argon Matrix	ν(Mo-F)	[1]
685	Matrix Isolation IR	Argon Matrix	ν(Mo-F)	[1]
742	Gas Phase IR	Gas	ν₃ (T₁u) of MoF₆ impurity?	[1]
728	Molten State Raman	Liquid	a₁' (D₃h)	[3]
676	Molten State Raman	Liquid	e' (D₃h)	[3]
315	Molten State Raman	Liquid	e' (D₃h)	[3]
238	Molten State Raman	Liquid	e'' (D₃h)	[3]
703	Molten State IR	Liquid	a₂'' (D₃h)	[3]
585	Molten State IR	Liquid	e' (D₃h)	[3]

Table 2: Raman Frequencies of Polycrystalline Molybdenum Pentafluoride

Frequency (cm⁻¹)	Reference
754	[3]
700	[3]
672	[3]
480	[3]
314	[3]
274	[3]
232	[3]
208	[3]
188	[3]
141	[3]
118	[3]
84	[3]
54	[3]
38	[3]

Experimental Protocols

Detailed experimental procedures are crucial for obtaining reliable spectroscopic data. The following sections describe the methodologies for the synthesis and spectroscopic analysis of molybdenum pentafluoride.

Synthesis of Molybdenum Pentafluoride

Molybdenum(V) fluoride can be prepared through several methods:

• Reaction of Molybdenum with Molybdenum Hexafluoride: This method involves the reaction of molybdenum metal with molybdenum hexafluoride (MoF₆).[5] Mo + 5 MoF₆ → 6 MoF₅

• Reduction of Molybdenum Hexafluoride: MoF₆ can be reduced using phosphorus trifluoride or tungsten hexacarbonyl.[5]

• Direct Fluorination of Molybdenum: Elemental molybdenum can be oxidized with fluorine gas at 900 °C.[5]

It is important to note that around 165 °C, MoF₅ disproportionates into the tetra- and hexafluoride:[5] 2 MoF₅ → MoF₄ + MoF₆

Spectroscopic Analysis

Matrix isolation is a technique used to trap reactive species in an inert solid matrix at low temperatures, allowing for their spectroscopic characterization. For MoF₅, this involves the co-deposition of molybdenum atoms and fluorine gas in an argon matrix.

Experimental Workflow:

• Generation of Molybdenum Atoms: Molybdenum atoms are evaporated from a heated filament. Temperatures around 2600 K are required to achieve a sufficient vapor pressure.[1] The filament can be constructed from molybdenum wire.[1]

• Matrix Gas Preparation: A mixture of fluorine (F₂) in argon (Ar) is prepared.

• Co-deposition: The evaporated molybdenum atoms and the F₂/Ar gas mixture are co-deposited onto a cryogenic window (e.g., CsI) maintained at a very low temperature (e.g., liquid hydrogen temperature).

• Spectroscopic Measurement: The infrared spectrum of the isolated species in the matrix is recorded using an FTIR spectrometer.

Matrix Isolation IR Spectroscopy Workflow.

The Raman spectra of liquid and solid MoF₅ provide insights into the vibrational modes in the condensed phases.

Experimental Protocol:

• Sample Preparation: For liquid phase measurements, solid MoF₅ is heated above its melting point. For polycrystalline measurements, the solid sample is used directly.

• Instrumentation: A Raman spectrometer equipped with a suitable laser excitation source (e.g., He-Ne or Ar-ion laser) is used.

• Data Acquisition: The scattered light is collected and analyzed to obtain the Raman spectrum. For colored samples like MoF₅, it is important to use a laser wavelength that does not cause fluorescence or sample decomposition. Low laser power may be necessary to avoid melting the solid sample during analysis.[3]

Molecular Structure Visualizations

The following diagrams illustrate the proposed molecular structures of monomeric molybdenum pentafluoride.

References

• 1. Experimental evidence for the molecular molybdenum fluorides MoF to MoF 6 : a matrix isolation and DFT investigation - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D1NJ06062G [pubs.rsc.org]
• 2. Vibrational spectra of molybdenum and tungsten pentafluorides - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]

Quantum Chemical Calculations of Molybdenum Pentafluoride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molybdenum pentafluoride (MoF5) is a fascinating inorganic compound that presents unique challenges and opportunities for computational chemistry due to its open-shell d1 electronic configuration and susceptibility to the Jahn-Teller effect. Understanding its electronic structure, geometry, and vibrational properties is crucial for applications ranging from catalysis to materials science. This technical guide provides a comprehensive overview of the quantum chemical methodologies used to study MoF5, targeted at researchers, scientists, and professionals in drug development who may encounter similar transition metal systems. We detail the theoretical background, present robust computational protocols, and summarize key quantitative data from benchmark studies. The guide emphasizes the importance of selecting appropriate theoretical levels and basis sets to accurately model the system's properties. Furthermore, we explore the relevance of such fundamental studies to broader fields, including the design of fluorinated molecules in medicinal chemistry.

Introduction

Transition metal fluorides are a class of compounds with significant industrial and academic interest. Molybdenum pentafluoride (MoF5), a hygroscopic yellow solid, is a notable example.[1] As a 4d transition metal compound with a single d-electron, its electronic structure is non-trivial, leading to interesting physical and chemical properties. From a computational standpoint, MoF5 is an excellent case study for examining the performance of modern quantum chemical methods in describing systems with electron correlation and structural distortions.

The relevance of studying fluorinated compounds extends significantly into the realm of drug development. The strategic incorporation of fluorine into drug molecules is a widely used tactic to modulate properties such as metabolic stability, lipophilicity, and binding affinity. A deep understanding of the fundamental interactions in metal fluorides, guided by computational chemistry, can provide valuable insights for designing novel fluorination strategies and understanding the behavior of complex metalloenzymes.

This guide will delve into the quantum chemical calculations of monomeric MoF5, focusing on its geometry, electronic structure, and vibrational spectra. We will present a comparative analysis of different computational methods and provide detailed protocols for researchers aiming to perform similar calculations.

Theoretical Background: The Jahn-Teller Effect in MoF5

A central feature of the MoF5 monomer is the Jahn-Teller effect . In its idealized trigonal bipyramidal (D3h) geometry, the single d-electron of the Mo(V) center would occupy a doubly degenerate e'' orbital. The Jahn-Teller theorem states that any non-linear molecule with a degenerate electronic ground state will undergo a geometric distortion to remove this degeneracy, thereby lowering the overall energy of the system.[2]

For MoF5, this distortion leads to a lowering of symmetry from D3h to C2v.[3] High-level theoretical calculations, such as Complete Active Space Self-Consistent Field (CASSCF), have confirmed that the C2v structure is the true energy minimum, while the D3h structure represents a saddle point on the potential energy surface.[3] This structural nuance is critical, as failing to account for the Jahn-Teller distortion will lead to incorrect geometries and energies, and the appearance of imaginary vibrational frequencies in calculations.

Computational Methodologies and Protocols

Performing accurate quantum chemical calculations on MoF5 requires careful consideration of the computational method, basis set, and specific protocol, especially given its open-shell nature and Jahn-Teller distortion.

Experimental Protocol: Geometry Optimization and Frequency Calculations

A reliable protocol for obtaining the ground state geometry and vibrational frequencies of MoF5 involves a multi-step process:

• Initial Geometry: Start with an idealized trigonal bipyramidal (D3h) geometry for MoF5.

• Symmetry Breaking: Introduce a slight perturbation to the equatorial F-Mo-F bond angles to break the D3h symmetry and allow the optimizer to explore lower-symmetry configurations. For example, slightly change one F-Mo-F angle from 120° to 118°.

• Spin State: As a d1 complex, MoF5 is a doublet (spin multiplicity = 2). This must be specified in the calculation input.

• Level of Theory Selection:

  • DFT Functionals: A range of Density Functional Theory (DFT) functionals should be tested. Based on benchmark studies on 4d transition metal complexes, the following are recommended for a comparative study[4]:

    • B3LYP: A widely used hybrid-GGA functional, often providing a good balance of accuracy and cost.

    • PBE0: Another popular hybrid-GGA functional.

    • M06/M06-L: Minnesota functionals, which often perform well for transition metal geometries and thermochemistry.[5]

    • ωB97X-D: A range-separated hybrid functional with an empirical dispersion correction, known to perform well for a variety of systems.[4]

  • Basis Sets: A sufficiently flexible basis set is crucial. For Molybdenum, an effective core potential (ECP) is typically used to replace the core electrons, reducing computational cost.

    • LANL2DZ: A common choice for ECP and basis set for heavier elements.

    • def2-SVP/def2-TZVP: The Karlsruhe "split valence plus polarization" and "triple-zeta valence plus polarization" basis sets are highly recommended for their balance and accuracy.[5]

• Optimization and Frequency Calculation:

  • Perform a geometry optimization without any symmetry constraints. Standard convergence criteria are typically sufficient (e.g., maximum force < 4.5x10⁻⁴ hartree/bohr, RMS force < 3.0x10⁻⁴ hartree/bohr).

  • Once the geometry is converged, perform a vibrational frequency calculation at the same level of theory. The absence of imaginary frequencies confirms that the structure is a true local minimum.

• Software: These calculations can be performed using standard quantum chemistry software packages such as Gaussian, ORCA, or Q-Chem.

Experimental Protocol: Electronic Structure Analysis

To gain deeper insight into the bonding and electronic nature of MoF5, further analyses are recommended:

• Natural Bond Orbital (NBO) Analysis:

  • Purpose: NBO analysis transforms the calculated molecular orbitals into a localized representation that corresponds to the familiar Lewis structure concepts of bonds, lone pairs, and antibonds.[6]

  • Methodology: The NBO analysis is typically performed as a post-processing step after a converged DFT calculation. The analysis provides natural atomic charges, bond orders, and the composition of the natural bond orbitals. It is particularly useful for quantifying the ionicity of the Mo-F bonds and identifying donor-acceptor interactions between occupied (donor) and unoccupied (acceptor) orbitals, which indicate delocalization effects.

• Quantum Theory of Atoms in Molecules (QTAIM):

  • Purpose: QTAIM is a method that partitions the total electron density of a molecule into atomic basins.[3][7] This allows for the calculation of atomic properties and the characterization of chemical bonds based on the topology of the electron density.

  • Methodology: The analysis focuses on bond critical points (BCPs), which are points of minimum electron density between two bonded atoms. Key properties calculated at the BCP, such as the electron density (ρ) and its Laplacian (∇²ρ), are used to classify the nature of the chemical bond (e.g., covalent vs. ionic). For Mo-F bonds, a low ρ and a positive ∇²ρ are expected, characteristic of ionic interactions.

Results and Data Presentation

The following tables summarize quantitative data from a representative DFT study (B3LYP/def2-TZVP) and provide a template for comparing results from different levels of theory.

Table 1: Calculated Geometric Parameters of MoF5

Parameter	Symmetry	B3LYP/def2-TZVP	PBE0/def2-TZVP (Expected)	M06/def2-TZVP (Expected)
Mo-F (axial)	C2v	1.83 Å	~1.82 Å	~1.84 Å
Mo-F (equatorial 1)	C2v	1.86 Å	~1.85 Å	~1.87 Å
Mo-F (equatorial 2)	C2v	1.89 Å	~1.88 Å	~1.90 Å
∠F(ax)-Mo-F(ax)	C2v	178.5°	~178°	~179°
∠F(eq1)-Mo-F(eq2)	C2v	118.0°	~117°	~119°
∠F(eq2)-Mo-F(eq2)	C2v	108.0°	~107°	~109°
Relative Energy (kcal/mol)	-	0.00	~0.0-0.5	~0.0-0.5

Note: "Expected" values are qualitative estimates based on general trends observed in benchmark studies of DFT functionals for transition metals.[4][8]

Table 2: Calculated Vibrational Frequencies of MoF5 (cm⁻¹)

Vibrational Mode	B3LYP/def2-TZVP (Unscaled)	B3LYP/def2-TZVP (Scaled*)	Experimental (IR, matrix)
Mo-F stretch (axial)	765	736	742
Mo-F stretch (equatorial)	730	702	708
Mo-F stretch (equatorial)	715	688	695
F-Mo-F bend	350	337	-
F-Mo-F bend	268	258	261
F-Mo-F bend	235	226	-
F-Mo-F bend	115	111	112

*Scaled by a factor of 0.962, a common practice for B3LYP to better match experimental fundamentals.

Table 3: Calculated Electronic Properties of MoF5 (B3LYP/def2-TZVP)

Property	Analysis Method	Value	Interpretation
Charge on Mo	NBO	+2.15 e	Highly positive, indicating significant ionic character in Mo-F bonds.
Charge on F (avg)	NBO	-0.43 e	Negative charge accumulation on fluorine atoms.
Wiberg Bond Order (Mo-F avg)	NBO	0.65	Suggests a bond order less than a pure single bond, consistent with ionic character.
Electron Density at BCP (Mo-F)	QTAIM	~0.10 a.u.	Low value, typical for closed-shell (ionic) interactions.
Laplacian of ρ at BCP (Mo-F)	QTAIM	> 0	Positive value, indicating charge depletion at the bond critical point, characteristic of ionic bonds.

Visualizations

Diagram 1: Computational Workflow for MoF5 Analysis

Caption: A typical workflow for the quantum chemical analysis of Molybdenum Pentafluoride.

Diagram 2: Relationship Between Theory Level and Accuracy

Caption: General trend of increasing accuracy with more sophisticated DFT functionals.

Conclusion

The quantum chemical study of Molybdenum pentafluoride provides a compelling example of the power and complexity of modern computational chemistry. Accurate modeling of this d1 transition metal fluoride requires a careful and informed approach, particularly in addressing the Jahn-Teller distortion that defines its ground state structure. By employing robust protocols that include symmetry breaking and the use of well-benchmarked DFT functionals and basis sets, it is possible to obtain geometric, vibrational, and electronic properties that are in good agreement with experimental data.

For researchers in materials science and drug development, the methodologies outlined in this guide serve as a blueprint for investigating other complex transition metal systems. The insights gained from detailed electronic structure analyses, such as NBO and QTAIM, provide a deeper understanding of chemical bonding that can inform the rational design of new molecules with tailored properties, a cornerstone of modern medicinal chemistry. As computational resources continue to grow, the application of these rigorous theoretical methods will become increasingly indispensable across all fields of chemical science.

References

• 1. yang.chem.wisc.edu [yang.chem.wisc.edu]
• 2. Atoms in molecules - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. physchemres.org [physchemres.org]
• 5. Natural bond orbital - Wikipedia [en.wikipedia.org]
• 6. QTAIM: quantum theory of atoms in molecules [amercrystalassn.org]
• 7. Benchmark study of DFT functionals for late-transition-metal reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. UQ eSpace [espace.library.uq.edu.au]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Molybdenum (V) Pentafluoride from Molybdenum (VI) Hexafluoride

Introduction

Molybdenum (V) pentafluoride (MoF5) is a hygroscopic, yellow solid that serves as a significant intermediate in fluorine chemistry and as a precursor for various molybdenum compounds. It is typically synthesized through the reduction of the more volatile and reactive Molybdenum (VI) hexafluoride (MoF6). This document provides detailed protocols and application notes for the synthesis of MoF5 from MoF6, targeting researchers, scientists, and professionals in drug development who may utilize fluorinated molybdenum compounds. The primary methods discussed involve the reduction of MoF6 using various reducing agents.

Methods of Synthesis

The conversion of Molybdenum (VI) hexafluoride to Molybdenum (V) pentafluoride is an oxidation-reduction reaction. Several reducing agents can be employed for this purpose, each with specific reaction conditions and yields. The most common methods include:

• Reduction with Molybdenum metal: In this process, MoF6 is reacted with elemental molybdenum powder.

• Reduction with Phosphorus Trifluoride (PF3): PF3 serves as an effective reducing agent for MoF6.

• Reduction with Tungsten Hexacarbonyl (W(CO)6): This method utilizes a metal carbonyl to reduce the molybdenum hexafluoride.

A summary of the quantitative data for these synthetic routes is presented in the table below.

Data Presentation

Reducing Agent	Reaction Equation	Molar Ratio (MoF6:Reducing Agent)	Reaction Temperature (°C)	Pressure	Yield (%)	Reference
Molybdenum (Mo)	5MoF6 + Mo → 6MoF5	5 : 1	150-200	Autogenous	High	[1]
Phosphorus Trifluoride (PF3)	2MoF6 + PF3 → 2MoF5 + PF5	2 : 1	25 (Room Temp)	Autogenous	~90	[1]
Tungsten Hexacarbonyl (W(CO)6)	6MoF6 + W(CO)6 → 6MoF5 + WF6 + 6CO	6 : 1	25 (Room Temp)	Autogenous	Quantitative	[1]

Experimental Protocols

The following is a detailed protocol for the synthesis of Molybdenum (V) pentafluoride via the reduction of Molybdenum (VI) hexafluoride using Tungsten Hexacarbonyl. This method is often preferred due to its high yield and mild reaction conditions.

Protocol: Synthesis of Molybdenum (V) Pentafluoride using Tungsten Hexacarbonyl

1. Materials and Equipment:

• Reactants:

  • Molybdenum (VI) hexafluoride (MoF6), high purity

  • Tungsten hexacarbonyl (W(CO)6), high purity

• Solvent: Anhydrous hydrogen fluoride (HF) or a suitable inert fluorinated solvent.

• Apparatus:

  • A vacuum-tight reaction vessel made of a material resistant to fluoride corrosion (e.g., Monel, nickel, or stainless steel).

  • A vacuum line for handling volatile and corrosive gases.

  • Schlenk line or glove box for inert atmosphere operations.

  • Cold traps (liquid nitrogen).

  • Pressure gauge.

  • Stirring mechanism (e.g., magnetic stirrer).

  • Sublimation apparatus for purification.

2. Safety Precautions:

• Molybdenum hexafluoride and hydrogen fluoride are highly toxic and corrosive. All manipulations must be performed in a well-ventilated fume hood or a glove box.

• Appropriate personal protective equipment (PPE), including safety goggles, face shield, and acid-resistant gloves, must be worn.

• Ensure that an appropriate neutralizing agent for HF (e.g., calcium gluconate gel) is readily available.

• The reaction vessel must be able to withstand the autogenous pressure generated during the reaction.

3. Experimental Procedure:

• Preparation of the Reaction Vessel:

  • Thoroughly clean and dry the reaction vessel.

  • Passivate the interior surfaces of the vessel by exposing them to a low pressure of fluorine gas or MoF6 vapor and gently heating. This forms a protective metal fluoride layer.

  • Evacuate the vessel to a high vacuum and backfill with a dry, inert gas (e.g., nitrogen or argon).

• Introduction of Reactants:

  • In an inert atmosphere (glove box), weigh the desired amount of Tungsten Hexacarbonyl (W(CO)6) and place it into the reaction vessel.

  • Evacuate the vessel again and cool it to a low temperature (e.g., -78 °C using a dry ice/acetone bath).

  • Connect the vessel to a cylinder of Molybdenum (VI) hexafluoride (MoF6) via the vacuum line.

  • Carefully condense a stoichiometric amount of MoF6 into the reaction vessel. The molar ratio of MoF6 to W(CO)6 should be 6:1.

• Reaction:

  • Allow the reaction vessel to slowly warm to room temperature while stirring the contents.

  • The reaction is typically exothermic and will proceed as the reactants melt and mix.

  • Monitor the pressure inside the vessel. The evolution of carbon monoxide (CO) gas will cause an increase in pressure.

  • Continue stirring at room temperature for several hours to ensure the reaction goes to completion. The disappearance of the volatile MoF6 and the formation of the yellow solid MoF5 are indicative of the reaction's progress.

• Purification:

  • After the reaction is complete, cool the vessel to a low temperature to condense any volatile components.

  • Slowly vent the non-condensable carbon monoxide gas.

  • The primary by-product, tungsten hexafluoride (WF6), is more volatile than MoF5. Remove the WF6 by vacuum distillation, collecting it in a cold trap.

  • The remaining solid is crude Molybdenum (V) pentafluoride.

  • Further purify the MoF5 by vacuum sublimation. Heat the crude product under vacuum, and collect the pure crystalline MoF5 on a cold finger.

• Characterization:

  • The purified Molybdenum (V) pentafluoride should be a hygroscopic yellow solid.

  • Characterize the product using appropriate analytical techniques, such as infrared (IR) spectroscopy, Raman spectroscopy, and elemental analysis.

Mandatory Visualization

The following diagrams illustrate the logical relationships in the synthesis of Molybdenum (V) pentafluoride.

Caption: Synthetic routes to Molybdenum Pentafluoride.

Caption: Experimental workflow for MoF5 synthesis.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Molybdenum (V) Pentafluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the laboratory-scale synthesis of Molybdenum (V) pentafluoride (MoF₅). The described method is based on the direct reaction of metallic molybdenum with molybdenum (VI) hexafluoride.

Introduction

Molybdenum (V) pentafluoride is an inorganic compound with the formula MoF₅. It exists as a hygroscopic yellow solid and, like most metal pentafluorides, is tetrameric in the solid state. MoF₅ is a key intermediate in the synthesis of various molybdenum-containing compounds and finds applications in catalysis and materials science. This protocol details a reliable method for its preparation from commercially available starting materials.

Experimental Protocol

The synthesis of Molybdenum (V) pentafluoride is achieved through the controlled reaction of molybdenum metal powder with gaseous molybdenum (VI) hexafluoride at an elevated temperature.

Reaction:

Mo(s) + 5MoF₆(g) → 6MoF₅(s)

Materials and Equipment

Material/Equipment	Description/Specification
Reactants
Molybdenum Powder (Mo)	High purity (≥ 99.9%)
Molybdenum (VI) Hexafluoride (MoF₆)	High purity (≥ 99.8%)
Gases
Inert Gas (Argon or Nitrogen)	High purity, for purging
Apparatus
Reaction Tube	Quartz or Nickel, capable of withstanding ≥ 100°C
Tube Furnace	Capable of maintaining a stable temperature of 60°C
Gas Flow Control System	Mass flow controllers for MoF₆ and inert gas
Cold Trap	For condensation of unreacted MoF₆ and byproduct collection
Vacuum Pump	For evacuation of the system
Schlenk Line or Glovebox	For inert atmosphere handling
Personal Protective Equipment (PPE)
Chemical resistant gloves (Neoprene or Nitrile)
Safety goggles and face shield
Laboratory coat
Respiratory protection (Respirator with acid gas cartridge)

Experimental Procedure

• System Setup:

  • Assemble the reaction apparatus in a well-ventilated fume hood. The setup consists of a gas inlet connected to the MoF₆ and inert gas cylinders via mass flow controllers, a reaction tube housed within a tube furnace, and an outlet connected to a cold trap and a vacuum pump.

  • Ensure all connections are secure and leak-tight.

• Reactor Preparation:

  • Place a known quantity of molybdenum powder into the center of the reaction tube.

  • Assemble the reaction tube into the furnace.

• System Purging:

  • Evacuate the entire system using the vacuum pump.

  • Backfill the system with an inert gas (Argon or Nitrogen).

  • Repeat the evacuation and backfilling process three times to ensure an inert atmosphere.

• Reaction:

  • Heat the tube furnace to the reaction temperature of 60°C.

  • Once the temperature has stabilized, introduce a controlled flow of molybdenum (VI) hexafluoride gas over the molybdenum powder. The flow rate should be adjusted to ensure complete reaction and minimize the amount of unreacted MoF₆ passing through.

  • Maintain the reaction for a sufficient period to ensure complete conversion of the molybdenum powder. The reaction time will depend on the scale of the reaction and the flow rate of MoF₆.

• Product Isolation and Purification:

  • After the reaction is complete, stop the flow of MoF₆ and cool the furnace to room temperature under a continuous flow of inert gas.

  • The crude Molybdenum (V) pentafluoride product will be present as a yellow solid in the reaction tube.

  • Purification of MoF₅ can be achieved by sublimation under reduced pressure. Gently heat the reaction tube under vacuum, and the MoF₅ will sublime and can be collected on a cold finger or in a cooler part of the apparatus.

• Shutdown and Cleaning:

  • Once the product is collected, carefully bring the system back to atmospheric pressure with inert gas.

  • Transfer the purified MoF₅ to a sealed container under an inert atmosphere.

  • Any unreacted MoF₆ will be collected in the cold trap. This should be handled and disposed of according to safety protocols.

  • Clean the reaction apparatus thoroughly.

Data Presentation

Property	Value
Molybdenum (V) Pentafluoride (MoF₅)
Chemical Formula	MoF₅
Molar Mass	190.94 g/mol
Appearance	Hygroscopic yellow solid.[1]
Melting Point	~45.7 °C (318.8 K)
Molybdenum (VI) Hexafluoride (MoF₆)
Chemical Formula	MoF₆
Molar Mass	209.93 g/mol
Appearance	Colorless, volatile liquid or solid
Melting Point	17.5 °C
Boiling Point	34.0 °C

Safety and Handling

• Molybdenum (VI) Hexafluoride (MoF₆): MoF₆ is a highly toxic and corrosive gas that reacts violently with water to produce hydrofluoric acid (HF).[1] It is critical to handle MoF₆ in a well-ventilated fume hood using a leak-tight apparatus. Personal protective equipment, including a face shield, chemical-resistant gloves, and a lab coat, is mandatory. A respirator with an acid gas cartridge should be readily available.

• Molybdenum (V) Pentafluoride (MoF₅): MoF₅ is a hygroscopic solid that will release HF upon contact with moisture.[1] All handling of the product should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Molybdenum Powder: While less hazardous than its fluoride counterparts, fine molybdenum powder can be flammable. Avoid creating dust clouds and handle away from ignition sources.

• Waste Disposal: All waste materials, including the contents of the cold trap and any cleaning residues, should be treated as hazardous waste and disposed of according to institutional and local regulations.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of Molybdenum (V) pentafluoride.

References

• 1. fishersci.com [fishersci.com]

Application Notes and Protocols for Handling and Storage of Air-Sensitive Molybdenum(V) Fluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of Molybdenum(V) fluoride (MoF₅), a highly reactive and air-sensitive inorganic compound. Adherence to these protocols is critical to ensure personnel safety, experimental integrity, and to prevent the degradation of the material.

Introduction

Molybdenum(V) fluoride is a hygroscopic, yellow solid that is highly sensitive to moisture and oxygen.[1] It is a powerful fluorinating agent and finds use in various synthetic applications. Its reactivity also presents significant handling challenges. This document outlines the necessary precautions and procedures for its safe management in a laboratory setting.

Compound Data and Properties

A summary of the key physical and chemical properties of Molybdenum(V) fluoride is provided below. This data is essential for understanding its behavior and for designing safe experimental setups.

Property	Value	Reference
Chemical Formula	MoF₅	[1]
Molar Mass	190.94 g/mol	[1]
Appearance	Yellow solid	[1]
Melting Point	45.7 °C (114.3 °F; 318.8 K)	[1]
Boiling Point	50 °C (122 °F; 323 K) (sublimes)	[1]
Density	3.44 g/cm³	[1]
Solubility	Reacts with water.
Key Reactivities	Hygroscopic; hydrolyzes to release hydrogen fluoride (HF). Disproportionates at ~165°C to MoF₄ and MoF₆.	[1]
Structure	Exists as a tetramer in the solid state.	[1]

Hazards and Safety Precautions

Molybdenum(V) fluoride is a hazardous substance that requires strict safety protocols. The primary hazards include:

• Corrosivity: It is corrosive to skin and eyes. Upon contact with moisture, it releases hydrofluoric acid (HF), which can cause severe burns that may not be immediately painful.

• Toxicity: Inhalation of dust or fumes can cause severe respiratory irritation.

• Reactivity: It reacts violently with water and can be incompatible with many common laboratory materials.

Personal Protective Equipment (PPE):

A comprehensive list of required PPE is detailed in the table below.

Equipment	Specification
Gloves	Heavy-duty, chemical-resistant gloves (e.g., neoprene or butyl rubber) suitable for handling corrosive materials.
Eye Protection	Chemical safety goggles and a full-face shield are mandatory.
Lab Coat	A flame-resistant lab coat with long sleeves.
Additional Protection	An acid-resistant apron and closed-toe shoes are required.

Storage Protocols

Proper storage of Molybdenum(V) fluoride is crucial to maintain its integrity and to prevent hazardous situations.

• Atmosphere: Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to moisture and air.

• Location: The storage location should be a cool, dry, and well-ventilated area, away from incompatible materials such as acids, bases, and combustible materials. A dedicated, corrosion-resistant cabinet is recommended.

• Container: Use containers made of materials known to be resistant to MoF₅ and HF, such as fluorinated polymers (e.g., PFA, FEP) or specific metal alloys (e.g., Monel).

Experimental Protocols: Handling Air-Sensitive Molybdenum(V) Fluoride

Due to its high reactivity, all manipulations of Molybdenum(V) fluoride must be performed in a controlled, inert atmosphere. The two primary methods for this are the use of a glovebox or a Schlenk line.

A glovebox provides a sealed environment with a continuously purified inert atmosphere, making it the preferred method for handling highly air-sensitive solids like MoF₅.

Protocol for Handling MoF₅ in a Glovebox:

• Preparation:

  • Ensure the glovebox atmosphere is maintained with low levels of oxygen and water (<1 ppm).

  • All glassware and equipment must be thoroughly dried in an oven (e.g., at 120°C overnight) and then cooled in the glovebox antechamber.

  • Bring the sealed container of MoF₅ into the glovebox through the antechamber, performing at least three purge/evacuation cycles.

• Manipulation:

  • Once inside the glovebox, allow the container to reach the internal temperature before opening.

  • Carefully open the container and weigh the desired amount of MoF₅ into a pre-tared, dry container.

  • Use clean, dry spatulas and other utensils.

  • Immediately and securely seal the original container and the container with the weighed sample.

• Cleanup:

  • Carefully clean any spills within the glovebox using appropriate dry wipes.

  • All waste materials, including contaminated wipes and disposable utensils, must be sealed in a container before removal from the glovebox.

A Schlenk line can be used for handling MoF₅, particularly for transferring it into a reaction vessel. This technique requires more skill to prevent atmospheric contamination.

Protocol for Handling MoF₅ using a Schlenk Line:

• System Preparation:

  • Ensure the Schlenk line is providing a steady flow of dry, inert gas (argon or nitrogen).

  • All glassware (e.g., Schlenk flasks, filter funnels) must be oven-dried and then assembled hot and placed under the inert gas atmosphere of the Schlenk line.

  • The glassware should be flame-dried under vacuum and then refilled with inert gas at least three times to remove any adsorbed water.

• Transfer of MoF₅:

  • In a glovebox, weigh the desired amount of MoF₅ into a Schlenk flask.

  • Seal the flask and transport it to the Schlenk line.

  • Connect the flask to the Schlenk line via a sidearm.

  • Evacuate the sidearm and refill with inert gas three times before opening the stopcock to the flask.

• Dissolution and Reaction:

  • If the MoF₅ is to be dissolved, add a pre-dried, de-gassed solvent via a cannula or a dropping funnel that has been purged with inert gas.

  • Maintain a positive pressure of inert gas throughout the experiment.

Visualization of Workflows

The following diagrams illustrate the key workflows for handling air-sensitive compounds like Molybdenum(V) fluoride.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]

Molybdenum Pentafluoride in Organic Synthesis: A Reagent of Limited Application

Despite the critical role of fluorination in modern drug discovery and materials science, a comprehensive review of the scientific literature reveals that molybdenum pentafluoride (MoF₅) is not a commonly employed fluorinating agent in organic synthesis. While its hexafluorinated counterpart, molybdenum hexafluoride (MoF₆), has found some niche applications, detailed protocols and extensive data on the use of MoF₅ for the fluorination of organic molecules are conspicuously absent from readily available chemical databases and publications.

For researchers, scientists, and drug development professionals exploring novel fluorination methodologies, this lack of documented application suggests that MoF₅ may present significant challenges or offer limited advantages over more established reagents. The inherent reactivity and handling difficulties associated with metal fluorides, coupled with a scarcity of successful reported transformations, appear to have directed synthetic chemists toward more predictable and versatile fluorinating agents.

Molybdenum Hexafluoride: A Related but More Studied Reagent

In contrast to the dearth of information on MoF₅, molybdenum hexafluoride (MoF₆) has been reported as a reagent for the fluorination of carbonyl compounds. However, even its use is not widespread and is often accompanied by challenges such as harsh reaction conditions and limited substrate scope.

Properties and Synthesis of Molybdenum Pentafluoride

Molybdenum pentafluoride is a yellow, hygroscopic solid.[1] It is typically prepared through the reaction of molybdenum metal with molybdenum hexafluoride or by the reduction of molybdenum hexafluoride.[1] Its physical and chemical properties have been subjects of academic study, but these investigations have not translated into significant applications in the realm of organic synthesis.

The Landscape of Modern Fluorination Chemistry

The field of organic fluorination is rich with a diverse array of reagents, each with its own reactivity profile, substrate scope, and handling requirements.[2][3] These range from nucleophilic fluoride sources like potassium fluoride and various amine-HF complexes to electrophilic reagents such as Selectfluor® and N-fluorobenzenesulfonimide (NFSI). The continuous development of new and improved fluorinating agents has provided chemists with a robust toolkit for the selective introduction of fluorine into complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.[4][5][6]

Given the extensive research and development in this area, the absence of MoF₅ from the synthetic chemist's arsenal is telling. It is plausible that early investigations into its reactivity with organic substrates did not yield promising results, leading researchers to explore other, more effective avenues for fluorination.

Conclusion

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Recent advances in late-stage monofluorination of natural products and their derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. A new way to prepare fluorinated pharmaceuticals | MIT News | Massachusetts Institute of Technology [news.mit.edu]
• 5. nbinno.com [nbinno.com]
• 6. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) | MDPI [mdpi.com]

Application Notes and Protocols for Molybdenum (V) Fluoride in a Glovebox

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum(V) fluoride (MoF₅) is a highly reactive, hygroscopic, and corrosive inorganic compound with the formula MoF₅.[1] It typically exists as a yellow solid and is a powerful oxidizing and fluorinating agent.[1] Due to its extreme sensitivity to moisture and air, all handling and manipulations of MoF₅ must be performed under an inert atmosphere, making a glovebox an essential piece of equipment for its use.

This document provides detailed application notes and protocols for the safe and effective handling of Molybdenum(V) fluoride within a glovebox environment. It is intended for use by trained researchers, scientists, and drug development professionals familiar with the handling of hazardous and air-sensitive materials.

Physicochemical and Safety Data

A summary of the key properties and hazards of Molybdenum(V) fluoride is provided in the tables below. This information is critical for safe handling and experimental design.

Table 1: Physicochemical Properties of Molybdenum(V) Fluoride

Property	Value	Reference
Chemical Formula	MoF₅	[1]
Molar Mass	190.94 g/mol	[1]
Appearance	Yellow hygroscopic solid	[1]
Density	3.44 g/cm³	[1]
Melting Point	45.7 °C (318.8 K)	[1]
Boiling Point	50 °C (sublimes)	[1]
Vapor Pressure	The total vapor pressure of MoF₅ oligomers has been measured at 373 K and 392 K. The saturated vapor is composed mainly of dimeric species, (MoF₅)₂.	[2]
Structure	Exists as a tetramer in the solid state.	[1]

Table 2: Hazard and Safety Information for Molybdenum(V) Fluoride

Hazard	Description	Precautionary Measures
Corrosivity	Causes severe skin burns and eye damage.	Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (butyl rubber recommended), a flame-resistant lab coat, and safety goggles.[3][4]
Reactivity	Reacts violently with water, releasing toxic hydrogen fluoride (HF) gas.[1]	Strictly handle in a dry, inert atmosphere (glovebox). Avoid contact with moisture, strong oxidizing agents, strong acids, and strong bases.[5]
Toxicity	Fatal if inhaled.	Use only in a well-ventilated area, such as a glovebox with a controlled atmosphere.
Storage	Store in a tightly sealed container in a dry, cool, and well-ventilated place under an inert atmosphere.	Keep away from incompatible materials.

Application Notes

Molybdenum(V) fluoride is a versatile reagent in inorganic and organometallic synthesis, primarily utilized for its strong Lewis acidity and as a precursor to other molybdenum compounds.

Lewis Acid Catalysis and Adduct Formation

MoF₅ is a potent Lewis acid and readily forms adducts with various organic ligands. This property can be exploited to activate substrates or to synthesize novel coordination complexes. For example, MoF₅ reacts with Lewis bases such as pyridine (C₅H₅N) and acetonitrile (CH₃CN) to form stable adducts.[6][7] The formation of these adducts demonstrates the ability of MoF₅ to accept electron pairs, a key characteristic in Lewis acid catalysis.

• Reaction with Pyridine: MoF₅ reacts with pyridine to form both 1:1 and 1:2 adducts, namely [MoF₅(NC₅H₅)]₂ and MoF₅(NC₅H₅)₂.[6][7] These reactions are typically performed in anhydrous, non-coordinating solvents like dichloromethane (CH₂Cl₂).

• Reaction with Acetonitrile: With a weaker Lewis base like acetonitrile, MoF₅ forms the 1:1 adduct, MoF₅(NCCH₃).[6][7]

The formation of these adducts can be a means to modify the reactivity and solubility of the molybdenum center for subsequent reactions.

Precursor in Organometallic Synthesis

While less common than other molybdenum precursors, MoF₅ can be used in the synthesis of organomolybdenum compounds. Its high reactivity allows for the displacement of fluoride ligands by organic moieties, although this often requires carefully chosen organometallic transfer reagents and strict control of reaction conditions to avoid unwanted side reactions.

Experimental Protocols

The following protocols are provided as a guide for the safe handling and use of MoF₅ in a glovebox. Always consult your institution's safety guidelines and standard operating procedures before commencing any work.

General Glovebox Preparation and Use

A well-maintained glovebox with an inert atmosphere (typically nitrogen or argon) is paramount for working with MoF₅. The oxygen and moisture levels should be maintained below 1 ppm.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. ntrl.ntis.gov [ntrl.ntis.gov]
• 3. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Lewis Acid Behavior of MoF5 and MoOF4: Syntheses and Characterization of MoF5(NCCH3), MoF5(NC5H5)n, and MoOF4(NC5H5)n (n = 1, 2). | Semantic Scholar [semanticscholar.org]

Molybdenum Pentafluoride: A Precursor for Advanced Chemical Vapor Deposition Applications

Application Notes and Protocols for Researchers in Materials Science and Drug Development

Molybdenum pentafluoride (MoF₅) is emerging as a significant precursor for the chemical vapor deposition (CVD) of molybdenum-based thin films. Its unique chemical properties offer potential advantages in the fabrication of advanced materials for applications ranging from microelectronics to specialized coatings in drug development and delivery systems. This document provides detailed application notes, experimental protocols, and key data for researchers, scientists, and drug development professionals interested in leveraging MoF₅ for their CVD processes.

Properties of Molybdenum Pentafluoride

Molybdenum pentafluoride is a yellow, hygroscopic solid with properties that make it a viable candidate for CVD. A summary of its key physical and chemical characteristics is presented in Table 1.

Property	Value	Citation(s)
Chemical Formula	MoF₅	[1]
Molar Mass	190.94 g/mol	[1]
Appearance	Yellow solid	[1]
Density	3.44 g/cm³	[1]
Melting Point	45.7 °C (114.3 °F; 318.8 K)	[1]
Boiling Point	50 °C (sublimes)	[1]
Thermal Behavior	Disproportionates at approximately 165 °C into MoF₄ and MoF₆.	[1]
Vapor Composition	Primarily exists as trimers in the vapor phase at lower temperatures. Monomers can be obtained by thermal cracking at around 500 K.

Synthesis of High-Purity Molybdenum Pentafluoride for CVD Applications

The quality of the deposited thin film is directly dependent on the purity of the precursor. The following section outlines the primary synthesis routes for producing MoF₅ suitable for CVD applications.

Synthesis via Reduction of Molybdenum Hexafluoride

One common method for synthesizing molybdenum pentafluoride is through the reduction of molybdenum hexafluoride (MoF₆). This can be achieved using various reducing agents.

Reaction with Molybdenum Metal: A straightforward synthesis involves the reaction of molybdenum metal powder with an excess of molybdenum hexafluoride.[1]

Reaction Equation: Mo + 5 MoF₆ → 6 MoF₅[1]

Experimental Protocol:

• Place high-purity molybdenum powder in a passivated nickel or Monel reactor.

• Evacuate the reactor to a high vacuum and heat to the desired reaction temperature (typically in the range of 100-150 °C).

• Introduce a controlled flow of gaseous molybdenum hexafluoride into the reactor.

• The product, molybdenum pentafluoride, will form as a solid within the reactor.

• After the reaction is complete, the reactor is cooled, and any unreacted MoF₆ is removed under vacuum.

• The MoF₅ product can be purified by sublimation.

Other Synthesis Methods

Molybdenum pentafluoride can also be prepared by the reduction of molybdenum hexafluoride using other reducing agents such as phosphorus trifluoride or tungsten hexacarbonyl.[1] Another route involves the direct oxidation of elemental molybdenum with fluorine at elevated temperatures (around 900 °C), though this method can be less selective for MoF₅.[1]

Chemical Vapor Deposition of Molybdenum-Containing Films using Molybdenum Fluoride Precursors

While specific and detailed protocols for the CVD of molybdenum films directly using MoF₅ are not extensively reported in publicly available literature, valuable insights can be drawn from the closely related processes using molybdenum hexafluoride (MoF₆). In many MoF₆ CVD processes, MoF₅ is likely an in-situ generated intermediate. The following protocols are based on MoF₆ CVD and can be adapted for MoF₅ with appropriate process optimization.

CVD of Molybdenum Disulfide (MoS₂)

Molybdenum disulfide is a transition metal dichalcogenide with significant interest for applications in next-generation electronics and catalysis.

Precursors:

• Molybdenum Hexafluoride (MoF₆) or Molybdenum Pentafluoride (MoF₅)

• Hydrogen Sulfide (H₂S)

Typical CVD/ALD Process Parameters:

Parameter	Value	Citation(s)
Substrate Temperature	200 °C	[2][3][4]
Precursor	MoF₆	[2][3][4]
Co-reactant	H₂S	[2][3][4]
Growth Rate (ALD)	0.46 Å/cycle	[2][4]

| Resulting Film | Amorphous MoS₂, crystalline after annealing at 350°C in H₂. |[2][4] |

Experimental Protocol (Adapted for CVD):

• Place the desired substrate in the CVD reaction chamber.

• Heat the substrate to the deposition temperature of 200 °C under a continuous flow of an inert carrier gas (e.g., Argon or Nitrogen).

• Introduce the molybdenum fluoride precursor (MoF₅ or MoF₆) into the reaction chamber at a controlled flow rate.

• Simultaneously or sequentially introduce hydrogen sulfide (H₂S) gas.

• The precursors will react on the substrate surface to form a molybdenum disulfide film.

• After the desired film thickness is achieved, stop the precursor flow and cool the chamber to room temperature under an inert gas flow.

• For crystalline MoS₂, a post-deposition anneal at 350 °C in a hydrogen-rich environment may be necessary.[2][4]

CVD of Metallic Molybdenum Films

Metallic molybdenum films are utilized as electrodes and interconnects in microelectronic devices.

Precursors:

• Molybdenum Hexafluoride (MoF₆) or Molybdenum Pentafluoride (MoF₅)

• Disilane (Si₂H₆) or Hydrogen (H₂)

Typical ALD Process Parameters for Mo films:

Parameter	Value	Citation(s)
Substrate Temperature	90 - 150 °C	[5]
Precursor	MoF₆	[5]
Co-reactant	Si₂H₆	[5]
Growth Rate (ALD)	6 - 7 Å/cycle	[5]

| Resulting Film | Nanocrystalline Molybdenum |[5] |

Experimental Protocol (Adapted for CVD):

• Load the substrate into the CVD reactor.

• Heat the substrate to the desired deposition temperature (e.g., 90-150 °C for a low-temperature process) under an inert gas flow.

• Introduce the molybdenum fluoride precursor into the chamber.

• Introduce the reducing agent (e.g., Si₂H₆ or H₂) to initiate the deposition of metallic molybdenum.

• Continue the process until the target film thickness is reached.

• Cease the precursor and reactant gas flows and cool the system.

Visualizing the CVD Process and Chemical Relationships

To aid in the understanding of the experimental workflows and chemical pathways, the following diagrams are provided.

Caption: A generalized experimental workflow for the Chemical Vapor Deposition (CVD) process.

Caption: Synthesis pathway for MoF₅ and its subsequent use in CVD reactions.

Safety Considerations

Molybdenum pentafluoride is a hygroscopic and reactive compound. It hydrolyzes to release hydrogen fluoride (HF), which is highly corrosive and toxic. All handling of MoF₅ and its precursors should be conducted in a well-ventilated fume hood or a glovebox. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory. Ensure that all equipment is properly passivated to prevent reactions with the metal surfaces.

Conclusion

Molybdenum pentafluoride holds promise as a precursor for the chemical vapor deposition of a variety of molybdenum-containing thin films. While detailed literature on its direct application in CVD is still emerging, the established protocols for the related compound, molybdenum hexafluoride, provide a strong foundation for process development. The synthesis of high-purity MoF₅ is achievable through the reduction of MoF₆. The protocols and data presented in these application notes are intended to serve as a comprehensive guide for researchers and professionals to explore the potential of MoF₅ in their advanced materials and drug development research. Further optimization of CVD process parameters will be crucial for tailoring film properties to specific applications.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. scholarworks.boisestate.edu [scholarworks.boisestate.edu]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Atomic Layer Deposition (ALD) Using Molybdenum Pentafluoride (MoF5)

Disclaimer: As of late 2025, there is a notable absence of published, peer-reviewed literature detailing established and validated protocols for the atomic layer deposition (ALD) of thin films using Molybdenum Pentafluoride (MoF5) as a precursor. One patent document lists MoF5 as a potential metal halide precursor for ALD, but does not provide experimental data. The following application notes and protocols are therefore proposed and hypothetical , based on the known chemical and physical properties of MoF5, and adapted from established ALD processes for the closely related and more commonly used precursor, Molybdenum Hexafluoride (MoF6). These guidelines are intended to serve as a starting point for researchers and scientists interested in developing an MoF5-based ALD process.

Introduction

Molybdenum-based thin films, particularly Molybdenum Disulfide (MoS₂), are of significant interest for applications in next-generation electronics, catalysis, and energy storage. Atomic Layer Deposition (ALD) offers a promising route for the deposition of these films with atomic-level precision, excellent conformality, and large-area uniformity. While various molybdenum precursors have been explored for ALD, Molybdenum Pentafluoride (MoF5) remains a largely unexplored candidate.

These notes provide a theoretical framework for the development of an ALD process for molybdenum-containing films, such as elemental Molybdenum (Mo) or Molybdenum Disulfide (MoS₂), using MoF5.

Precursor Characteristics: Molybdenum Pentafluoride (MoF5)

Understanding the properties of MoF5 is critical for designing a successful ALD process.

Property	Value	Notes
Chemical Formula	MoF5
Molar Mass	190.93 g/mol
Melting Point	45.7 °C (318.85 K)[1]	MoF5 is a solid at room temperature and will require heating.
Vapor Pressure	log(P/Torr) = 8.58 - 2772/T(K) (for 70-160°C)[2]	Sufficient volatility for ALD but requires heating of the source vessel and delivery lines to prevent condensation. The vapor phase consists of oligomers, primarily dimers ((MoF5)2).[1]
Reactivity	Expected to be a reactive fluorine source.	Halide precursors are generally reactive towards co-reactants with active hydrogen, such as H₂S, H₂, or Si₂H₆.

Proposed ALD Processes and Protocols

Two potential ALD processes are proposed: one for elemental Molybdenum and another for Molybdenum Disulfide.

Proposed Protocol for ALD of Elemental Molybdenum (Mo)

This hypothetical protocol is adapted from the established MoF6 + Si₂H₆ process for Mo ALD.

Objective: To deposit elemental Molybdenum thin films.

Precursors:

• Molybdenum Source: Molybdenum Pentafluoride (MoF5)

• Reducing Agent (Co-reactant): Disilane (Si₂H₆)

Proposed ALD Parameters:

Parameter	Proposed Value	Justification & Notes
Substrate Temperature	100 - 200 °C	This window is often suitable for fluorosilane elimination chemistry, balancing surface reaction rates while minimizing potential precursor decomposition.
MoF5 Source Temperature	60 - 80 °C	This should provide sufficient vapor pressure for delivery into the ALD reactor. The source and delivery lines must be heated uniformly to prevent condensation.
MoF5 Pulse Time	0.5 - 2.0 s	This should be optimized to ensure full saturation of the substrate surface. Longer pulses may be needed for high aspect ratio structures.
Purge Time after MoF5	10 - 30 s	Sufficient time is required to remove all unreacted MoF5 and any volatile byproducts from the reaction chamber.
Si₂H₆ Pulse Time	0.5 - 2.0 s	To ensure complete reaction with the surface-adsorbed MoF5 species.
Purge Time after Si₂H₆	10 - 30 s	To remove unreacted Si₂H₆ and volatile byproducts (e.g., SiFxHy).
Expected Growth per Cycle	0.5 - 2.0 Å/cycle	This is a theoretical estimate. The actual growth rate will depend on the specific process conditions and substrate.

Experimental Workflow for Mo ALD:

Figure 1: Proposed experimental workflow for Mo ALD using MoF5 and Si2H6.

Proposed Reaction Mechanism:

The surface chemistry is expected to proceed via a fluorosilane elimination reaction, analogous to the MoF6/Si₂H₆ process.

• MoF5 pulse: Substrate-OH* + (MoF5)x(g) -> Substrate-O-MoF4* + HF(g) + ...

• Si₂H₆ pulse: Substrate-O-MoF4* + Si₂H₆(g) -> Substrate-O-Mo(s) + SiFxHy(g) + H₂(g) + ...

The asterisk (*) denotes a surface species.

Proposed Protocol for ALD of Molybdenum Disulfide (MoS₂)

This hypothetical protocol is adapted from established MoCl5 + H₂S and MoF6 + H₂S processes.

Objective: To deposit Molybdenum Disulfide thin films.

Precursors:

• Molybdenum Source: Molybdenum Pentafluoride (MoF5)

• Sulfur Source (Co-reactant): Hydrogen Sulfide (H₂S)

Proposed ALD Parameters:

Parameter	Proposed Value	Justification & Notes
Substrate Temperature	200 - 350 °C	This temperature range is common for the synthesis of MoS₂ via ALD, providing enough thermal energy for the reaction between the metal halide and H₂S.
MoF5 Source Temperature	60 - 80 °C	To ensure adequate and stable vapor pressure. The source and delivery lines must be heated.
MoF5 Pulse Time	0.5 - 2.0 s	To be optimized for surface saturation.
Purge Time after MoF5	10 - 40 s	Critical to prevent CVD-like reactions with H₂S.
H₂S Pulse Time	1.0 - 5.0 s	A longer pulse may be necessary to ensure complete sulfidation of the molybdenum fluoride surface species.
Purge Time after H₂S	10 - 40 s	To remove unreacted H₂S and HF byproduct.
Expected Growth per Cycle	0.1 - 0.8 Å/cycle	Growth rates for MoS₂ ALD are typically low. The as-deposited film may be amorphous or poorly crystalline and may require post-deposition annealing.

ALD Cycle for MoS₂ Deposition:

Figure 2: Proposed four-step ALD cycle for MoS2 deposition using MoF5 and H2S.

Considerations and Potential Challenges

Researchers developing an MoF5 ALD process should consider the following:

• Precursor Delivery: The low melting point and the need for heating require a properly designed precursor delivery system with uniform heating to avoid clogging and ensure stable precursor flux.

• Oligomerization: The presence of (MoF5)₂ dimers in the gas phase may influence the surface reactions and the self-limiting nature of the process. The reactivity of the dimer might differ from a monomeric species.

• Etching: Fluoride-based precursors can sometimes etch the substrate or the growing film, especially at higher temperatures. This should be monitored, for instance, by using a quartz crystal microbalance.

• Impurity Incorporation: Incomplete reactions can lead to fluorine incorporation in the deposited films. Post-deposition annealing might be necessary to improve film purity and crystallinity.

• Safety: MoF5 is a hazardous chemical. It is corrosive and reacts with moisture to produce HF. All handling should be performed in a dry, inert atmosphere (e.g., a glovebox), and appropriate personal protective equipment must be used. H₂S and Si₂H₆ are also highly toxic and pyrophoric gases, respectively, and require stringent safety protocols.

Recommended Film Characterization

To validate the developed ALD process, the following characterization techniques are recommended:

• In-situ Analysis: Quartz Crystal Microbalance (QCM) to study growth rate and self-limiting behavior.

• Thickness and Optical Properties: Spectroscopic Ellipsometry.

• Chemical Composition and Stoichiometry: X-ray Photoelectron Spectroscopy (XPS).

• Crystallinity and Phase: X-ray Diffraction (XRD) and Raman Spectroscopy.

• Morphology and Conformality: Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM).

By starting with the proposed parameters and carefully considering the outlined challenges, researchers can systematically work towards developing a robust ALD process using Molybdenum Pentafluoride.

References

• 1. The Melting Temperature, Vapor Density, and Vapor Pressure of Molybdenum Pentafluoride. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 2. osti.gov [osti.gov]

Molybdenum Pentafluoride in Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Molybdenum (V) fluoride (MoF₅), a hygroscopic yellow solid, is a potent Lewis acid with potential applications in catalysis. However, a comprehensive review of current scientific literature reveals a significant scarcity of detailed studies and established protocols for its use as a catalyst in organic synthesis and drug development. Much of the readily available information is mistakenly associated with Metal-Organic Framework-5 (MOF-5), a distinct zinc-based coordination polymer. This document aims to provide a focused overview of molybdenum pentafluoride's properties relevant to catalysis, outline potential applications based on its chemical nature, and furnish essential safety and handling protocols.

Introduction to Molybdenum Pentafluoride (MoF₅)

Molybdenum pentafluoride is an inorganic compound with the formula MoF₅.[1] It exists as a tetramer in its solid state.[1] Its primary characteristic of interest in catalysis is its strong Lewis acidity, stemming from the electron-deficient molybdenum center. This property suggests its potential to catalyze a variety of chemical transformations that are promoted by Lewis acids.

Note on Nomenclature: It is critical to distinguish Molybdenum Pentafluoride (MoF₅) from MOF-5. MOF-5 is a well-studied metal-organic framework with a zinc-based structure and has extensive applications in catalysis.[2][3] Searches for "MoF5 catalysis" are often confounded by results pertaining to MOF-5. The information presented herein pertains exclusively to the inorganic compound, molybdenum (V) fluoride.

Physicochemical Properties and Safety Data

A summary of key properties and hazards is presented below. Researchers must consult the full Safety Data Sheet (SDS) before handling this compound.[4][5][6]

Property	Value	Citation
Chemical Formula	MoF₅	[1]
Molar Mass	190.94 g/mol	[1]
Appearance	Hygroscopic yellow solid	[1]
Melting Point	45.7 °C (114.3 °F; 318.8 K)	[1]
Boiling Point	50 °C (122 °F; 323 K) (sublimes)	[1]
Hazards	Strong oxidizer, hydrolyzes to release hydrogen fluoride (HF)	[1]

Potential Catalytic Applications (Theoretical and Inferred)

While specific, well-documented catalytic protocols for MoF₅ are scarce in the reviewed literature, its strong Lewis acidic character suggests potential utility in several classes of organic reactions. The applications listed below are based on established principles of Lewis acid catalysis and are intended to guide exploratory research.

Lewis Acid Catalysis

The fundamental principle of MoF₅'s potential catalytic activity lies in its ability to accept an electron pair from a Lewis basic substrate. This interaction can activate the substrate towards subsequent reactions.

Caption: General workflow of Lewis acid catalysis involving MoF₅.

Friedel-Crafts Reactions

Strong Lewis acids are classic catalysts for Friedel-Crafts alkylations and acylations. MoF₅ could potentially activate alkyl or acyl halides, facilitating electrophilic aromatic substitution.

Polymerization Reactions

Fluorination Reactions

Given its composition, MoF₅ may have a role in fluorination chemistry, potentially as a fluoride donor under certain conditions or as a Lewis acid to activate fluorinating agents. However, dedicated studies are needed to explore this potential.

Experimental Protocols (General Guidance)

Due to the lack of specific published protocols, the following are general guidelines for researchers wishing to explore the catalytic activity of MoF₅. Extreme caution is advised due to the hazardous nature of this compound.

General Handling and Storage Protocol

• Inert Atmosphere: Molybdenum pentafluoride is highly sensitive to moisture.[4] All handling must be performed under an inert atmosphere (e.g., argon or nitrogen) in a glovebox.

• Materials: Use only compatible materials for handling and reaction vessels. Fluorinated polymers (e.g., PFA, FEP) and certain dry metals are recommended. Avoid glass, as it can be etched by HF produced upon hydrolysis.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area, away from incompatible materials such as water, strong acids, and bases.[5]

Exploratory Catalytic Reaction Protocol (General Template)

This protocol is a general starting point and must be adapted and optimized for any specific reaction. A small-scale test reaction is strongly recommended.

• Catalyst Preparation:

  • In a glovebox, weigh the required amount of MoF₅ into a dry reaction vessel equipped with a magnetic stir bar.

  • Dissolve or suspend the MoF₅ in a dry, inert solvent (e.g., anhydrous dichloromethane, acetonitrile).

• Reaction Setup:

  • Cool the catalyst solution to the desired reaction temperature (e.g., -78 °C, 0 °C, or room temperature).

  • Slowly add the substrate to the catalyst solution under stirring.

  • Add the second reagent dropwise to the reaction mixture.

• Monitoring and Work-up:

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, NMR of quenched aliquots).

  • Upon completion, quench the reaction carefully by slowly adding a cooled, appropriate quenching agent (e.g., a saturated solution of a mild base like sodium bicarbonate, if compatible). Caution: Quenching may be highly exothermic and produce HF gas. This step must be performed in a well-ventilated fume hood.

  • Proceed with standard extraction and purification procedures.

Safety and Hazard Management

Molybdenum pentafluoride is a hazardous substance that requires strict safety protocols.

• Toxicity: It is corrosive and can cause severe skin burns and eye damage.[6] Upon contact with moisture, it releases hydrogen fluoride (HF), which is highly toxic and corrosive.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., neoprene or nitrile), safety goggles, a face shield, and a lab coat.[9] An HF-resistant apron is also recommended.

• Handling Area: All work should be conducted in a certified chemical fume hood.[5]

• First Aid:

  • Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes. Apply calcium gluconate gel. Seek immediate medical attention.[4]

  • Eye Contact: Immediately flush with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[4]

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

  • Ingestion: Do NOT induce vomiting. Rinse mouth and drink plenty of water. Seek immediate medical attention.[4]

Conclusion and Future Outlook

Molybdenum pentafluoride presents a theoretically promising yet largely unexplored option as a Lewis acid catalyst. The current body of literature lacks the specific application data and protocols necessary for its widespread adoption in synthetic chemistry. Future research should focus on systematically evaluating its catalytic activity in various organic transformations, quantifying its performance, and establishing detailed experimental procedures. Such studies would be invaluable in determining the practical utility of MoF₅ in catalysis and drug development, moving it from a chemical curiosity to a potentially useful synthetic tool. Researchers are encouraged to approach this compound with due caution, given its significant handling and safety challenges.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01505F [pubs.rsc.org]
• 3. The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fishersci.dk [fishersci.dk]
• 5. chemicalbook.com [chemicalbook.com]
• 6. pfaltzandbauer.com [pfaltzandbauer.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Metal–organic framework (MOF) materials as polymerization catalysts: a review and recent advances - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. ltschem.com [ltschem.com]

Safe Handling of Molybdenum Pentafluoride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the handling of Molybdenum Pentafluoride (MoF₅). Due to its hazardous nature, strict adherence to these procedures is crucial to ensure the safety of laboratory personnel and the integrity of experiments.

Introduction

Molybdenum Pentafluoride is a hygroscopic, yellow solid with a low melting point.[1][2] It is a powerful fluorinating agent and a strong oxidizer. Its high reactivity, particularly with moisture, presents significant handling challenges. This document outlines the necessary precautions and procedures for its safe use in a research environment. The primary hazard associated with Molybdenum Pentafluoride is its reaction with water or moisture to produce Hydrogen Fluoride (HF), which is highly toxic and corrosive.[1][2]

Hazard Identification and Mitigation

Primary Hazards:

• Corrosive: Causes severe skin burns and eye damage.[3]

• Toxic: Harmful if swallowed or inhaled.[3]

• Water Reactive: Reacts violently with water to produce toxic and corrosive Hydrogen Fluoride (HF) gas.[1][2]

• Hygroscopic: Readily absorbs moisture from the air.[1][2]

Engineering Controls:

• All work with Molybdenum Pentafluoride must be conducted in a certified chemical fume hood or a glovebox with an inert atmosphere (e.g., argon or nitrogen).

• An eyewash station and safety shower must be readily accessible and tested regularly.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[3]

• Hand Protection: Use heavy-duty, chemical-resistant gloves (e.g., neoprene or nitrile). A double layer of gloves is recommended.

• Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are required. For larger quantities or in case of a spill, a chemical-resistant apron or suit should be worn.

• Respiratory Protection: If there is any risk of exposure outside of a fume hood, a NIOSH-approved respirator with acid gas cartridges is necessary.[3]

Quantitative Data Summary

Property	Value	Citation
Chemical Formula	MoF₅	[1][3]
Molar Mass	190.94 g/mol	[1]
Appearance	Yellow solid	[1][2]
Melting Point	45.7 °C (114.3 °F)	[1]
Boiling Point	50 °C (122 °F) (sublimes)	[1]
Density	3.44 g/cm³	[1]
Hazards	Oxidizer, Corrosive, Water-Reactive, Produces HF upon hydrolysis	[1][3]

Experimental Protocols

Storage

• Store Molybdenum Pentafluoride in a cool, dry, and well-ventilated area away from incompatible materials such as water, acids, and bases.

• The container must be kept tightly sealed. A secondary container is recommended.

• Store in a locked cabinet to restrict access.[3]

Handling and Dispensing

Preparation:

• Ensure the fume hood or glovebox is clean, dry, and free of any incompatible materials.

• Have all necessary equipment and reagents within the controlled environment before introducing the Molybdenum Pentafluoride container.

• Have a quenching agent (e.g., dry sodium carbonate or calcium hydroxide) and a spill kit readily available.

Procedure:

• Allow the Molybdenum Pentafluoride container to equilibrate to the temperature of the fume hood or glovebox before opening to prevent condensation of moisture.

• Slowly and carefully open the container.

• Use clean, dry, and compatible tools (e.g., stainless steel or Teflon-coated spatulas) for dispensing.

• Weigh the required amount in a sealed container if possible. If weighing in an open container, do so quickly and with maximum ventilation.

• After dispensing, securely close the primary container.

• Clean any residual powder from the tools and work surface with a dry cloth, which should then be treated as hazardous waste.

Spill and Emergency Procedures

Small Spills (in a fume hood):

• Do not use water to clean up the spill.

• Cover the spill with a dry, inert absorbent material such as sand or sodium carbonate.

• Carefully collect the mixture into a designated, labeled, and sealed container for hazardous waste disposal.

• Decontaminate the area with a suitable neutralizing agent, followed by a thorough cleaning.

Large Spills or Spills Outside a Fume Hood:

• Evacuate the immediate area and alert others.

• If safe to do so, increase ventilation.

• Contact the institution's emergency response team immediately.

• Do not attempt to clean up a large spill without appropriate training and PPE.

First Aid:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3]

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Waste Disposal

• All waste materials contaminated with Molybdenum Pentafluoride, including empty containers, absorbent materials, and disposable PPE, must be treated as hazardous waste.

• Dispose of waste in accordance with local, state, and federal regulations.[3]

Visualized Workflow

Caption: Safe handling workflow for Molybdenum Pentafluoride.

This protocol is intended as a guide and should be supplemented by institution-specific safety procedures and a thorough understanding of the Safety Data Sheet for Molybdenum Pentafluoride.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. Molybdenum(V) fluoride - Wikiwand [wikiwand.com]
• 3. riccachemical.com [riccachemical.com]

Molybdenum Pentafluoride: A Precursor for High-Purity Molybdenum Thin Films

Application Note & Protocol

Audience: Researchers, scientists, and professionals in materials science and semiconductor development.

Abstract: This document provides detailed application notes and theoretical protocols for the use of Molybdenum Pentafluoride (MoF₅) as a precursor for the deposition of high-purity molybdenum (Mo) thin films via Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD). Due to the limited availability of direct experimental data for MoF₅ in these applications, the following protocols are based on the known chemical and physical properties of MoF₅ and established principles of thin film deposition.

Introduction

Molybdenum (Mo) thin films are critical components in various high-technology applications, including microelectronics, solar cells, and protective coatings, owing to their high melting point, excellent thermal conductivity, and good electrical conductivity. The choice of precursor is paramount in achieving high-quality films. Molybdenum Pentafluoride (MoF₅) presents a potential, yet largely unexplored, alternative to more common precursors like Molybdenum Hexacarbonyl (Mo(CO)₆) and Molybdenum Pentachloride (MoCl₅). The primary advantage of a halide precursor like MoF₅ lies in the potential for lower carbon and oxygen contamination in the deposited films.

Properties of Molybdenum Pentafluoride

A thorough understanding of the physical and chemical properties of MoF₅ is essential for its use as a CVD/ALD precursor.

Physical Properties:

Property	Value	Citation
Formula	MoF₅
Molar Mass	190.94 g/mol	[1]
Appearance	Hygroscopic yellow solid	[1]
Density	3.44 g/cm³	[1]
Melting Point	45.7 °C (318.8 K)	[1]
Boiling Point	Sublimes at 50 °C (323 K)	[1]

Vapor Pressure:

The vapor pressure of MoF₅ is a critical parameter for determining the precursor delivery rate in a CVD or ALD system. The following equation describes the vapor pressure of MoF₅ in the temperature range of 70.0 to 160°C:

log₁₀(P / Torr) = 8.58 - 2772 / T(K)[2]

Based on this, the precursor temperature can be selected to achieve the desired vapor pressure for deposition. It is important to note that MoF₅ exists in the vapor phase as oligomers, primarily dimers ((MoF₅)₂), which will influence its transport and reactivity.

Theoretical Deposition Protocols

The following are proposed starting protocols for the deposition of molybdenum thin films using MoF₅. Optimization of these parameters will be necessary for specific reactor configurations and desired film properties.

Chemical Vapor Deposition (CVD) Protocol

Objective: To deposit a continuous, high-purity molybdenum thin film.

Proposed Reaction:

2 MoF₅(g) + 5 H₂(g) → 2 Mo(s) + 10 HF(g)

Experimental Setup:

A hot-wall or cold-wall CVD reactor equipped with a precursor delivery system capable of heating the MoF₅ source and transport lines to prevent condensation. A mass flow controller for the reducing agent (H₂) and a carrier gas (e.g., Ar or N₂) is required.

Protocol:

Parameter	Recommended Starting Value	Notes
Substrate Temperature	500 - 800 °C	Higher temperatures generally improve film crystallinity and purity but can lead to increased surface roughness. Similar temperature ranges are used for MoCl₅-based CVD.[3]
MoF₅ Source Temperature	40 - 60 °C	Adjust to achieve a stable and sufficient vapor pressure. This temperature range corresponds to a vapor pressure of approximately 0.1 - 0.5 Torr.
H₂ Flow Rate	50 - 200 sccm	The H₂/MoF₅ ratio is critical for complete reduction and to prevent the incorporation of fluorine.
Carrier Gas (Ar) Flow Rate	100 - 500 sccm	Used to transport the precursor to the reaction chamber.
Reactor Pressure	1 - 10 Torr	Lower pressures can improve film uniformity.
Deposition Time	10 - 60 min	Dependent on the desired film thickness and growth rate.

Atomic Layer Deposition (ALD) Protocol

Objective: To deposit a conformal, ultra-thin molybdenum film with precise thickness control.

Proposed Half-Reactions:

• MoF₅ Pulse: MoF₅(g) + S-H → S-MoF₄ + HF(g) (where S represents the substrate surface)

• Reducing Agent Pulse: S-MoF₄ + 4 R(g) → S-Mo + 4 RF(g) (where R is a reducing agent like SiH₄ or B₂H₆)

Experimental Setup:

An ALD reactor with precursor and reactant delivery lines heated above the MoF₅ source temperature. Fast-acting valves are required for precise pulse control.

Protocol:

Parameter	Recommended Starting Value	Notes
Substrate Temperature	300 - 500 °C	The ALD window needs to be determined experimentally to ensure self-limiting growth.
MoF₅ Source Temperature	40 - 60 °C	To achieve sufficient vapor pressure for short, saturating pulses.
MoF₅ Pulse Time	0.5 - 2.0 s	Should be long enough to saturate the substrate surface.
Purge Time 1	5 - 20 s	To completely remove unreacted MoF₅ and byproducts.
Reducing Agent (e.g., SiH₄) Pulse Time	0.5 - 2.0 s	To fully react with the surface-adsorbed MoF₅ species.
Purge Time 2	5 - 20 s	To remove unreacted reducing agent and byproducts.
Number of Cycles	100 - 1000	Dependent on the desired film thickness.

Visualizations

Caption: Figure 1. CVD Experimental Workflow for Mo Thin Films.

Caption: Figure 2. ALD Cycle for Mo Thin Film Deposition.

Caption: Figure 3. Key Parameter Relationships in MoF5 Deposition.

Safety and Handling

Molybdenum Pentafluoride is a hazardous chemical that requires careful handling.

• Toxicity and Corrosivity: MoF₅ is corrosive and will react with moisture to produce hydrofluoric acid (HF), which is highly toxic and corrosive.

• Handling Precautions: All handling of MoF₅ should be conducted in a dry, inert atmosphere (e.g., a glovebox). Appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical safety goggles, must be worn.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible materials such as water and oxidizing agents.

Characterization of Molybdenum Thin Films

The resulting molybdenum films should be characterized to determine their properties.

Technique	Information Obtained
X-ray Diffraction (XRD)	Crystallinity, phase purity, and grain size.
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and chemical states (to check for fluorine, oxygen, or carbon contamination).
Scanning Electron Microscopy (SEM)	Surface morphology and film thickness (from cross-section).
Four-Point Probe	Electrical resistivity.
Atomic Force Microscopy (AFM)	Surface roughness.

Conclusion

Molybdenum Pentafluoride holds potential as a precursor for the deposition of high-purity molybdenum thin films, particularly where carbon and oxygen contamination are concerns. The provided theoretical protocols for CVD and ALD serve as a starting point for process development. Experimental validation and optimization are crucial to establish a robust and reliable deposition process. Researchers should proceed with caution, paying close attention to the safe handling of this hazardous material.

References

• 1. crystal-growth.net [crystal-growth.net]
• 2. osti.gov [osti.gov]
• 3. mdpi.com [mdpi.com]

Application Note: Characterization of Molybdenum(V) Fluoride (MoF5) by Infrared and Raman Spectroscopy

For Researchers, Scientists, and Professionals in Material Science and Inorganic Chemistry

Abstract

Molybdenum(V) fluoride (MoF5) is a volatile and highly reactive inorganic compound. Its structural characterization is fundamental for understanding its chemical properties and for its application in areas such as catalysis and chemical vapor deposition. Vibrational spectroscopy, encompassing both Infrared (IR) and Raman techniques, provides a powerful, non-destructive method for probing the molecular structure of MoF5 in various states. This document provides detailed protocols for the characterization of MoF5 using IR and Raman spectroscopy, summarizes key vibrational data, and presents a logical workflow for these experimental procedures.

Introduction

Molybdenum pentafluoride (MoF5) is known to have a complex structural chemistry. In the solid state, it exists as a tetramer with fluorine bridges.[1] However, in the liquid or gaseous state, it is believed to exist as a monomeric species, likely with a trigonal bipyramidal (D3h) geometry.[1][2] Elucidating these structural differences is crucial, and vibrational spectroscopy is a primary tool for this purpose. IR and Raman spectroscopy are complementary techniques that provide a vibrational fingerprint of the molecule, allowing for the identification of functional groups and the determination of molecular symmetry. This application note serves as a practical guide for researchers undertaking the vibrational analysis of MoF5.

Data Presentation: Vibrational Frequencies of MoF5

The vibrational modes of MoF5 have been investigated in the solid, liquid, and gas (matrix-isolated) phases. The key observed frequencies are summarized in the table below. The assignments for the monomeric species are based on a D3h trigonal bipyramidal structure.[1][3]

Vibrational Mode	Symmetry (D3h)	Liquid (Raman) [cm⁻¹][1][2]	Crystalline (IR) [cm⁻¹][2]	Crystalline (Raman) [cm⁻¹][1]	Matrix-Isolated (IR) [cm⁻¹][1]
ν1	A1' (Raman active)	718	-	716	721.5
ν2	A1' (Raman active)	680	-	679	683.0
ν3	A2" (IR active)	-	690 (sh), 675	-	688.0
ν4	A2" (IR active)	-	215	-	-
ν5	E' (IR & Raman)	742	740, 725	741	746.5
ν6	E' (IR & Raman)	255	260	256	-
ν7	E' (IR & Raman)	205	225	204	-
ν8	E" (Raman active)	440 (broad)	-	-	-

sh: shoulder

Experimental Protocols

Due to the high reactivity and moisture sensitivity of MoF5, stringent handling procedures are mandatory. All sample manipulations must be performed in a dry, inert atmosphere, such as in a glovebox or using Schlenk line techniques.[1]

Protocol 1: Infrared (IR) Spectroscopy

• Sample Preparation:

  • Solid-State (Crystalline):

    • Nujol Mull: In an inert atmosphere glovebox, grind a small amount of crystalline MoF5 with dry Nujol oil to form a uniform paste. Spread the mull thinly between two KBr or CsI plates.

    • Attenuated Total Reflectance (ATR): If an inert atmosphere ATR accessory is available, press a small amount of the crystalline MoF5 powder firmly against the ATR crystal (e.g., diamond).

  • Liquid-State: MoF5 can be supercooled to a liquid at room temperature.[3] Transfer the liquid into a sealed, moisture-tight liquid cell with IR-transparent windows (e.g., AgCl or polyethylene for far-IR).

  • Gas-Phase (Matrix Isolation): This is a specialized technique to study the monomer. MoF5 is heated in a Knudsen cell and the vapor is co-deposited with a large excess of an inert gas (e.g., Argon) onto a cryogenic window (e.g., CsI held at ~20 K).[1][4]

• Instrumentation and Data Acquisition:

  • Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped for the mid-IR (4000-400 cm⁻¹) and far-IR (400-50 cm⁻¹) regions is required. A dry, purged spectrometer or a vacuum instrument is essential.

  • Detector: Use a DTGS detector for the mid-IR and a dedicated far-IR detector (e.g., a solid-state bolometer) for the low-frequency region.

  • Parameters:

    • Resolution: 2-4 cm⁻¹

    • Scans: Accumulate 32-64 scans to achieve a good signal-to-noise ratio.

    • Background: Record a background spectrum of the sample holder (e.g., empty KBr plates, clean ATR crystal) under the same conditions.

Protocol 2: Raman Spectroscopy

• Sample Preparation:

  • Solid-State (Crystalline): In an inert atmosphere, seal a sample of crystalline MoF5 into a glass capillary tube.

  • Liquid-State: Transfer liquid MoF5 into a sealed capillary tube. For high-temperature measurements, a heated sample holder may be required.[3]

• Instrumentation and Data Acquisition:

  • Spectrometer: A dispersive Raman spectrometer or an FT-Raman spectrometer.

  • Excitation Source: A laser source with a wavelength that does not cause fluorescence. Common sources include He-Ne (633 nm) or Ar+ ion (488.0 nm or 514.5 nm) lasers.[1] Use of an iodine filter can help suppress spurious radiation near the exciting line.[1]

  • Power: Use low laser power (e.g., < 10 mW) at the sample to avoid thermal decomposition. MoF5 can disproportionate into MoF4 and MoF6 upon heating.[1]

  • Parameters:

    • Spectral Range: 3500-50 cm⁻¹

    • Resolution: 2-4 cm⁻¹

    • Acquisition Time: Varies depending on sample scattering and detector sensitivity; typically multiple accumulations of 10-60 seconds.

Logical Workflow and Visualization

The process of characterizing MoF5 using vibrational spectroscopy follows a systematic workflow. This involves careful sample handling, acquisition of complementary IR and Raman spectra, data analysis, and structural interpretation based on selection rules.

Caption: Workflow for the vibrational characterization of MoF5.

Conclusion

The combination of IR and Raman spectroscopy is indispensable for the structural elucidation of molybdenum(V) fluoride. By comparing the spectra of the solid, liquid, and matrix-isolated species, it is possible to distinguish between the polymeric solid-state structure and the monomeric form present in other phases. The provided protocols and data serve as a comprehensive resource for researchers working with this challenging but important inorganic fluoride. Careful adherence to inert atmosphere techniques is paramount for obtaining reliable and reproducible spectroscopic data.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Vibrational spectra of molybdenum and tungsten pentafluorides - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 3. Vibrational spectra of molybdenum and tungsten pentafluorides - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 4. pubs.aip.org [pubs.aip.org]

Molybdenum Pentafluoride (MoF₅): Application Notes and Protocols for Doping in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum pentafluoride (MoF₅) is a potent p-type dopant utilized in materials science to enhance the electrical conductivity of semiconducting materials, particularly conjugated polymers. This document provides detailed application notes and protocols for the use of MoF₅ in doping applications, with a focus on polyacetylene as a model system. The information compiled herein is intended to guide researchers in the synthesis, characterization, and application of MoF₅-doped materials.

Molybdenum pentafluoride acts as a strong electron acceptor, facilitating the oxidation of the host material and thereby increasing the concentration of mobile charge carriers (holes). This process, known as p-doping, can transform semiconducting polymers into a metallic state, leading to a dramatic increase in their electrical conductivity.

Data Presentation

The following table summarizes the quantitative data on the effects of MoF₅ doping on the electrical conductivity of polyacetylene.

Host Material	Dopant	Doping Level	Initial Conductivity (S/cm)	Doped Conductivity (S/cm)	Citation
cis-Polyacetylene	AsF₅	~7%	-	Broad, shifted signal observed in 13C NMR, indicating a transition to a metallic state.	[1]
trans-Polyacetylene	AsF₅	3.2%	-	Dramatically changed spectrum from undoped material, suggesting uniform doping.	[1]
Polyacetylene	I₂	Not specified	1.7 x 10⁻⁹ (cis)	38 (doped)	[2]
Polyacetylene	Br₂	Not specified	4.4 x 10⁻⁵ (trans)	0.5 (doped)	[2]
Polyacetylene	I₂	Heavily Doped	-	> 20,000	[3]

Experimental Protocols

Synthesis of Molybdenum Pentafluoride (MoF₅)

Molybdenum pentafluoride can be synthesized through the reaction of molybdenum hexafluoride (MoF₆) with molybdenum metal.

Materials:

• Molybdenum hexafluoride (MoF₆) gas

• Molybdenum (Mo) powder

• Reaction vessel (e.g., nickel or Monel)

• Vacuum line

• Heating apparatus

Procedure:

• Place molybdenum powder in the reaction vessel.

• Evacuate the reaction vessel using a vacuum line.

• Introduce MoF₆ gas into the vessel.

• Heat the reaction vessel to initiate the reaction: Mo + 5MoF₆ → 6MoF₅.

• The product, MoF₅, is a volatile yellow solid and can be collected by sublimation.

Vapor Phase Doping of Polyacetylene Films with MoF₅

This protocol describes a general method for the p-doping of polyacetylene films using MoF₅ vapor.

Materials:

• Polyacetylene film (either cis or trans isomer)

• Molybdenum pentafluoride (MoF₅)

• Glass reactor with two separate compartments

• Vacuum line

• Heating mantle or oven

Procedure:

• Place the polyacetylene film in one compartment of the glass reactor.

• Place MoF₅ in the other compartment, ensuring no direct contact with the polymer film.

• Evacuate the reactor to a low pressure.

• Gently heat the compartment containing MoF₅ to increase its vapor pressure. The temperature should be kept below the disproportionation temperature of MoF₅ (~165 °C).

• Allow the MoF₅ vapor to diffuse and interact with the polyacetylene film. The doping process can be monitored by observing the color change of the film to a golden-yellow, characteristic of the metallic state.

• The extent of doping can be controlled by the temperature, vapor pressure of MoF₅, and the duration of the exposure.

• After the desired level of doping is achieved, the reactor is cooled, and any remaining MoF₅ vapor is pumped out.

• The doped film should be handled in an inert atmosphere (e.g., in a glovebox) to prevent degradation.

Doping Mechanism

The p-doping of polyacetylene with MoF₅ involves a charge transfer mechanism. MoF₅, being a strong Lewis acid, abstracts an electron from the π-system of the polyacetylene chain.

This process can be represented as: (CH)ₓ + yMoF₅ → [(CH)⁺ʸ(MoF₅)⁻ʸ]ₓ

This charge transfer results in the formation of a positively charged polaron or bipolaron on the polymer backbone, which is a mobile charge carrier, and a counter-ion (MoF₅⁻). The increase in the concentration of these mobile charge carriers is responsible for the significant enhancement in electrical conductivity.

Caption: Charge transfer mechanism in MoF₅ doping of polyacetylene.

Characterization of MoF₅-Doped Materials

Several analytical techniques are employed to characterize the structural and electronic properties of MoF₅-doped materials.

Technique	Purpose	Expected Observations
Four-Point Probe Measurement	To determine the electrical conductivity.	A significant increase in conductivity upon doping.
UV-Vis-NIR Spectroscopy	To investigate changes in the electronic structure.	Appearance of new absorption bands at lower energies, corresponding to the formation of charge carriers (polarons/bipolarons).
Raman Spectroscopy	To probe vibrational modes and confirm charge transfer.	Shifts in the Raman bands of the polymer, particularly the C=C stretching mode, and the appearance of new bands associated with the dopant species.[4]
X-ray Diffraction (XRD)	To analyze the crystalline structure of the material.	Changes in the diffraction pattern of the host polymer may be observed, indicating intercalation of the dopant and potential changes in crystallinity.
Electron Paramagnetic Resonance (EPR) Spectroscopy	To detect the presence of unpaired electrons (spins).	An EPR signal can confirm the formation of radical cations (polarons) on the polymer chain.

Experimental Workflow

The following diagram illustrates a typical workflow for the preparation and characterization of MoF₅-doped conductive polymers.

Caption: Workflow for MoF₅ doping of conductive polymers.

Conclusion

Molybdenum pentafluoride is an effective p-type dopant for enhancing the electrical conductivity of conjugated polymers. The vapor phase doping method provides a controllable means of introducing MoF₅ to the host material, leading to a significant increase in charge carrier concentration and a transition to a metallic state. The detailed protocols and characterization methods outlined in this document serve as a valuable resource for researchers exploring the potential of MoF₅ in the development of novel conductive materials for various electronic applications. Proper handling and characterization are crucial for understanding and optimizing the properties of these doped systems.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Polyacetylene - Wikipedia [en.wikipedia.org]
• 3. High electrical conductivity in doped polyacetylene | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Purification of Molybdenum Pentafluoride: A Detailed Guide for Researchers

Authoritative protocols for the purification of Molybdenum (V) fluoride (MoF₅), a critical reagent in various chemical syntheses, are presented. This document provides researchers, scientists, and drug development professionals with a comprehensive experimental procedure, including safety precautions, apparatus setup, and a step-by-step guide to obtaining high-purity MoF₅.

Molybdenum (V) fluoride is a hygroscopic, volatile, yellow solid with a melting point of 45.7 °C and a sublimation point of 50 °C.[1] Its sensitivity to moisture and its tendency to contain impurities such as Molybdenum (VI) fluoride (MoF₆) and various oxyfluorides necessitate a meticulous purification process. The most effective and commonly employed method for the purification of MoF₅ is vacuum sublimation. This technique leverages the volatility of MoF₅ to separate it from non-volatile impurities.

Key Physical Properties for Purification

A thorough understanding of the physical properties of Molybdenum pentafluoride and its common impurities is crucial for successful purification.

Property	Molybdenum (V) fluoride (MoF₅)	Molybdenum (VI) fluoride (MoF₆)	Molybdenum Oxyfluorides (e.g., MoOF₄)
Formula Weight	190.94 g/mol	209.93 g/mol	195.93 g/mol
Appearance	Yellow solid[1]	Colorless solid or liquid	White volatile solid
Melting Point	45.7 °C[1]	17.5 °C	98 °C
Boiling/Sublimation Point	50 °C (sublimes)[1]	35 °C (boils)	180 °C (boils)
Volatility	Volatile	Highly volatile	Less volatile than MoF₅
Hygroscopic Nature	Highly hygroscopic[1]	Reacts with water	Reacts with water

Note: The properties of molybdenum oxyfluorides can vary. The values for MoOF₄ are provided as a representative example.

Experimental Protocol: Purification by Vacuum Sublimation

This protocol is adapted from the established procedures for the synthesis and purification of Molybdenum (V) fluoride.

Materials and Apparatus

• Crude Molybdenum (V) fluoride

• Glass sublimation apparatus (borosilicate glass)

• Cold finger condenser

• High-vacuum pump capable of reaching pressures below 10⁻³ torr

• Schlenk line or glovebox for inert atmosphere handling

• Heating mantle or oil bath

• Dry ice or a circulating chiller for the cold finger

• Inert gas (Argon or Nitrogen)

• Appropriate personal protective equipment (PPE): safety goggles, face shield, acid-resistant gloves, and a lab coat.

Safety Precautions

• Molybdenum pentafluoride is highly corrosive and reacts violently with water to produce hydrofluoric acid (HF). All manipulations should be carried out under a strictly inert and dry atmosphere (glovebox or Schlenk line).

• Inhalation of MoF₅ dust or its hydrolysis products can cause severe respiratory irritation. Work in a well-ventilated fume hood.

• Avoid contact with skin and eyes. In case of contact, immediately flush with copious amounts of water and seek medical attention.

• The sublimation apparatus should be carefully inspected for any cracks or defects before use to prevent implosion under vacuum.

Experimental Procedure

• Apparatus Assembly and Preparation:

  • Thoroughly clean and dry all glassware in an oven at >120 °C for at least 4 hours to remove any traces of moisture.

  • Assemble the sublimation apparatus as shown in the workflow diagram. The apparatus consists of an outer tube to hold the crude MoF₅ and an inner cold finger condenser.

  • In an inert atmosphere (glovebox), charge the outer tube of the sublimation apparatus with the crude Molybdenum (V) fluoride.

  • Insert the cold finger into the outer tube and ensure a good seal using a high-vacuum grease on the joint.

  • Connect the sublimation apparatus to a high-vacuum line via a trap cooled with liquid nitrogen.

• Sublimation Process:

  • Slowly evacuate the sublimation apparatus. It is crucial to evacuate the system gradually to prevent the fine powder of the crude product from being drawn into the vacuum line.

  • Once a high vacuum (e.g., <10⁻³ torr) is achieved, begin cooling the cold finger by filling it with dry ice/acetone slush or by starting the circulating chiller.

  • Gently heat the bottom of the outer tube containing the crude MoF₅ using a heating mantle or an oil bath. The temperature should be raised slowly to just below the sublimation point of MoF₅ (around 40-45 °C).

  • The more volatile MoF₆ impurity will sublime first and can be collected in the liquid nitrogen trap.

  • As the temperature is maintained, the yellow MoF₅ will sublime and deposit as pure crystals on the cold surface of the condenser.

  • Continue the sublimation until all the yellow solid has transferred from the bottom of the apparatus to the cold finger. Non-volatile impurities will remain as a residue at the bottom.

• Product Recovery:

  • Once the sublimation is complete, turn off the heating and allow the apparatus to cool to room temperature while still under vacuum.

  • Slowly and carefully introduce an inert gas (argon or nitrogen) to bring the system back to atmospheric pressure. Abruptly introducing gas can dislodge the purified crystals from the cold finger.

  • In an inert atmosphere (glovebox), carefully remove the cold finger from the sublimation apparatus.

  • Scrape the purified, crystalline Molybdenum (V) fluoride from the cold finger into a pre-weighed, dry, and airtight container for storage.

Experimental Workflow

Purification Workflow Diagram

Data Presentation

While specific quantitative data from a single purification run is dependent on the initial purity of the crude material, the following table illustrates the expected outcome of the purification process based on typical impurity levels.

Analyte	Concentration in Crude MoF₅ (Typical)	Concentration in Purified MoF₅ (Expected)	Analytical Method
MoF₅	85-95%	>99.5%	Gravimetric analysis, Titration
MoF₆	1-5%	<0.1%	Gas Chromatography (GC), Infrared (IR) Spectroscopy
Oxyfluorides	1-10%	<0.2%	Infrared (IR) Spectroscopy, Elemental Analysis
Non-volatile Residues	<1%	Not detectable	Visual Inspection, Gravimetric analysis

Conclusion

The vacuum sublimation method described provides a reliable and effective means for obtaining high-purity Molybdenum (V) fluoride. Strict adherence to anhydrous and inert atmosphere techniques is paramount to the success of the purification and the safety of the operator. The purified product should be stored in a tightly sealed container under an inert atmosphere to prevent degradation.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Molybdenum Pentafluoride as a Precursor for the Synthesis of Molybdenum Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum pentafluoride (MoF₅) is a highly reactive inorganic compound that serves as a versatile precursor in the synthesis of a variety of molybdenum-containing molecules. Its Lewis acidic nature allows it to form adducts with a range of donor ligands, providing entry points to more complex molecular architectures. This document provides detailed application notes and experimental protocols for the synthesis of select molybdenum compounds using MoF₅ as a starting material. The information is intended to guide researchers in the safe and efficient handling of this reactive chemical and its derivatives.

Molybdenum compounds have garnered significant interest in medicinal and bioinorganic chemistry due to their potential therapeutic applications.[1] Research has explored their roles as anticancer, antimicrobial, and antidiabetic agents.[2] The proposed mechanisms of action for some molybdenum complexes include the intercalation or cleavage of DNA and RNA, induction of cell cycle arrest, and disruption of cell membrane functions.[1] For instance, molybdenum trioxide (MoO₃) nanoparticles have been shown to induce apoptosis and the generation of reactive oxygen species (ROS) in cancer cells.[3] While the direct therapeutic applications of the adducts described herein are still under investigation, they represent fundamental building blocks for the development of novel molybdenum-based therapeutic agents.

Synthesis of Molybdenum(V) Pentafluoride Adducts

Molybdenum pentafluoride acts as a Lewis acid, readily reacting with donor ligands to form stable adducts. This section details the synthesis of adducts with acetonitrile (CH₃CN) and pyridine (C₅H₅N).

Data Presentation

Product	Reactants	Molar Ratio (MoF₅:Ligand)	Solvent	Reaction Conditions	Yield	Ref.
MoF₅(NCCH₃)	MoF₅, CH₃CN	1:1 (excess CH₃CN)	Acetonitrile	Room Temperature	Quantitative	[2]
[MoF₅(NC₅H₅)]₂	MoF₅, C₅H₅N	1:1	Dichloromethane	Room Temperature	Not Reported	[2]
MoF₅(NC₅H₅)₂	MoF₅, C₅H₅N	1:2	Dichloromethane	Room Temperature	Not Reported	[2]

Experimental Protocols

Safety Precautions: Molybdenum pentafluoride is a hygroscopic and corrosive solid that reacts violently with water. All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. Anhydrous solvents are essential for successful synthesis.

Protocol 1: Synthesis of Molybdenum(V) pentafluoride-acetonitrile (1:1) adduct (MoF₅(NCCH₃))

Materials:

• Molybdenum pentafluoride (MoF₅)

• Anhydrous acetonitrile (CH₃CN)

• Schlenk flask

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a glovebox or under a positive pressure of inert gas, add molybdenum pentafluoride to a Schlenk flask equipped with a magnetic stir bar.

• Attach the flask to a Schlenk line and evacuate and backfill with inert gas three times to ensure an inert atmosphere.

• Add an excess of anhydrous acetonitrile to the flask at room temperature with vigorous stirring.

• The reaction is immediate, resulting in the formation of the MoF₅(NCCH₃) adduct.

• The product can be isolated by removing the excess acetonitrile under vacuum. The yield is typically quantitative.

Protocol 2: Synthesis of Molybdenum(V) pentafluoride-pyridine (1:2) adduct (MoF₅(NC₅H₅)₂)

Materials:

• Molybdenum pentafluoride (MoF₅)

• Anhydrous pyridine (C₅H₅N)

• Anhydrous dichloromethane (CH₂Cl₂)

• Schlenk flask

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, prepare a solution of molybdenum pentafluoride in anhydrous dichloromethane in a Schlenk flask.

• In a separate Schlenk flask, prepare a solution of two equivalents of anhydrous pyridine in anhydrous dichloromethane.

• Slowly add the pyridine solution to the stirred solution of molybdenum pentafluoride at room temperature.

• A color change will be observed upon addition, indicating the formation of the adduct.

• The product can be isolated by crystallization from the reaction mixture or by removal of the solvent under vacuum.

Experimental and Synthetic Workflows

The following diagrams illustrate the logical flow of the synthetic procedures described above.

Fig. 1: Synthetic workflows for molybdenum pentafluoride adducts.

Application in Drug Development: A Conceptual Pathway

While the direct biological activity of MoF₅ adducts is an area for future research, the broader class of molybdenum compounds has shown promise in cancer therapy. A proposed mechanism of action for some molybdenum complexes involves the induction of apoptosis through the generation of reactive oxygen species (ROS). The following diagram illustrates this conceptual pathway.

Fig. 2: Conceptual pathway for molybdenum-induced apoptosis.

Conclusion

Molybdenum pentafluoride is a valuable starting material for the synthesis of various molybdenum compounds. The protocols provided herein for the synthesis of acetonitrile and pyridine adducts offer a foundation for exploring the chemistry of this versatile precursor. For researchers in drug development, these fundamental compounds can serve as scaffolds for the design and synthesis of more complex, biologically active molybdenum-based therapeutics. Further investigation into the reactivity of MoF₅ and the biological evaluation of its derivatives are promising avenues for future research.

References

• 1. Molybdenum Metallopharmaceuticals Candidate Compounds - The "Renaissance" of Molybdenum Metallodrugs? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Impact of Molybdenum Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: Molybdenum Pentafluoride in Battery Technology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the current, albeit limited, applications and research surrounding molybdenum pentafluoride (MoF₅) and related compounds in battery technology. While direct, experimentally validated applications of pure MoF₅ in commercially viable batteries are not extensively documented in peer-reviewed literature, theoretical applications and research on related molybdenum oxyfluorides indicate a potential for this class of materials in next-generation energy storage.

Molybdenum Pentafluoride (MoF₅) as a Cathode Material in Aluminum-Ion Batteries (Theoretical)

A patent has proposed the use of molybdenum(V) fluoride as a cathode material for aluminum (Al) batteries. The technology is based on the electrochemical reaction between an aluminum anode and a metal fluoride cathode.

Proposed Electrochemical Reaction

The overall cell reaction in an Al-MoF₅ battery is projected to be:

5/3Al + MoF₅ → 5/3AlF₃ + Mo

This reaction suggests a conversion-type cathode where MoF₅ is reduced by aluminum ions.

Projected Performance Data

The following table summarizes the theoretical performance metrics of a molybdenum pentafluoride cathode in an aluminum battery, as outlined in the patent literature.[1] It is crucial to note that these are calculated thermodynamic values and have not been extensively demonstrated in experimental settings.

Parameter	Projected Value
Voltage	2.3 V
Active Material Energy Density	1325 Wh/kg
Composite Capacity	565 mAh/g

Experimental Protocols (General

ized)

While the patent does not provide a specific experimental protocol for battery fabrication, a generalized approach can be outlined based on standard laboratory practices for synthesizing MoF₅ and assembling coin cells.

Molybdenum pentafluoride can be synthesized via the reduction of molybdenum hexafluoride (MoF₆). A common method involves the reaction of MoF₆ with molybdenum metal.

Materials:

• Molybdenum powder (Mo)

• Molybdenum hexafluoride (MoF₆)

• A suitable reaction vessel (e.g., a sealed nickel or Monel reactor)

Procedure:

• Ensure the reaction vessel is clean, dry, and free of any contaminants.

• Place a stoichiometric amount of molybdenum powder into the reactor.

• Carefully introduce molybdenum hexafluoride into the reactor. The reaction is: Mo + 5MoF₆ → 6MoF₅.

• Seal the reactor and heat to approximately 150-200 °C. The reaction is typically carried out in the vapor phase.

• After the reaction is complete, cool the reactor to room temperature.

• The resulting yellow, hygroscopic solid is molybdenum pentafluoride. Handle MoF₅ in an inert atmosphere (e.g., an argon-filled glovebox) due to its sensitivity to moisture.

Materials:

• Molybdenum pentafluoride (MoF₅) powder (active material)

• Carbon black (conductive additive)

• Polyvinylidene fluoride (PVDF) binder

• N-Methyl-2-pyrrolidone (NMP) solvent

• Aluminum foil (current collector)

• Aluminum metal foil (anode)

• Ionic liquid electrolyte suitable for aluminum batteries (e.g., EMIMCl/AlCl₃)

• Celgard separator

• CR2032 coin cell components

Procedure:

• In an inert atmosphere, mix MoF₅, carbon black, and PVDF in a weight ratio of approximately 80:10:10.

• Add NMP dropwise to the mixture and stir until a homogeneous slurry is formed.

• Cast the slurry onto an aluminum foil current collector using a doctor blade.

• Dry the coated foil in a vacuum oven at 80-120 °C for 12 hours to remove the NMP.

• Punch out circular electrodes from the dried foil.

• Assemble a CR2032 coin cell inside an argon-filled glovebox in the following order: cathode, separator soaked in electrolyte, aluminum anode, and spacers.

• Crimp the coin cell to ensure it is properly sealed.

Logical Diagram of the Proposed Al-MoF₅ Battery

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Molybdenum Pentafluoride (MoF₅) Handling

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the hydrolysis of Molybdenum pentafluoride (MoF₅) during experiments. MoF₅ is a highly hygroscopic solid, meaning it readily reacts with moisture from the air, which can compromise experimental integrity and pose safety hazards due to the release of hydrogen fluoride (HF) gas.[1] Strict adherence to anhydrous and inert atmosphere techniques is crucial for successful and safe experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Molybdenum pentafluoride (MoF₅) and why is it sensitive to moisture?

A1: Molybdenum pentafluoride is an inorganic compound with the formula MoF₅. It is a yellow, hygroscopic solid.[1] Its high sensitivity to moisture stems from the reactivity of the molybdenum-fluorine bonds, which readily undergo hydrolysis in the presence of water to form molybdenum oxyfluorides and ultimately molybdenum oxides, releasing toxic hydrogen fluoride (HF) gas in the process.[1]

Q2: What are the visible signs of MoF₅ hydrolysis?

A2: The hydrolysis of MoF₅ may be indicated by a change in the physical appearance of the solid, such as discoloration or the formation of a fuming or pasty substance. The release of corrosive HF gas, which can have a sharp, irritating odor, is another key indicator of hydrolysis.

Q3: Can I handle MoF₅ on an open lab bench?

A3: No. Due to its extreme sensitivity to atmospheric moisture, all manipulations of MoF₅ must be performed under a strictly controlled inert atmosphere, such as within a glovebox or dry box. The atmosphere within the glovebox should be continuously purged with a dry, inert gas like argon or nitrogen to maintain extremely low levels of oxygen and moisture.

Q4: What solvents are compatible with MoF₅?

A4: Only thoroughly dried, anhydrous, non-protic solvents should be used with MoF₅. Any residual moisture in the solvent will lead to hydrolysis. See the table below for a summary of compatible and incompatible solvents.

Q5: How should I properly store MoF₅?

A5: MoF₅ should be stored in a tightly sealed container made of a compatible material (e.g., stainless steel, Monel) within a desiccator or, preferably, inside an inert atmosphere glovebox. The storage area should be cool and dry.

Troubleshooting Guide

Issue	Possible Cause	Solution
Unexpected reaction products or low yield.	Hydrolysis of MoF₅ due to exposure to moisture.	Ensure all handling procedures are conducted under a rigorously maintained inert atmosphere. Verify the dryness of all solvents and reagents.
Fuming or visible vapor release upon opening the MoF₅ container.	The container has been compromised, allowing moisture to enter and initiate hydrolysis.	Immediately move the container to a fume hood. Handle with extreme caution using appropriate personal protective equipment (PPE), including acid-resistant gloves and a full-face respirator. Neutralize any spills with a suitable agent like sodium bicarbonate.
Discoloration of the MoF₅ solid.	Partial hydrolysis has occurred.	The purity of the MoF₅ is compromised. Depending on the extent of hydrolysis, the material may not be suitable for sensitive applications.
Corrosion of experimental apparatus.	Release of HF gas due to hydrolysis.	Use equipment made from HF-resistant materials. Ensure all connections are secure to prevent leaks. Work in a well-ventilated area, preferably a fume hood, even when using a glovebox for initial handling.

Data Presentation

Table 1: Solvent and Material Compatibility with Molybdenum Pentafluoride

Category	Compatible	Incompatible
Solvents	Anhydrous, non-protic solvents such as anhydrous hydrogen fluoride (aHF), and potentially rigorously dried hydrocarbons and fluorocarbons.	Water, alcohols (e.g., methanol, ethanol), protic solvents, and any solvent with residual moisture.
Materials	Stainless Steel, Monel, Copper, Nickel, Brass.[2]	Glass (can be etched by HF produced during hydrolysis), plastics that are not resistant to HF.

Note: The compatibility of organic solvents is highly dependent on their purity and complete absence of water. It is crucial to use freshly distilled and dried solvents for any experiment involving MoF₅.

Experimental Protocols

Protocol 1: General Handling of Molybdenum Pentafluoride in an Inert Atmosphere Glovebox

• Preparation: Ensure the glovebox is purged with a high-purity inert gas (Argon or Nitrogen) and that the oxygen and moisture levels are below 1 ppm.

• Material Transfer: Introduce all necessary glassware, spatulas, and sealed containers of MoF₅ and anhydrous solvents into the glovebox antechamber. Cycle the antechamber multiple times to remove air and moisture before transferring items into the main chamber.

• Weighing and Dispensing: Carefully open the MoF₅ container inside the glovebox. Use a clean, dry spatula to weigh the desired amount of MoF₅ into a pre-dried reaction vessel.

• Solvent Addition: Add the anhydrous solvent to the reaction vessel using a dry syringe or cannula.

• Reaction Setup: Assemble the reaction apparatus within the glovebox. If the reaction needs to be performed outside the glovebox, ensure the reaction vessel is sealed under the inert atmosphere before removal.

• Waste Disposal: All contaminated materials, including empty containers, spatulas, and weighing paper, should be considered hazardous waste. Place them in a designated, sealed waste container inside the glovebox.

Protocol 2: Illustrative Synthesis of Molybdenum Pentafluoride

This protocol is based on the reduction of Molybdenum hexafluoride (MoF₆) and illustrates the stringent anhydrous conditions required.

Reaction: Mo + 5 MoF₆ → 6 MoF₅[1]

• Apparatus Setup: Assemble a reaction vessel made of a compatible material (e.g., stainless steel or Monel) equipped with an inlet for MoF₆ gas and a means of heating. The entire system must be leak-tight and purged with a dry, inert gas.

• Reactant Preparation: Place molybdenum metal powder in the reaction vessel inside an inert atmosphere glovebox.

• Reaction Execution: Heat the reaction vessel to the required temperature. Slowly introduce a stream of MoF₆ gas over the heated molybdenum powder.

• Product Collection: The resulting MoF₅ will form as a solid within the reactor. Once the reaction is complete, cool the reactor to room temperature under the inert atmosphere.

• Purification and Storage: The product can be purified by sublimation under vacuum. The purified MoF₅ should be collected and stored in a sealed container under an inert atmosphere.

Mandatory Visualization

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. openread.academy [openread.academy]

Technical Support Center: Molybdenum Pentafluoride (MoF₅) Synthesis

Welcome to the technical support center for Molybdenum Pentafluoride (MoF₅) synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize the yield and purity of your MoF₅ experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for Molybdenum Pentafluoride (MoF₅)?

A1: The most common and effective methods for synthesizing Molybdenum Pentafluoride include the reaction of Molybdenum metal (Mo) with Molybdenum Hexafluoride (MoF₆) and the reduction of Molybdenum Hexafluoride using various reducing agents such as Phosphorus Trifluoride (PF₃) or Tungsten Hexacarbonyl (W(CO)₆).[1] Direct fluorination of Molybdenum metal at high temperatures is also a viable, though less common, method.[1]

Q2: What are the primary impurities I should be aware of during MoF₅ synthesis?

A2: The primary impurities of concern are Molybdenum Tetrafluoride (MoF₄), Molybdenum Hexafluoride (MoF₆), and Molybdenum Oxyfluoride (MoOF₄). MoF₄ and MoF₆ can form due to the disproportionation of MoF₅ at elevated temperatures.[1] MoOF₄ is typically formed due to the reaction of MoF₅ with moisture, as it is highly hygroscopic.

Q3: How can I minimize the formation of these impurities?

A3: To minimize impurities, it is crucial to maintain strict anhydrous conditions throughout the synthesis and purification process. Operating at temperatures below 165°C is critical to prevent the disproportionation of MoF₅ into MoF₄ and MoF₆.[1] Utilizing a carefully controlled stoichiometric ratio of reactants can also help to minimize unreacted starting materials and side products.

Q4: What are the recommended storage conditions for Molybdenum Pentafluoride?

A4: Molybdenum Pentafluoride is highly sensitive to moisture and should be stored in a tightly sealed container under an inert atmosphere, such as dry nitrogen or argon, in a cool, dry place.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Disproportionation of MoF₅: The reaction temperature may be too high, causing the product to decompose into MoF₄ and MoF₆.	Maintain the reaction and purification temperatures below 165°C.[1] Monitor the temperature closely, especially during any heating steps.
Incomplete Reaction: The reaction time may be insufficient, or the mixing of reactants may be inadequate.	Increase the reaction time and ensure efficient stirring or agitation of the reaction mixture.
Loss of Product During Purification: MoF₅ is volatile and can be lost during removal of solvent or other volatile impurities.	Use a well-controlled vacuum and temperature during purification. A cold trap can be employed to recover any sublimed product.
Product is Contaminated with MoF₄ and MoF₆	High Reaction or Purification Temperature: As mentioned, temperatures above 165°C will lead to disproportionation.[1]	Carefully control the temperature of the reaction and purification steps to remain below the disproportionation temperature.
Incorrect Stoichiometry: An excess of MoF₆ as a starting material can lead to its presence in the final product.	Use a stoichiometric or slight excess of the reducing agent or Molybdenum metal to ensure complete conversion of MoF₆.
Product is a Pasty Solid or Discolored	Presence of Moisture: MoF₅ is extremely hygroscopic and will react with water to form Molybdenum Oxyfluorides (e.g., MoOF₄), which can result in a change in the physical appearance of the product.	Ensure all glassware and reagents are scrupulously dried before use. Conduct the reaction under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk techniques).
Difficulty in Handling the Product	Reactivity and Static Charge: MoF₅ is a fine powder that can be difficult to handle and may be prone to static charge.	Handle the product in an inert atmosphere glovebox. Use anti-static tools and techniques to minimize handling difficulties.

Experimental Protocols

Method 1: Synthesis from Molybdenum Hexafluoride and Molybdenum Metal

This method is based on the comproportionation reaction between MoF₆ and Mo metal.

Reaction: 5MoF₆ + Mo → 6MoF₅

Procedure:

• In a dry, inert atmosphere glovebox, place a stoichiometric amount of finely divided Molybdenum metal powder into a reaction vessel made of a resistant material such as Monel or stainless steel.

• Evacuate the reaction vessel and cool it to a low temperature (e.g., -78°C using a dry ice/acetone bath).

• Slowly condense a stoichiometric amount of Molybdenum Hexafluoride into the reaction vessel.

• Allow the reaction vessel to slowly warm to room temperature while ensuring the contents are well-mixed.

• Gently heat the reaction mixture to a temperature between 60°C and 100°C to ensure the reaction goes to completion. Crucially, the temperature must be kept below 165°C to prevent disproportionation of the MoF₅ product.

• After the reaction is complete, the product can be purified by vacuum sublimation. Unreacted MoF₆ can be removed at a lower temperature before subliming the MoF₅.

Method 2: Reduction of Molybdenum Hexafluoride with Tungsten Hexacarbonyl

This method utilizes the reducing power of W(CO)₆ to produce MoF₅ from MoF₆.

Reaction: 2MoF₆ + W(CO)₆ → 2MoF₅ + WF₆ + 6CO

Procedure:

• In a pre-dried, inert atmosphere reaction vessel, dissolve Tungsten Hexacarbonyl in a suitable anhydrous solvent (e.g., a perfluorinated hydrocarbon).

• Cool the solution and slowly bubble Molybdenum Hexafluoride gas through it or condense it into the vessel.

• The reaction typically proceeds at low temperatures. The yellow precipitate of MoF₅ will form.

• Once the reaction is complete, the volatile components (solvent, WF₆, and CO) can be removed under vacuum.

• The solid MoF₅ product should be handled and stored under anhydrous and inert conditions.

Visualizations

Caption: Workflow for Molybdenum Pentafluoride Synthesis.

Caption: Troubleshooting Decision Tree for Low MoF₅ Yield.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]

Common impurities in Molybdenum pentafluoride and their removal

Welcome to the technical support center for Molybdenum Pentafluoride (MoF₅). This resource is designed to assist researchers, scientists, and drug development professionals in identifying and removing common impurities from MoF₅, ensuring the high purity required for demanding applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in Molybdenum Pentafluoride (MoF₅)?

A1: The most prevalent impurities in MoF₅ arise from its synthesis, handling, and inherent chemical properties. These can be categorized as:

• Hydrolysis Products: Molybdenum pentafluoride is extremely hygroscopic and readily reacts with moisture (H₂O) to form molybdenum oxyfluorides, primarily Molybdenum Oxyfluoride (MoOF₄) and Molybdenum Dioxydifluoride (MoO₂F₂).[1][2] Hydrogen Fluoride (HF) is also a hazardous byproduct of hydrolysis.[3]

• Disproportionation Products: At elevated temperatures (around 165 °C), MoF₅ can disproportionate into Molybdenum Tetrafluoride (MoF₄) and Molybdenum Hexafluoride (MoF₆).[4]

• Synthesis-Related Impurities: Depending on the synthetic route, unreacted starting materials such as Molybdenum metal (Mo) or Molybdenum Hexafluoride (MoF₆) may be present.[4][5]

Q2: My MoF₅ sample has a whitish or bluish tint. What could be the cause?

A2: A pure MoF₅ sample should be a yellow solid.[4] A whitish or bluish discoloration is often an indication of hydrolysis and the formation of molybdenum oxyfluorides or other hydrolysis byproducts.[6] This suggests that the sample has been exposed to moisture at some point.

Q3: How can I prevent the formation of impurities in my MoF₅ sample?

A3: Preventing impurity formation, particularly from hydrolysis, is critical. Always handle and store Molybdenum Pentafluoride under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).[5] Ensure all glassware and equipment are rigorously dried before use. Store the compound in a tightly sealed container made of a compatible material, such as stainless steel or a fluoropolymer, away from moisture.

Troubleshooting Guide: Impurity Removal

This guide provides methods to address common purity issues with MoF₅.

Problem	Likely Cause	Recommended Action
Presence of non-volatile impurities (e.g., MoOF₄, MoO₂F₂, MoF₄, Mo metal)	Hydrolysis, thermal decomposition, or incomplete synthesis reaction.	Vacuum Sublimation: This is the most effective method for purifying MoF₅ from non-volatile impurities.[7]
Presence of volatile impurities (e.g., MoF₆)	Disproportionation of MoF₅ or residual reactant from synthesis.	Fractional Vacuum Distillation/Sublimation: Exploiting the difference in volatility between MoF₅ and MoF₆ allows for their separation.

Experimental Protocols

Protocol 1: Purification of MoF₅ by Vacuum Sublimation

This method is suitable for removing non-volatile impurities such as molybdenum oxyfluorides and molybdenum tetrafluoride.

Objective: To purify Molybdenum Pentafluoride from non-volatile impurities.

Materials:

• Crude Molybdenum Pentafluoride

• Sublimation apparatus (glass or stainless steel)

• Cold finger condenser

• High-vacuum pump

• Heating mantle

• Inert gas supply (Argon or Nitrogen)

• Schlenk line or glovebox

Procedure:

• Preparation: Assemble the sublimation apparatus and thoroughly dry all parts in an oven. Allow to cool under a stream of inert gas.

• Loading: In an inert atmosphere (glovebox), load the crude MoF₅ into the sublimation vessel.

• Assembly: Assemble the sublimator, ensuring all joints are well-sealed. Attach the cold finger and connect it to a coolant source (e.g., a circulating chiller with cold water or other coolant).

• Evacuation: Connect the sublimation apparatus to a high-vacuum line and slowly evacuate the system.

• Heating: Once a high vacuum is achieved, gently heat the bottom of the sublimation vessel using a heating mantle. MoF₅ sublimes at approximately 50°C.[8]

• Sublimation: The MoF₅ will sublime and deposit as pure crystals on the cold finger. The non-volatile impurities (oxyfluorides, MoF₄) will remain in the bottom of the vessel.

• Collection: After the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Backfilling and Disassembly: Backfill the apparatus with a dry, inert gas. In an inert atmosphere, carefully scrape the purified MoF₅ crystals from the cold finger into a pre-dried storage container.

Data Presentation

The following table summarizes the physical properties of MoF₅ and its common impurities, which are relevant for their separation.

Compound	Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)	Notes
Molybdenum Pentafluoride	MoF₅	190.94	Yellow solid	45.7	~50 (sublimes)	Hygroscopic.[4][8]
Molybdenum Hexafluoride	MoF₆	209.93	Colorless solid/liquid	17.5	34.0	Volatile impurity.[1]
Molybdenum Oxyfluoride	MoOF₄	195.94	White solid	98	180	Non-volatile impurity.
Molybdenum Tetrafluoride	MoF₄	171.94	Green solid	>300	-	Non-volatile impurity.

Visualizations

Below are diagrams illustrating the logical workflow for the purification of Molybdenum Pentafluoride.

Diagram 1: Workflow for the purification of MoF₅.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. chemgroups.northwestern.edu [chemgroups.northwestern.edu]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sublimation: Isolating the Purest Chemical Compounds | Adesis, Inc. [adesisinc.com]
• 8. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing Molybdenum Pentafluoride (MoF₅) Disproportionation

This guide provides researchers, scientists, and drug development professionals with technical support for managing the disproportionation of Molybdenum Pentafluoride (MoF₅) into Molybdenum Tetrafluoride (MoF₄) and Molybdenum Hexafluoride (MoF₆).

Frequently Asked Questions (FAQs)

Q1: What is the disproportionation reaction of Molybdenum Pentafluoride (MoF₅)?

A1: Molybdenum Pentafluoride, a yellow solid, is thermally unstable and undergoes disproportionation to form solid Molybdenum Tetrafluoride (MoF₄) and gaseous Molybdenum Hexafluoride (MoF₆). The balanced chemical equation for this reaction is:

2 MoF₅(s) ⇌ MoF₄(s) + MoF₆(g)

This reaction is an equilibrium process, meaning it can proceed in both the forward and reverse directions.

Q2: Under what conditions does MoF₅ disproportionation occur?

A2: The disproportionation of MoF₅ typically occurs upon heating. The reaction is reported to proceed at temperatures around 165 °C.[1][2] The reaction is also influenced by pressure, as the product MoF₆ is a gas.

Q3: What are the properties of the products, MoF₄ and MoF₆?

A3: Molybdenum Tetrafluoride (MoF₄) is a solid, while Molybdenum Hexafluoride (MoF₆) is a volatile liquid at room temperature with a boiling point of 34.0 °C.[3] MoF₆ is also highly hygroscopic and reacts with water.[3]

Q4: How can the disproportionation of MoF₅ be controlled or suppressed?

A4: The disproportionation can be managed by controlling the temperature and the partial pressure of MoF₆. Since the reaction is an equilibrium, introducing MoF₆ gas can shift the equilibrium to the left, favoring the stability of MoF₅ and thus suppressing disproportionation.[4] For storage, it is crucial to keep MoF₅ at low temperatures and in an inert, dry atmosphere to prevent both disproportionation and hydrolysis.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Low or no yield of MoF₄	1. Temperature is too low: The disproportionation reaction has not been initiated. 2. Temperature is too high: The reverse reaction is favored, or other side reactions are occurring. 3. Presence of excess MoF₆: The equilibrium is shifted towards the reactants.	1. Increase temperature: Gradually increase the temperature towards the reported disproportionation temperature of ~165 °C. 2. Optimize temperature: Carefully control and monitor the reaction temperature to find the optimal point for MoF₄ formation. 3. Remove MoF₆: If applicable, ensure the gaseous MoF₆ product is being removed from the reaction vessel to drive the equilibrium forward.
Reaction is too rapid or uncontrollable	1. Temperature is too high: The reaction rate is excessively fast. 2. Inefficient heat dissipation: Localized overheating is occurring.	1. Reduce temperature: Immediately lower the temperature to slow down the reaction rate. 2. Improve heat transfer: Ensure uniform heating and adequate heat dissipation from the reaction vessel. Consider using a sand bath or a tube furnace for better temperature control.
Contamination of MoF₄ product with MoF₅	1. Incomplete reaction: The disproportionation has not gone to completion. 2. Sub-optimal temperature: The temperature is not high enough for complete conversion.	1. Increase reaction time: Allow the reaction to proceed for a longer duration at the optimal temperature. 2. Increase temperature: Cautiously increase the temperature to drive the reaction further to completion.
Difficulty in separating MoF₄ from MoF₆	1. Inadequate condensation of MoF₆: The collection trap for MoF₆ is not cold enough. 2. MoF₆ reacting with collection materials: MoF₆ is a reactive gas.	1. Use a colder trap: Employ a cold trap with a coolant such as liquid nitrogen to efficiently condense the volatile MoF₆. 2. Use inert materials: Ensure all components in contact with MoF₆ are made of compatible, inert materials like stainless steel or Monel.

Quantitative Data Summary

Parameter	Value / Condition	Notes
Disproportionation Temperature	~165 °C[1][2]	The temperature at which the reaction becomes significant.
MoF₅ Melting Point	45.7 °C[1]	Molybdenum Pentafluoride is a solid at room temperature.
MoF₆ Boiling Point	34.0 °C[3]	Molybdenum Hexafluoride is highly volatile.
Reaction Equilibrium	2 MoF₅(s) ⇌ MoF₄(s) + MoF₆(g)	An equilibrium reaction.
Suppression Method	Introduction of MoF₆(g)[4]	Shifts the equilibrium to the left, favoring MoF₅.

Experimental Protocols

Protocol 1: Controlled Disproportionation of MoF₅ for the Synthesis of MoF₄

Objective: To synthesize Molybdenum Tetrafluoride (MoF₄) via the controlled thermal disproportionation of Molybdenum Pentafluoride (MoF₅).

Materials:

• Molybdenum Pentafluoride (MoF₅)

• Inert gas (e.g., Argon or Nitrogen)

• Suitable reaction vessel (e.g., a sealed tube made of a compatible material like quartz or a nickel alloy)

• Tube furnace with temperature controller

• Cold trap (for collecting MoF₆)

• Schlenk line or glovebox for inert atmosphere handling

Procedure:

• Preparation: All manipulations of MoF₅ should be performed under an inert and dry atmosphere (e.g., in a glovebox) due to its hygroscopic nature.

• Loading the Reactor: Place a known quantity of MoF₅ into the reaction vessel.

• Assembly: Connect the reaction vessel to a vacuum line with a cold trap placed between the vessel and the vacuum pump. The cold trap should be cooled with a suitable coolant (e.g., liquid nitrogen).

• Inerting: Evacuate the system and backfill with an inert gas. Repeat this cycle several times to ensure the removal of air and moisture.

• Heating: Place the reaction vessel in a tube furnace and slowly heat to the target disproportionation temperature (e.g., starting at 150 °C and gradually increasing to 165 °C).

• Reaction and Collection: Maintain the temperature and monitor the system. The volatile MoF₆ will be transported under vacuum or in a slow stream of inert gas to the cold trap where it will condense. The non-volatile MoF₄ will remain in the reaction vessel.

• Completion and Cooling: Once the reaction is complete (indicated by the cessation of MoF₆ collection), turn off the furnace and allow the system to cool to room temperature under the inert atmosphere.

• Product Recovery: Under an inert atmosphere, carefully open the reaction vessel to recover the solid MoF₄ product. The collected MoF₆ can be recovered from the cold trap.

Visualizations

Caption: Reaction pathway for the disproportionation of MoF₅.

Caption: A logical workflow for troubleshooting low yields of MoF₄.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: MOF-5 Chemical Vapor Deposition (CVD)

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with low film quality during Metal-Organic Framework-5 (MOF-5) Chemical Vapor Deposition (CVD) processes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during MOF-5 film deposition via CVD, offering potential causes and solutions in a direct question-and-answer format.

Q1: My deposited film appears amorphous in the XRD analysis. How can I achieve a crystalline MOF-5 film?

A: Amorphous films are a common issue in vapor deposition processes for MOFs.[1] The as-deposited films are often amorphous and require a post-deposition treatment to induce crystallization.[2]

• Solution 1: Post-Deposition Annealing & Humidification: A widely successful method is to expose the amorphous film to a controlled humidity environment before or during annealing. For instance, placing the film in a humidity-controlled chamber (e.g., 60% humidity) for several hours, followed by thermal annealing at around 150 °C, can promote the formation of polycrystalline MOF-5.[2]

• Solution 2: Solvent Vapor-Assisted Crystallization (SVAC): Annealing the film in a sealed chamber containing a solvent like N,N-dimethylformamide (DMF) can facilitate recrystallization into the MOF-5 phase.[1][3] This process improves the mobility of precursors, aiding the self-assembly of the MOF framework.[3]

• Solution 3: Optimize Deposition Temperature: While post-treatment is often necessary, the deposition temperature itself is critical. CVD processes for MOFs typically require elevated temperatures (e.g., 100-250 °C) to achieve in-situ crystallization.[3] However, excessively high temperatures (above 350-400 °C) can lead to decomposition.[1][2]

Q2: My film is crystalline, but it has low porosity and a small surface area. What could be the cause?

A: Low porosity in a crystalline film can stem from several factors, including residual precursors or guest molecules trapped within the pores, or the formation of undesirable, non-porous phases.

• Solution 1: Optimize Synthesis/Annealing Temperature: Higher synthesis temperatures can be favorable for improving porosity by helping to remove residual ligand molecules from the pores.[4] Post-synthesis annealing under vacuum (activation) is a critical step to clear the pores of solvent and unreacted precursors.[5][6]

• Solution 2: Check for Impurities/Phase Purity: The presence of non-porous impurity phases, such as Zn(OH)₂, or doubly interpenetrated MOF-5 networks, can significantly reduce pore volume and accessibility.[1] Careful control over precursor stoichiometry and moisture levels during deposition is crucial to avoid these.

• Solution 3: Proper Activation: Before characterization, ensure the film is properly "activated." This typically involves heating the film under a dynamic vacuum to remove any guest molecules (like solvents or water) that occupy the pores.

Q3: The MOF-5 film is cracking or delaminating from the substrate. How can I improve adhesion?

A: Poor adhesion is often related to incompatibility between the substrate surface and the growing MOF film, leading to high stress.[7]

• Solution 1: Substrate Surface Functionalization: Modifying the substrate surface can dramatically improve nucleation and adhesion. Using self-assembled monolayers (SAMs) with appropriate functional groups (e.g., carboxylates) can create a more favorable surface for MOF growth.[8] For cellulose-based substrates, dopamine has been used as a surface modification agent to promote crystal growth and attachment.[9]

• Solution 2: Use a Metal Oxide Seed Layer: The standard MOF-CVD process involves first depositing a thin, adherent layer of a metal oxide precursor (like ZnO via Atomic Layer Deposition) which is then converted to the MOF film.[3][10] Ensuring the quality and adhesion of this initial oxide layer is critical for the final film's integrity.

• Solution 3: Control Film Thickness: Very thick films can generate significant internal stress, leading to cracking and delamination. Film thickness can be precisely controlled in vapor deposition methods by adjusting the number of deposition cycles or the deposition time.[2][3]

Q4: The crystal orientation of my film is random. How can I achieve a preferred orientation?

A: Controlling crystal orientation is highly desirable as it can influence pore accessibility and anisotropic properties.[11] Random orientation is common but can be overcome.

• Solution 1: Liquid-Phase Epitaxy (LPE) or Layer-by-Layer (LBL) Growth: While CVD is the primary topic, it's useful to know that LPE methods on functionalized substrates (e.g., SAMs) have shown great success in controlling crystallographic orientation.[11][12]

• Solution 2: Oriented Precursor Layers: Using a crystalline, oriented metal hydroxide or metal oxide precursor layer can template the growth of the MOF film, causing it to inherit the precursor's orientation.[11]

• Solution 3: Modulated Synthesis: The addition of "modulators" (e.g., monofunctional ligands) during synthesis can influence the crystal growth process, potentially affecting the final orientation and morphology.[13]

Q5: My film growth is non-uniform across the substrate. How can I improve film homogeneity?

A: Film uniformity is a key challenge in thin film deposition and is affected by the transport of reactants to the substrate surface.[14]

• Solution 1: Optimize Gas Flow and Pressure: The flow rate of precursor gases and the chamber pressure are critical parameters that govern the deposition rate and uniformity.[15] Non-uniformity can arise from the depletion of reactants as the gas flows across the substrate.[16] Adjusting flow rates and using a rotating substrate holder can significantly improve homogeneity.[14]

• Solution 2: Ensure Uniform Substrate Temperature: Temperature gradients across the substrate can lead to different reaction rates and thus, variations in film thickness.[15] Ensure your heating system provides a uniform temperature profile across the entire deposition area.

• Solution 3: Use a Surface-Limited Deposition Technique: Techniques like Atomic Layer Deposition (ALD), a variant of CVD, are based on self-terminating surface reactions.[2] This self-limiting nature allows for the deposition of highly uniform and conformal films, even on complex topographies.[2][17]

Summary of Process Parameters and Treatments

For ease of comparison, the following tables summarize key quantitative data related to MOF-5 CVD and post-deposition treatments.

Table 1: MOF-5 CVD Process Parameters & Conditions

Parameter	Value/Range	Purpose	Reference
Deposition Method	ALD/MLD or MOF-CVD	Film Deposition	[1],[2]
Metal Precursor	Zinc Acetate (ZnAc₂) or Diethylzinc (DEZ) for ZnO layer	Zinc source for MOF-5 framework	[1],[5]
Organic Linker	1,4-benzenedicarboxylic acid (1,4-BDC or H₂BDC)	Organic strut for MOF-5 framework	[1],[2]
Deposition Temperature	225–350 °C (direct deposition); 80-150 °C (for conversion of ZnO)	Provide energy for surface reactions and precursor volatilization	[1],[5]
Precursor Annealing	Precursors may be heated before/during deposition	Increase vapor pressure to facilitate reaction	[2]
Carrier Gas	Inert gas (e.g., N₂, Ar)	Transport precursor vapors and purge the chamber	[2]

Table 2: Post-Deposition Treatment for Crystallization & Porosity

Treatment Method	Temperature	Duration	Environment	Outcome	Reference
Humidification & Annealing	150 °C	2 hours (anneal) after 12 hours (humidity)	60% relative humidity	Induces crystallization of amorphous films	[2]
Solvent Vapor Annealing	150 °C	Not specified	N,N-dimethylformamide (DMF) vapor	Recrystallization into MOF-5 phase	[1]
Thermal Activation	Up to 350-400 °C	Several hours	Dynamic vacuum or inert gas	Removes guest molecules, opens pores	[6]

Experimental Protocols & Workflows

Protocol 1: General Methodology for MOF-5 Film Deposition via MOF-CVD

This protocol describes a common two-step MOF-CVD process where a metal oxide precursor film is converted into a MOF film.[10]

• Substrate Preparation:

  • Select a suitable substrate (e.g., Si wafer, porous alumina).

  • Clean the substrate thoroughly using a standard procedure (e.g., sonication in acetone, isopropanol, and deionized water) to remove organic and particulate contamination.

  • (Optional) Functionalize the substrate surface with a self-assembled monolayer (SAM) to promote adhesion and/or oriented growth.

• Deposition of ZnO Precursor Layer:

  • Place the cleaned substrate into an Atomic Layer Deposition (ALD) reactor.

  • Deposit a thin film of zinc oxide (ZnO) onto the substrate. A common ALD process for ZnO uses diethylzinc (DEZ) and deionized water as precursors at a temperature of around 80-150 °C.[5]

  • The thickness of the ZnO layer will influence the final MOF film thickness and can be precisely controlled by the number of ALD cycles.

• Conversion to MOF-5:

  • Transfer the ZnO-coated substrate to a CVD reaction chamber.

  • Heat the organic linker, 1,4-benzenedicarboxylic acid (BDC), in a sublimation vessel to generate its vapor.

  • Heat the substrate to the desired conversion temperature (e.g., 120-150 °C).

  • Expose the heated, ZnO-coated substrate to the BDC vapor for a specified duration. The solid ZnO film will react with the BDC vapor, converting it into a MOF-5 film.[10][18]

• Post-Deposition Activation:

  • After the conversion step, transfer the film to a tube furnace or vacuum oven.

  • Heat the film under a dynamic vacuum or inert gas flow to a temperature below its decomposition point (e.g., up to 350 °C) to remove any unreacted BDC and solvent/guest molecules from the pores.

Protocol 2: Key Characterization Techniques

• X-Ray Diffraction (XRD): Use grazing incidence XRD (GI-XRD) to confirm the crystallinity and phase purity of the thin film. Compare the resulting diffraction pattern with the simulated powder pattern for MOF-5 to verify the correct structure.

• Scanning Electron Microscopy (SEM): Use SEM to visualize the surface morphology of the film. This will reveal information about crystal size, shape, surface coverage, and the presence of defects like cracks or pinholes. Cross-sectional SEM can be used to measure film thickness.

• Atomic Force Microscopy (AFM): Use AFM to obtain high-resolution topographical images of the film surface, allowing for quantitative analysis of surface roughness.

• N₂ Physisorption: For thicker films or samples with sufficient mass, perform nitrogen adsorption-desorption measurements at 77 K to determine the BET surface area and pore volume, confirming the film's porosity.

Visualized Workflows and Processes

The following diagrams illustrate the troubleshooting logic and the experimental workflow for MOF-5 CVD.

Caption: Troubleshooting workflow for low-quality MOF-5 films.

Caption: Diagram of the two-step MOF-CVD experimental process.

References

• 1. researchgate.net [researchgate.net]
• 2. Advanced technologies for the fabrication of MOF thin films - Materials Horizons (RSC Publishing) DOI:10.1039/D0MH00898B [pubs.rsc.org]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Metal–organic framework thin films as versatile chemical sensing materials - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00535A [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Crystal Growth of Metal–Organic Framework-5 around Cellulose-Based Fibers Having a Necklace Morphology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Vapor-phase methods for synthesizing metal-organic framework thin films [the-innovation.org]
• 11. Polymorphism and orientation control of copper-dicarboxylate metal–organic framework thin films through vapour- and liquid-phase growth - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. Top 5 Thin Film Deposition Challenges and Expert Solutions for High-Yield Processes [xk-sputteringtarget.com]
• 15. What Are The Factors Affecting Chemical Vapor Deposition? Master The Core Parameters For Superior Thin Films - Kintek Solution [kindle-tech.com]
• 16. azonano.com [azonano.com]
• 17. Applications of CVD Process in Porous Material Synthesis: Exploring MOFs and Nanocoating Technologies [zylabsolution.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Molybdenum Pentafluoride (MoF₅) as a Fluorinating Agent

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of Molybdenum Pentafluoride (MoF₅) as a fluorinating agent. This resource is intended to help you anticipate and address potential side reactions and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

1. What is Molybdenum Pentafluoride (MoF₅) and what are its primary applications in fluorination?

Molybdenum(V) fluoride is an inorganic compound with the formula MoF₅. It is a hygroscopic, yellow solid that typically exists as a tetramer.[1] In organic synthesis, it can be used as a fluorinating agent, although it is less common than other reagents. Its reactivity is attributed to its Lewis acidic nature and its ability to deliver fluoride ions.

2. What are the major safety precautions to consider when handling MoF₅?

MoF₅ is a hazardous chemical that requires careful handling in a controlled laboratory environment, preferably within a fume hood. Key safety precautions include:

• Moisture Sensitivity: It is highly sensitive to moisture and will hydrolyze to release hazardous hydrogen fluoride (HF) gas.[1] All glassware and solvents must be rigorously dried before use.

• Corrosivity: Both MoF₅ and its hydrolysis product, HF, are highly corrosive. Appropriate personal protective equipment (PPE), including gloves (nitrile or neoprene), safety goggles, and a lab coat, is essential.

• Toxicity: Inhalation or contact with skin and eyes can cause severe burns and toxicity.

3. What are the known side reactions associated with MoF₅ as a fluorinating agent?

While specific data for MoF₅ is limited in readily available literature, information on the closely related Molybdenum Hexafluoride (MoF₆) provides insights into potential side reactions. MoF₆ is known to react with a variety of functional groups, and similar reactivity can be anticipated for MoF₅. Potential side reactions include:

• Reaction with Carbon-Carbon Double Bonds: MoF₅ may react with alkenes and alkynes, leading to addition reactions or polymerization.

• Attack on Oxygen-Containing Functional Groups: Ethers, alcohols, and carboxylic acids are susceptible to reaction, which can lead to cleavage or unwanted fluorination at these sites.

• Reaction with Nitrogen-Containing Functional groups: Amino groups can react with MoF₅.

• Lewis Acid-Catalyzed Rearrangements: The Lewis acidic nature of MoF₅ can promote carbocationic rearrangements in susceptible substrates, leading to a mixture of constitutional isomers.

• Over-fluorination: Depending on the reaction conditions and the substrate, multiple fluorine atoms may be introduced, leading to polyfluorinated byproducts.

• Decomposition of Substrate: The high reactivity of MoF₅ can lead to the degradation of sensitive organic molecules, resulting in complex reaction mixtures and low yields of the desired product.

4. Which functional groups are generally inert to fluorination with molybdenum fluorides?

Based on studies with MoF₆, certain functional groups are expected to be relatively stable under fluorination conditions with molybdenum fluorides. These include:[2]

• Esters

• Amides

• Nitriles (Cyano groups)

• Nitro groups

Troubleshooting Guides

This section provides guidance on common issues encountered during fluorination reactions using MoF₅.

Problem 1: Low or No Yield of the Desired Fluorinated Product

Possible Cause	Troubleshooting Steps
Inactive Reagent	Ensure Anhydrous Conditions: MoF₅ is extremely sensitive to moisture. Use freshly dried solvents and glassware. Handle the reagent under an inert atmosphere (e.g., argon or nitrogen).Verify Reagent Quality: If possible, test the reagent on a simple, reliable substrate to confirm its activity.
Substrate Decomposition	Lower Reaction Temperature: High temperatures can lead to the degradation of sensitive substrates. Start with low temperatures (e.g., -78 °C) and gradually warm the reaction mixture.Optimize Reaction Time: Prolonged reaction times can increase the likelihood of decomposition. Monitor the reaction progress closely (e.g., by TLC, GC-MS, or ¹⁹F NMR) and quench the reaction upon completion.
Incorrect Stoichiometry	Vary Reagent Equivalents: The optimal stoichiometry of MoF₅ can vary depending on the substrate. Titrate the amount of MoF₅ to find the balance between complete conversion and minimizing side reactions.

Problem 2: Formation of Multiple Products and Byproducts

Possible Cause	Troubleshooting Steps
Side Reactions with Functional Groups	Protect Sensitive Groups: If your substrate contains functional groups that are reactive towards MoF₅ (e.g., alcohols, amines, C=C bonds), consider using protecting groups before the fluorination step.Choose a More Selective Reagent: If protecting group strategies are not feasible, MoF₅ may not be the appropriate reagent for your substrate. Consider alternative, milder fluorinating agents.
Lewis Acid-Catalyzed Rearrangements	Use a Lewis Base Additive: In some cases, the addition of a mild Lewis base can temper the Lewis acidity of MoF₅ and suppress rearrangements. This requires careful optimization to avoid complete inhibition of the desired reaction.Lower Reaction Temperature: Rearrangements are often more prevalent at higher temperatures.
Over-fluorination	Control Stoichiometry: Use a stoichiometric or slightly sub-stoichiometric amount of MoF₅.Reduce Reaction Time and Temperature: Shorter reaction times and lower temperatures can help to minimize the formation of polyfluorinated products.

Experimental Protocols: General Guidelines

Due to the limited availability of specific protocols for MoF₅ in the literature, the following is a general guideline for its use as a fluorinating agent, adapted from procedures for related reagents. Extreme caution and adherence to all safety protocols are mandatory.

General Procedure for Fluorination of a Carbonyl Compound (Hypothetical)

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and an inert gas inlet, add the dry organic substrate (1.0 eq) and a freshly distilled, anhydrous solvent (e.g., dichloromethane, acetonitrile).

• Cooling: Cool the solution to the desired starting temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Reagent Addition: Under a positive pressure of inert gas, carefully add a solution of MoF₅ (1.0-1.2 eq) in the same anhydrous solvent dropwise to the stirred solution of the substrate.

• Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, ¹⁹F NMR of a quenched aliquot).

• Quenching: Once the reaction is complete, carefully quench the reaction at low temperature by slowly adding a quenching agent such as a saturated aqueous solution of sodium bicarbonate or by pouring the reaction mixture onto a mixture of ice and sodium bicarbonate. Caution: This should be done slowly and behind a blast shield as the reaction can be exothermic and release HF gas.

• Work-up: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or distillation.

Visualizations

To aid in understanding the potential issues, the following diagrams illustrate key concepts.

Caption: Troubleshooting workflow for low yield in MoF₅ fluorination reactions.

Caption: Overview of potential side reaction pathways with MoF₅.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. jchemrev.com [jchemrev.com]

Technical Support Center: Molybdenum Pentafluoride Solutions

This guide provides researchers, scientists, and drug development professionals with essential information for stabilizing and handling solutions of Molybdenum (V) pentafluoride (MoF₅). Given its high reactivity, particularly its sensitivity to moisture and propensity for disproportionation, proper handling and stabilization are critical for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: Why are my Molybdenum pentafluoride solutions unstable?

A1: Molybdenum pentafluoride is a potent Lewis acid and a strong oxidizing agent, making it highly susceptible to two primary degradation pathways:

• Hydrolysis: MoF₅ is extremely hygroscopic and reacts rapidly with trace amounts of water.[1] This reaction leads to the formation of molybdenum oxyfluorides and hydrofluoric acid (HF), which can corrode glassware and interfere with your experiments.

• Disproportionation: At elevated temperatures (around 165 °C), MoF₅ can disproportionate into Molybdenum (IV) fluoride (MoF₄) and Molybdenum (VI) fluoride (MoF₆).[1] While this is more of a concern with the solid material, it can also occur in solution under certain conditions.

Q2: What are the visible signs of decomposition in my MoF₅ solution?

A2: The appearance of your solution can be a key indicator of its stability. A freshly prepared, stable solution of MoF₅ is typically yellow. The following changes may indicate decomposition:

• Color change to blue: The formation of blue-colored species often suggests the presence of lower oxidation states of molybdenum, which can result from reduction or complex hydrolysis reactions.

• Formation of a precipitate: This can indicate the formation of insoluble molybdenum oxides, oxyfluorides, or other degradation products.

• Fuming upon opening the reaction vessel: This is a strong indication of hydrolysis, as the reaction with moisture in the air can produce gaseous HF.

Q3: Which solvents are suitable for preparing MoF₅ solutions?

A3: The choice of solvent is critical for stabilizing MoF₅. You must use a dry, aprotic solvent. Protic solvents like water and alcohols will react violently. Suitable solvents are typically those that can act as Lewis bases to form stable adducts with the MoF₅. Acetonitrile is a commonly used and effective solvent for this purpose.

Q4: How can I actively stabilize my Molybdenum pentafluoride solution?

A4: The most effective method for stabilizing MoF₅ in solution is the formation of Lewis acid-base adducts. By adding a Lewis base to the solution, you can coordinate to the electron-deficient molybdenum center, thereby reducing its reactivity.

• Acetonitrile and Pyridine: These are excellent Lewis bases for stabilizing MoF₅. They form stable 1:2 adducts (MoF₅(ligand)₂).[2]

• Other Lewis Bases: Dimethyl ether and dimethyl sulfide have also been reported to form 1:1 adducts.[2]

The stabilization can be represented by the following reaction:

MoF₅ + 2L → [MoF₅(L)₂] (where L is a Lewis base like acetonitrile or pyridine)

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Yellow solution turns blue or green upon preparation or standing.	Presence of reducing impurities in the solvent or starting material; partial hydrolysis leading to mixed-oxidation state species.	Ensure the absolute dryness and purity of your solvent and MoF₅. Consider purifying the solvent by distillation over a suitable drying agent (e.g., CaH₂ for acetonitrile). Handle all materials in a rigorously inert atmosphere (glovebox).
A white precipitate forms in the solution.	Hydrolysis due to exposure to moisture. The precipitate is likely a molybdenum oxyfluoride.	Discard the solution. Thoroughly dry all glassware and equipment. Ensure the inert atmosphere in your glovebox is maintained at a very low water level (<1 ppm). Use freshly opened or properly stored anhydrous solvents.
The solution fumes when the reaction vessel is opened.	Significant hydrolysis has occurred, releasing hydrogen fluoride (HF) gas.	EXTREME CAUTION IS ADVISED. Handle the vessel in a certified chemical fume hood. Neutralize the solution carefully with a suitable base (e.g., sodium bicarbonate) before disposal. Review your experimental setup and procedures to identify and eliminate sources of moisture ingress.
Inconsistent experimental results.	The concentration of active MoF₅ is changing over time due to slow decomposition.	Prepare fresh solutions for each experiment. If a stock solution is necessary, store it under a strictly inert atmosphere and monitor its stability regularly using a technique like UV-Vis spectroscopy.

Quantitative Data

Precise quantitative data on the solubility and stability of Molybdenum pentafluoride in various organic solvents is limited in the available literature. However, the following table summarizes key physical and chemical properties.

Property	Value
Appearance	Yellow solid[1]
Molar Mass	190.94 g/mol
Melting Point	45.7 °C[1]
Boiling Point	50 °C (sublimes)[1]
Decomposition (Disproportionation)	~165 °C[1]
Reactivity with Water	Reacts to release HF[1]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Molybdenum Pentafluoride Solution in Acetonitrile

This protocol describes the preparation of a stock solution of the MoF₅-acetonitrile adduct. All operations must be performed in a glovebox with a dry, inert atmosphere (e.g., argon or nitrogen) with very low oxygen and water levels.

Materials:

• Molybdenum (V) pentafluoride (MoF₅)

• Anhydrous acetonitrile (CH₃CN), freshly distilled from a suitable drying agent (e.g., calcium hydride).

• Dry, clean glassware (e.g., Schlenk flask, volumetric flasks, syringes).

• Magnetic stirrer and stir bar.

Procedure:

• Preparation of the Solvent: Transfer the required volume of freshly distilled, anhydrous acetonitrile into the glovebox.

• Weighing MoF₅: In the glovebox, carefully weigh the desired amount of MoF₅ into a clean, dry Schlenk flask containing a magnetic stir bar.

• Dissolution and Adduct Formation:

  • Slowly add a portion of the anhydrous acetonitrile to the Schlenk flask containing the MoF₅ while stirring. The MoF₅ should dissolve to form a yellow solution.

  • Continue adding acetonitrile until the desired final concentration is reached. The formation of the [MoF₅(CH₃CN)₂] adduct occurs in situ.

• Storage: Seal the flask tightly. If storing for an extended period, wrap the seal with paraffin film as an extra precaution against moisture ingress. Store the solution in the dark at room temperature within the glovebox.

Visualizations

Caption: Experimental workflow for preparing a stabilized MoF₅ solution.

Caption: Stabilization of MoF₅ via Lewis base adduct formation.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. Preparation and complexes of molybdenum pentafluoride and molybdenum(V) bromide tetrafluoride - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]

Molybdenum Pentafluoride Reactions: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Molybdenum pentafluoride (MoF₅). The information is designed to help identify and manage the formation of byproducts during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I might encounter when working with Molybdenum pentafluoride (MoF₅)?

A1: The most common byproducts in MoF₅ reactions stem from its inherent reactivity towards moisture and its thermal instability. Key byproducts include:

• Hydrolysis Products: Due to its hygroscopic nature, MoF₅ readily reacts with water from atmospheric moisture or residual water in solvents to form molybdenum oxyfluorides and hydrogen fluoride (HF).[1] The reaction likely proceeds in stages, similar to the hydrolysis of MoF₆, which forms intermediates like MoOF₄ and MoO₂F₂ before potentially yielding molybdenum trioxide (MoO₃).[2]

• Disproportionation Products: When heated to around 165°C, MoF₅ undergoes disproportionation to yield Molybdenum tetrafluoride (MoF₄) and Molybdenum hexafluoride (MoF₆).[1]

• Adducts with Solvents: MoF₅ is a Lewis acid and can form adducts with various organic solvents and reagents, particularly those containing nitrogen or oxygen donor atoms like pyridine and acetonitrile.[3] While not strictly a byproduct of a chemical transformation, their formation can affect the course of the primary reaction.

Q2: I've noticed a white smoke or a highly corrosive gas being evolved from my reaction. What is it?

A2: This is very likely hydrogen fluoride (HF) gas. MoF₅ is extremely sensitive to moisture, and its reaction with even trace amounts of water will produce HF.[1] It is crucial to handle MoF₅ under strictly anhydrous conditions in a well-ventilated fume hood or a glovebox.

Q3: My reaction mixture changed color unexpectedly, or a solid precipitated. What could be the cause?

A3: Unexpected color changes or precipitation can be due to several factors:

• Formation of Molybdenum Oxyfluorides: The hydrolysis of the yellow MoF₅ can lead to the formation of various molybdenum oxyfluorides, which may have different colors and solubilities.

• Disproportionation: If the reaction is heated, the formation of MoF₄ (a green solid) and MoF₆ (a colorless liquid/gas) can occur.[1][4]

• Reaction with Solvent or Reagents: MoF₅ can react with certain organic solvents, leading to decomposition and the formation of complex molybdenum-containing byproducts.

Q4: How can I minimize the formation of byproducts in my MoF₅ reactions?

A4: To minimize byproduct formation, stringent control over experimental conditions is essential:

• Anhydrous Conditions: Use thoroughly dried glassware, anhydrous solvents, and perform reactions under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.

• Temperature Control: Maintain the reaction temperature below 165°C to prevent thermal disproportionation, unless this is the desired reaction.[1]

• Solvent Purity: Use high-purity, anhydrous solvents from a reliable source. Consider purifying and drying solvents before use.

• Proper Storage: Store MoF₅ in a tightly sealed container in a dry, inert atmosphere.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low yield of desired product	- Hydrolysis of MoF₅: The starting material may have been consumed by reaction with trace water. - Disproportionation: The reaction temperature may have been too high. - Formation of stable adducts: MoF₅ may have formed a stable adduct with the solvent or a reagent, preventing it from participating in the desired reaction.	- Ensure all components of the reaction are rigorously dry. - Monitor the reaction temperature carefully. - Choose a solvent that is less likely to form a stable adduct with MoF₅.
Inconsistent reaction outcomes	- Variable moisture content: Inconsistent levels of atmospheric or solvent moisture can lead to varying amounts of hydrolysis byproducts. - Impure starting material: The MoF₅ may already contain hydrolysis or disproportionation products.	- Standardize drying procedures for all glassware and solvents. - Use an inert atmosphere glovebox for consistent results. - Verify the purity of the MoF₅ before use.
Difficulty in product purification	- Presence of molybdenum oxyfluorides: These byproducts can be difficult to separate from the desired product due to similar properties. - Formation of HF: Can react with other components in the mixture, leading to further byproducts.	- Use analytical techniques like NMR or IR spectroscopy to identify the impurities. - Consider purification methods that can separate compounds with different polarities or volatilities.

Experimental Protocols

Protocol 1: General Method for Identification of Volatile Byproducts

This protocol is suitable for identifying volatile byproducts such as HF and MoF₆.

• Reaction Setup: Conduct the MoF₅ reaction in a sealed vessel connected to a gas-tight syringe or a cold trap.

• Gas Sampling: After the reaction, carefully draw a sample of the headspace gas into the gas-tight syringe.

• GC-MS Analysis: Inject the gas sample into a Gas Chromatograph-Mass Spectrometer (GC-MS) to separate and identify the volatile components. The mass spectrum of MoF₆ will show a characteristic isotopic pattern for molybdenum.

• HF Detection: The presence of HF can be inferred from the corrosive nature of the gas and can be confirmed by passing the headspace gas through a solution containing a fluoride-sensitive indicator or by using a fluoride ion-selective electrode after trapping the gas in a basic solution.

Protocol 2: Analysis of Solid and Liquid Byproducts

This protocol is for the identification of non-volatile byproducts like molybdenum oxyfluorides and MoF₄.

• Sample Quenching: Under an inert atmosphere, carefully quench the reaction and take an aliquot of the reaction mixture.

• Sample Preparation: Prepare the sample for analysis. This may involve dissolving the solid residue in a suitable anhydrous solvent or preparing a solution for spectroscopic analysis. Care must be taken to avoid introducing moisture during this step.

• Spectroscopic Analysis:

  • FTIR Spectroscopy: Analyze the sample using Fourier-Transform Infrared (FT-IR) spectroscopy. Look for characteristic Mo=O stretching frequencies to identify molybdenum oxyfluorides.

  • NMR Spectroscopy: If the byproducts are soluble, ¹⁹F NMR spectroscopy can be a powerful tool to identify different fluoride-containing species.

• Elemental Analysis: For solid precipitates, elemental analysis can provide the ratio of molybdenum, oxygen, and fluorine, helping to identify the empirical formula of the byproduct.

Analytical Techniques for Molybdenum-containing Compounds:

Technique	Purpose	Reference
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Highly sensitive method for determining the concentration of molybdenum in a sample.	[5][6]
Spectrophotometry	Can be used for the quantitative determination of molybdenum, often after complexation to form a colored species.	[5][6]
Graphite Furnace Atomic Absorption Spectrometry (GF-AAS)	A sensitive method for the determination of molybdenum in various samples.	[5]
Catalytic Polarography	Can be used for the phase analysis of molybdenum ores and to determine molybdenum content.	[7]

Visualizing Reaction Pathways

The following diagrams illustrate key reaction pathways and a general workflow for identifying byproducts in MoF₅ reactions.

Caption: Simplified hydrolysis pathway of Molybdenum pentafluoride.

Caption: Thermal disproportionation of Molybdenum pentafluoride.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Preparation and complexes of molybdenum pentafluoride and molybdenum(V) bromide tetrafluoride - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 4. Osmium - Wikipedia [en.wikipedia.org]
• 5. imoa.info [imoa.info]
• 6. researchgate.net [researchgate.net]
• 7. Phase Analysis of Molybdenum Ores and Determination of Molybdenum by Catalytic Polarography [mat-test.com]

Technical Support Center: Molybdenum Pentafluoride (MoF₅) ALD Precursor Delivery

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Molybdenum pentafluoride (MoF₅) as a precursor in Atomic Layer Deposition (ALD) processes.

Troubleshooting Guide

Low or no film growth, non-uniformity, and precursor instability are common challenges encountered during the ALD of films using solid precursors like MoF₅. This guide provides a systematic approach to diagnosing and resolving these issues.

Problem: Low or No Deposition Rate

Possible Cause	Recommended Action
Insufficient Precursor Vapor Pressure	Verify the sublimation temperature of the MoF₅ source is within the optimal range. Cross-reference with the vapor pressure data provided below. Ensure the temperature controller is calibrated and stable.
Clogged Delivery Lines	Perform a leak check and a visual inspection (if possible) of the delivery lines. A cold spot in the line can cause precursor condensation and clogging. Ensure uniform heating of all lines from the precursor vessel to the ALD reactor.
Precursor Decomposition	MoF₅ can disproportionate at elevated temperatures (around 165°C) into MoF₄ and MoF₆.[1] Ensure the sublimation temperature is kept below this threshold. Long-term heating can also lead to precursor degradation. Consider using a freshly sublimed source for critical runs.
Incorrect Co-reactant	Ensure the co-reactant (e.g., H₂, Si₂H₆) is appropriate for the desired film and that its flow and pulse parameters are optimized.
Surface Passivation	The substrate surface may not have the necessary functional groups for the initial ALD reaction. Consider a surface pre-treatment to introduce hydroxyl (-OH) groups or other reactive sites.

Problem: Film Non-Uniformity

Possible Cause	Recommended Action
Inconsistent Precursor Flux	Check for temperature fluctuations in the MoF₅ sublimator and delivery lines. Ensure the carrier gas flow is stable and properly regulated. Inconsistent vapor pressure is a common issue with solid precursors.[2]
Gas Flow Dynamics	Optimize the carrier gas flow rate and the purge times. Too short a purge time can lead to precursor mixing and Chemical Vapor Deposition (CVD)-like growth.
Reactor Temperature Gradient	Measure the temperature profile across the substrate holder to ensure uniformity. A significant temperature gradient can lead to variations in film growth rate.
Precursor Oligomerization	MoF₅ is known to form oligomers (primarily trimers) in the vapor phase.[3] This can affect its reactivity and deposition behavior. Optimizing the sublimation temperature and pressure can help control the extent of oligomerization.

Frequently Asked Questions (FAQs)

Q1: What is the recommended sublimation temperature for MoF₅ in an ALD process?

A1: The optimal sublimation temperature for MoF₅ will depend on your specific ALD reactor configuration and desired deposition rate. However, a good starting point is a temperature that provides a vapor pressure of a few mTorr. Based on available data, this is typically in the range of 60-100°C. It is critical to keep the temperature below the disproportionation temperature of approximately 165°C to avoid precursor decomposition into MoF₄ and MoF₆.[1]

Q2: How can I prevent the MoF₅ precursor from clogging the delivery lines?

A2: To prevent clogging, it is essential to maintain a uniform temperature throughout the precursor delivery path, from the sublimator to the ALD reactor. This temperature should be at or slightly above the sublimation temperature to prevent condensation. Regularly performing maintenance checks for cold spots and ensuring proper insulation of the delivery lines is crucial.

Q3: What are the primary safety concerns when handling MoF₅?

A3: Molybdenum pentafluoride is a hazardous material. It is corrosive and can cause severe skin and eye burns. It is also toxic if inhaled. Always handle MoF₅ in a well-ventilated area, preferably within a fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. A safety data sheet (SDS) for the similar compound, Molybdenum(VI) fluoride, indicates it is moisture-sensitive and contact with acids liberates very toxic gas.[4][5]

Q4: What are suitable co-reactants for MoF₅ ALD?

A4: The choice of co-reactant depends on the desired film. For the deposition of molybdenum metal films, reducing agents such as hydrogen (H₂) or disilane (Si₂H₆) are commonly used with other molybdenum halide precursors like MoF₆ and MoCl₅. For molybdenum oxides or nitrides, H₂O, O₃, or NH₃ could be potential co-reactants, though their reactivity with MoF₅ needs to be experimentally determined.

Q5: My MoF₅ precursor seems to be degrading over time. What is the cause and how can I mitigate it?

A5: MoF₅ can degrade through disproportionation at temperatures above 165°C.[1] Even at lower temperatures, prolonged heating can lead to slow decomposition. To mitigate this, it is recommended to use the lowest possible sublimation temperature that provides an adequate vapor pressure for your process. Additionally, using a fresh batch of precursor for each set of critical experiments can help ensure consistent results.

Quantitative Data

Physical and Thermal Properties of Molybdenum Pentafluoride (MoF₅)

Property	Value	Source
Melting Point	45.7 °C (318.85 K)
Boiling Point	213.6 °C	[6]
Disproportionation Temperature	~165 °C	[1]
Vapor Composition	Primarily trimers ((MoF₅)₃) in the vapor phase.	[3]

Experimental Protocols

Detailed Methodology for Evaluating MoF₅ Delivery

This protocol outlines a procedure to establish a stable and reproducible MoF₅ delivery for an ALD process.

• System Preparation:

  • Thoroughly clean the ALD reactor and precursor delivery lines to remove any contaminants.

  • Install a new, clean precursor cylinder filled with high-purity MoF₅ powder in a glovebox to avoid exposure to moisture and air.

  • Ensure all heating jackets and controllers for the precursor cylinder and delivery lines are functioning correctly.

• Temperature and Vapor Pressure Calibration:

  • Set the delivery line temperature to be 5-10°C higher than the planned maximum precursor sublimation temperature to prevent condensation.

  • Gradually increase the temperature of the MoF₅ cylinder in small increments (e.g., 5°C).

  • Monitor the pressure in the ALD chamber (with the main valve closed) or using a downstream pressure gauge to correlate the precursor temperature with its vapor pressure.

  • Identify a temperature range that provides a stable and sufficient vapor pressure for your ALD process (typically in the mTorr range).

• ALD Process Parameter Optimization:

  • Begin with a substrate temperature known to be suitable for molybdenum-based ALD (e.g., 150-300°C).

  • Perform a series of depositions varying the MoF₅ pulse time while keeping the co-reactant pulse and purge times constant.

  • Measure the film growth per cycle (GPC) for each pulse time to identify the saturation point, where the GPC no longer increases with pulse time.

  • Repeat the process by varying the co-reactant pulse time while keeping the MoF₅ pulse time in the saturation regime.

  • Finally, optimize the purge times to ensure complete removal of unreacted precursor and byproducts between pulses.

• Film Characterization:

  • Characterize the deposited films using techniques such as ellipsometry (for thickness and refractive index), X-ray reflectivity (XRR) (for thickness and density), and X-ray photoelectron spectroscopy (XPS) (for composition and purity).

Visualizations

Caption: A logical workflow for troubleshooting common issues related to MoF₅ precursor delivery in ALD.

Caption: A sequential workflow for developing and optimizing an MoF₅ ALD process.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. Study on the Deposition Characteristics of Molybdenum Thin Films Deposited by the Thermal Atomic Layer Deposition Method Using MoO2Cl2 as a Precursor [mdpi.com]
• 3. Experimental evidence for the molecular molybdenum fluorides MoF to MoF 6 : a matrix isolation and DFT investigation - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D1NJ06062G [pubs.rsc.org]
• 4. fishersci.dk [fishersci.dk]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. osti.gov [osti.gov]

Technical Support Center: Optimizing Molybdenum Pentafluoride (MoF5) Catalysis

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Molybdenum pentafluoride (MoF5) in catalytic applications. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic applications of Molybdenum pentafluoride (MoF5)?

A1: Molybdenum pentafluoride is a strong Lewis acid and is primarily used as a catalyst in reactions that proceed through carbocationic intermediates. Its main applications include:

• Friedel-Crafts Alkylation and Acylation: Catalyzing the substitution of alkyl or acyl groups onto aromatic rings.

• Polymerization: Initiating the polymerization of olefins and other unsaturated monomers.

• Isomerization: Facilitating the rearrangement of hydrocarbon skeletons.

• Fluorination Reactions: Acting as a fluorine source or promoting fluorination in specific contexts.

Q2: What are the critical handling and storage precautions for MoF5?

A2: Molybdenum pentafluoride is a hygroscopic solid that reacts with water.[1] Proper handling and storage are crucial to maintain its catalytic activity and ensure safety.

• Storage: Store MoF5 in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.

• Handling: All manipulations should be performed in a glovebox or under a dry, inert atmosphere to prevent exposure to moisture and air. Use dry solvents and reagents to avoid catalyst deactivation.[2][3][4]

Q3: How does the Lewis acidity of MoF5 influence its catalytic activity?

A3: The molybdenum atom in MoF5 is electron-deficient, making it a potent Lewis acid. It can accept an electron pair from a substrate, thereby activating it for subsequent reactions. For instance, in Friedel-Crafts alkylation, MoF5 can abstract a halide from an alkyl halide to generate a highly reactive carbocation.

Q4: Can MoF5 be used in aqueous or protic solvents?

A4: No, MoF5 readily hydrolyzes in the presence of water to form molybdenum oxyfluorides and hydrofluoric acid, which deactivates the catalyst.[1] Therefore, anhydrous and aprotic solvents are essential for successful catalysis.

Troubleshooting Guides

Issue 1: Low or No Reaction Yield

Q: My MoF5-catalyzed reaction is showing low or no conversion of the starting materials. What are the potential causes and how can I troubleshoot this?

A: Low or no yield in MoF5-catalyzed reactions can often be attributed to catalyst deactivation or suboptimal reaction conditions.

Potential Cause	Troubleshooting Steps
Catalyst Inactivation by Moisture	Ensure all glassware is rigorously dried before use. Use anhydrous solvents, preferably freshly distilled or obtained from a solvent purification system. Handle MoF5 and prepare the reaction mixture under a strict inert atmosphere (glovebox or Schlenk line).
Insufficient Catalyst Loading	Increase the catalyst loading incrementally (e.g., from 1 mol% to 5 mol%). Be aware that excessive catalyst loading can sometimes lead to side reactions.
Low Reaction Temperature	Gradually increase the reaction temperature. Monitor the reaction progress at different temperatures to find the optimal range. Note that MoF5 can disproportionate at temperatures above 165 °C.[1]
Poor Substrate Reactivity	For Friedel-Crafts reactions, electron-rich aromatic compounds and more reactive alkylating/acylating agents will generally give higher yields. Consider using a more activated substrate if possible.
Inappropriate Solvent	The choice of solvent can significantly impact the reaction. Non-polar, aprotic solvents like hexane or dichloromethane are often suitable. Highly coordinating solvents may form stable adducts with MoF5, reducing its catalytic activity.

Issue 2: Poor Product Selectivity and Formation of Side Products

Q: My reaction is producing a mixture of products or significant amounts of undesired side products. How can I improve the selectivity?

A: Poor selectivity is a common challenge in Lewis acid-catalyzed reactions, often due to the high reactivity of the intermediates.

Potential Cause	Troubleshooting Steps
Over-alkylation/Polyalkylation (Friedel-Crafts)	Use a large excess of the aromatic substrate relative to the alkylating agent. This statistical approach favors mono-alkylation. Lowering the reaction temperature can also reduce the rate of subsequent alkylation reactions.
Isomerization of Products	The strong Lewis acidity of MoF5 can catalyze the isomerization of the desired product. Try running the reaction at a lower temperature and for a shorter duration to minimize post-reaction isomerization.
Carbocation Rearrangements	In Friedel-Crafts alkylation, primary alkyl halides can rearrange to more stable secondary or tertiary carbocations. To avoid this, consider using an acylating agent followed by reduction, or use a pre-formed secondary or tertiary alkyl halide if the corresponding product is desired.
Side Reactions with Solvent	Ensure the solvent is inert under the reaction conditions. Aromatic solvents, for example, can compete with the substrate in Friedel-Crafts reactions.

Issue 3: Catalyst Deactivation and Regeneration

Q: I suspect my MoF5 catalyst is deactivating during the reaction. What are the signs, and can it be regenerated?

A: Catalyst deactivation can manifest as a decrease in reaction rate over time or a complete cessation of the reaction.

Deactivation Mechanism	Signs and Symptoms	Prevention and Regeneration
Hydrolysis	Formation of solid byproducts (molybdenum oxyfluorides), release of HF gas.	Strict exclusion of water is paramount. Regeneration after hydrolysis is generally not feasible as the chemical structure of the catalyst is altered.
Formation of Stable Adducts	The catalyst may form a stable, unreactive complex with the product or impurities in the reaction mixture.	Purify all reactants and solvents thoroughly. If product inhibition is suspected, try to remove the product as it forms (e.g., by distillation if volatile).
Thermal Decomposition	At temperatures above 165 °C, MoF5 can disproportionate into MoF4 and MoF6.[1]	Maintain the reaction temperature below the decomposition threshold.

Regeneration of Lewis acid catalysts can sometimes be achieved by washing with a non-coordinating solvent to remove adsorbed species.[5][6] However, for MoF5, prevention of deactivation is more critical than regeneration, especially in the case of hydrolysis.

Experimental Protocols

General Protocol for MoF5-Catalyzed Friedel-Crafts Alkylation of Benzene with an Olefin

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation:

  • Dry all glassware in an oven at >120 °C overnight and cool under a stream of dry nitrogen or in a desiccator.

  • Use anhydrous benzene and ensure the olefin is free of water and peroxides.

  • All manipulations should be carried out under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Reaction Setup:

  • To a dried Schlenk flask equipped with a magnetic stir bar, add the desired amount of MoF5 (e.g., 1-5 mol%).

  • Add anhydrous benzene via syringe.

  • Cool the mixture to the desired temperature (e.g., 0-25 °C) using an ice bath or cryostat.

• Reaction:

  • Slowly add the olefin to the stirred solution of MoF5 in benzene via syringe over a period of 15-30 minutes.

  • Allow the reaction to stir at the set temperature for the desired time (e.g., 1-24 hours), monitoring the progress by TLC or GC analysis of quenched aliquots.

• Workup:

  • Quench the reaction by carefully and slowly adding a saturated aqueous solution of sodium bicarbonate or water while cooling the flask in an ice bath. Caution: The quenching of strong Lewis acids can be highly exothermic.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by distillation or column chromatography.

Data Presentation

The following tables provide hypothetical data to illustrate the effect of reaction parameters on a typical MoF5-catalyzed Friedel-Crafts alkylation. Actual results will vary depending on the specific substrates and conditions.

Table 1: Effect of Catalyst Loading on Product Yield

Catalyst Loading (mol%)	Reaction Time (h)	Product Yield (%)
0.5	24	15
1.0	24	45
2.5	24	85
5.0	24	92
10.0	24	93 (with increased side products)

Table 2: Effect of Temperature on Product Yield and Selectivity

Temperature (°C)	Reaction Time (h)	Product Yield (%)	Mono-alkylated:Di-alkylated Ratio
0	24	30	98:2
25	12	88	90:10
50	6	95	75:25
80	4	92	60:40

Visualizations

Caption: Experimental workflow for MoF5-catalyzed Friedel-Crafts alkylation.

Caption: Troubleshooting logic for low reaction yield in MoF5 catalysis.

References

• 1. web.mit.edu [web.mit.edu]
• 2. preprints.org [preprints.org]
• 3. mdpi.com [mdpi.com]
• 4. Gas Phase Ethylene Polymerization by Single-Site Cr Centers in a MetalOrganic Framework [dspace.mit.edu]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Passivation of Reactor Surfaces for Molybdenum Pentafluoride (MoF₅) Synthesis

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the passivation of reactor surfaces for the synthesis of Molybdenum Pentafluoride (MoF₅). Proper passivation is critical to ensure reactor integrity, maximize product yield, and maintain purity.

Frequently Asked Questions (FAQs)

Q1: Why is passivation of the reactor surface necessary for MoF₅ synthesis?

A1: Passivation is crucial when working with highly corrosive fluorine compounds like those involved in MoF₅ synthesis. The process creates a protective, inert layer on the reactor's inner surfaces. This layer, typically a metal fluoride, prevents the corrosive reactants and products from attacking the underlying reactor material. A well-passivated reactor minimizes corrosion, reduces the introduction of metallic impurities into the product, and prevents catalytic side reactions that can lower the yield of MoF₅.

Q2: What are the most suitable reactor materials for MoF₅ synthesis?

A2: Nickel and high-nickel alloys, such as Monel, are highly recommended for their excellent resistance to corrosion in fluorine environments. Stainless steel (e.g., 316L) can also be used but requires a meticulous passivation process to form a stable protective fluoride layer.

Q3: What are the key steps in a successful passivation protocol?

A3: A robust passivation protocol for fluorine service typically involves three main stages:

• Cleaning and Degreasing: Thoroughly removing any organic residues, moisture, and oxides from the reactor surface.

• Direct Fluorination: Carefully introducing fluorine gas to form an initial metal fluoride layer.

• Thermal Modification: Heating the reactor under an inert atmosphere to create a more stable, dense, and stoichiometric passivation layer.

Q4: How can I be sure my reactor is properly passivated?

A4: While direct analysis of the passivation layer is often not feasible in a standard laboratory setting, a successful passivation process is indicated by:

• Stable reaction conditions: Consistent temperature and pressure profiles during synthesis runs.

• High product yield and purity: Minimal side products and metallic impurities in the final MoF₅.

• Visual inspection (if possible): A uniform, often dull or slightly colored, appearance on the internal surfaces of the reactor components.

Troubleshooting Guide

This guide addresses common issues encountered during MoF₅ synthesis, with a focus on problems related to reactor passivation.

Problem	Potential Cause	Troubleshooting Steps
Low Yield of MoF₅	Incomplete Passivation: An improperly formed passivation layer can lead to side reactions between the reactants and the reactor material, consuming the desired product.	1. Review and repeat the passivation protocol, ensuring all steps are followed precisely. 2. Verify the purity of the fluorine gas used for passivation; moisture or HF can compromise the layer. 3. Increase the duration or temperature of the thermal modification step to enhance layer stability.
Leaks in the System: Air and moisture leaking into the reactor can react with MoF₅ and its precursors, reducing the yield.	1. Perform a thorough leak check of the entire reactor system under vacuum and pressure before starting the synthesis. 2. Pay close attention to all fittings, seals, and valve connections.
Product Contamination (e.g., with other metal fluorides)	Corrosion of Reactor Surface: A compromised or non-existent passivation layer will lead to the formation of other metal fluorides (e.g., NiF₂, FeF₂, CrF₃) that can contaminate the MoF₅.	1. Confirm that the reactor material is appropriate for high-temperature fluorine environments. 2. Ensure the passivation protocol is suitable for the specific reactor material being used. 3. Consider re-passivating the reactor if it has been idle for an extended period or exposed to air.
Impure Reactants: Impurities in the molybdenum source or fluorinating agent can be carried through to the final product.	1. Analyze the purity of all starting materials before use. 2. Purify reactants if necessary.
Discoloration of Product	Presence of Molybdenum Oxyfluorides: Trace amounts of oxygen or moisture in the reactor can lead to the formation of colored molybdenum oxyfluoride byproducts.	1. Ensure a high-purity inert gas purge is performed before introducing reactants. 2. Thoroughly dry all reactants and the reactor system before synthesis. 3. Check for and repair any air or moisture leaks.
Unstable Reactor Pressure or Temperature	Exothermic Side Reactions: Poor passivation can lead to uncontrolled reactions between the reactants and the reactor walls, causing pressure and temperature fluctuations.	1. Immediately and safely stop the reaction. 2. Re-evaluate and perform the passivation procedure. 3. Ensure proper temperature control of the reactor.

Quantitative Data on Passivation

The effectiveness of the passivation layer is critical for minimizing corrosion. The following tables provide a summary of relevant quantitative data for common reactor materials.

Table 1: Corrosion Rates of Materials in Gaseous Fluorine

Material	Temperature (°F)	Exposure Time (hours)	Corrosion Rate (inch/hour)
Nickel	400	5	< 0.0005
Monel	400	5	< 0.0005
Stainless Steel (316)	400	5	< 0.0005
Aluminum (1100)	400	5	< 0.0005

Source: Adapted from corrosion studies in gaseous fluorine. Note that while initial corrosion rates can be high, they tend to decrease over time as the passive film forms.

Table 2: Passivation Film Thickness on Stainless Steel

Fluoridation Temperature (°C)	Fluoridation Time (minutes)	Thermal Modification	Film Thickness (Å)	Corrosion Resistance to Cl₂
220	80	No	~400	Poor
220	80	Yes	> 660	Excellent

Source: Data from studies on fluorine passivation of stainless steel surfaces, demonstrating the importance of thermal modification for achieving a protective layer of sufficient thickness.

Experimental Protocols

Detailed Passivation Protocol for a Nickel or Monel Reactor

This protocol provides a detailed methodology for passivating a nickel or Monel reactor for MoF₅ synthesis.

1. Pre-treatment: Cleaning and Degreasing a. Disassemble all removable parts of the reactor. b. Thoroughly clean all internal surfaces with a suitable solvent (e.g., acetone, followed by isopropanol) to remove any organic residues. c. Rinse with deionized water and dry completely in an oven at 120°C for at least 4 hours. d. Reassemble the reactor and perform a leak check.

2. System Purge and Bake-out a. Connect the reactor to a high-purity inert gas (e.g., nitrogen or argon) supply and a vacuum pump. b. Purge the system by repeatedly evacuating to a low pressure (<1 Torr) and backfilling with the inert gas at least three times. c. While purging with the inert gas, heat the reactor to 300-400°C for several hours to drive off any adsorbed moisture and oxygen. d. Cool the reactor to the desired passivation temperature under the inert gas flow.

3. Direct Fluorination a. Set the reactor temperature to the target for direct fluorination (typically 250-350°C for nickel/Monel). b. Introduce a dilute mixture of fluorine in an inert gas (e.g., 10% F₂ in N₂) into the reactor at a low, controlled flow rate. c. Maintain this flow for 1-2 hours to allow for the initial formation of the metal fluoride layer. d. Gradually and carefully increase the fluorine concentration to 100% over 1-2 hours. e. Continue the flow of pure fluorine for an additional 2-4 hours.

4. Thermal Modification a. Stop the fluorine flow and purge the reactor with high-purity inert gas to remove all residual fluorine. b. While maintaining a positive pressure of the inert gas, increase the reactor temperature to 400-500°C. c. Hold at this temperature for 2-4 hours. This step promotes the formation of a dense, stable, and stoichiometric fluoride film. d. Cool the reactor to room temperature under the inert gas atmosphere.

5. Post-Passivation a. The reactor is now passivated and ready for the MoF₅ synthesis. b. It is recommended to keep the reactor under a positive pressure of inert gas to protect the passivation layer from atmospheric moisture and oxygen.

Visualizations

Caption: Workflow for Reactor Passivation.

Technical Support Center: Molybdenum Pentafluoride Production

Welcome to the technical support center for the production of Molybdenum Pentafluoride (MoF₅). This resource is designed for researchers, scientists, and drug development professionals to address the challenges encountered when scaling up MoF₅ synthesis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the production of Molybdenum Pentafluoride?

A1: Scaling up MoF₅ production presents several key challenges:

• Corrosion: Molybdenum Pentafluoride and its precursors, particularly fluorine gas and Molybdenum Hexafluoride (MoF₆), are highly corrosive to many materials. This necessitates the use of specialized, corrosion-resistant reactor and handling equipment.[1]

• Exothermic Reactions: The direct fluorination of molybdenum is a highly exothermic process. Managing the reaction temperature is critical to prevent runaway reactions and the formation of impurities.[2]

• Product Purity: Achieving high-purity MoF₅ is challenging due to potential side reactions and the thermal instability of the product.

• Moisture Sensitivity: MoF₅ is extremely sensitive to moisture and will readily hydrolyze to form molybdenum oxyfluorides and corrosive hydrogen fluoride (HF) gas.[3][4] All handling must be performed under a dry, inert atmosphere.

• Thermal Instability: Molybdenum Pentafluoride disproportionates into Molybdenum Tetrafluoride (MoF₄) and Molybdenum Hexafluoride (MoF₆) at elevated temperatures (approximately 165°C), which complicates purification and storage.[3]

• Handling and Safety: MoF₅ is a hazardous material that is toxic, corrosive, and reacts violently with water.[4][5] Scaling up production requires stringent safety protocols and specialized handling equipment.

Q2: What materials are recommended for constructing a reactor for MoF₅ synthesis?

A2: The choice of reactor material is critical due to the corrosive nature of the reactants and products. Recommended materials include:

• Monel® and Nickel-based alloys (e.g., Alloy N): These alloys exhibit excellent resistance to fluorine and fluoride compounds at elevated temperatures.[1][6]

• Stainless Steel: Certain grades of stainless steel can be used, particularly for less critical components or at lower temperatures, but are generally less resistant than nickel-based alloys.[7][8]

• Copper: Copper can be suitable for certain applications in handling hydrofluoric acid, a potential byproduct of hydrolysis, but it is susceptible to corrosion at high velocities.[1]

For laboratory-scale continuous flow systems, PFA (perfluoroalkoxy alkane) or PTFE (polytetrafluoroethylene) tubing can be utilized.[9]

Q3: How can I minimize the disproportionation of MoF₅ during production?

A3: The disproportionation of MoF₅ (2 MoF₅ → MoF₄ + MoF₆) is a key challenge. To minimize this:

• Precise Temperature Control: Maintain the reaction and purification temperatures below the disproportionation temperature of approximately 165°C.[3]

• Presence of MoF₆: Conducting the reaction in the presence of an excess of MoF₆ can help to suppress the disproportionation equilibrium.[10]

• Rapid Cooling: After synthesis, the product should be cooled rapidly to a temperature where the rate of disproportionation is negligible.

Q4: What are the common impurities in MoF₅ production and how can they be removed?

A4: Common impurities include:

• Molybdenum Hexafluoride (MoF₆): Unreacted starting material or a product of disproportionation.

• Molybdenum Tetrafluoride (MoF₄): A solid product of disproportionation.

• Molybdenum Oxyfluorides (e.g., MoOF₄, MoO₂F₂): Formed due to the reaction with moisture or oxygen.[11]

• Hydrogen Fluoride (HF): A byproduct of hydrolysis.

Purification can be achieved through:

• Fractional Distillation/Sublimation: MoF₅ can be separated from the less volatile MoF₄ and more volatile MoF₆ through careful fractional distillation or sublimation under vacuum.

• Solvent Extraction: In some specialized applications, selective solubility in solvents like sulfur dioxide can be used for purification, although this adds complexity.

• Gas Purification: Unreacted fluorine gas and volatile impurities can be removed by passing them through scrubbers or cold traps.

Troubleshooting Guides

Problem	Possible Causes	Recommended Solutions
Low Yield of MoF₅	1. Incomplete reaction of starting materials. 2. Significant disproportionation of the product. 3. Loss of product during transfer or purification.	1. Optimize reaction time, temperature, and stoichiometry. Ensure adequate mixing of reactants. 2. Lower the reaction and purification temperatures to below 165°C. Consider using an excess of MoF₆.[3][10] 3. Ensure all transfer lines are heated to prevent condensation and that collection vessels are adequately cooled.
Product Contamination with MoF₄ and MoF₆	1. Reaction or purification temperature is too high, leading to disproportionation.	1. Carefully monitor and control the temperature throughout the process. Implement a rapid cooling step after the reaction is complete.
Presence of Oxyfluorides in the Product	1. Leaks in the reactor system allowing ingress of air or moisture. 2. Insufficiently dried starting materials or inert gas.	1. Perform a thorough leak check of the entire system before starting the reaction. 2. Ensure all reactants and the inert gas stream are rigorously dried before use.
Corrosion of Reactor Components	1. Use of inappropriate materials of construction. 2. Operating at temperatures exceeding the material's tolerance.	1. Select materials known for their resistance to fluorine and fluoride compounds, such as Monel or other nickel-based alloys.[1] 2. Operate within the recommended temperature limits for the chosen materials.
Clogging in Transfer Lines or Valves	1. Solidification of MoF₅ or MoF₄ in cooler sections of the apparatus.	1. Heat all transfer lines to a temperature above the melting/sublimation point of MoF₅ but below its disproportionation temperature.

Quantitative Data

Table 1: Physical and Thermodynamic Properties of Molybdenum Fluorides

Property	Molybdenum Pentafluoride (MoF₅)	Molybdenum Hexafluoride (MoF₆)	Molybdenum Tetrafluoride (MoF₄)
Formula	MoF₅	MoF₆	MoF₄
Molar Mass ( g/mol )	190.94	209.94	171.94
Appearance	Yellow solid	Colorless solid/liquid	Green solid
Melting Point (°C)	45.7	17.5	-
Boiling Point (°C)	50 (sublimes)	34.0	-
Density (g/cm³)	3.44	3.50	-
Hazards	Oxidizer, hydrolyzes to release HF	Corrosive, toxic	-

Data sourced from multiple references.[3][11]

Experimental Protocols

Protocol 1: Synthesis of Molybdenum Pentafluoride from Mo and MoF₆

This protocol is based on the common laboratory-scale synthesis and outlines the key steps that would need to be adapted for a larger scale.

Objective: To synthesize MoF₅ by the reaction of molybdenum metal powder with gaseous MoF₆.

Reaction: Mo(s) + 5MoF₆(g) → 6MoF₅(s)

Materials:

• Molybdenum powder (high purity, dried)

• Molybdenum Hexafluoride (high purity)

• High-purity inert gas (e.g., Argon or Nitrogen)

Equipment:

• Corrosion-resistant reactor (e.g., Monel or Nickel alloy) equipped with heating and cooling capabilities.

• Mass flow controllers for precise gas delivery.

• Heated transfer lines.

• Cooled collection vessel.

• Vacuum pump and pressure gauges.

• Scrubber system for unreacted fluorine-containing gases.

Procedure:

• System Preparation: Assemble the reactor system and perform a thorough leak check. Purge the entire system with a high-purity inert gas to remove all traces of air and moisture.

• Reactant Loading: Under an inert atmosphere, load the dried molybdenum powder into the reactor.

• Reaction Conditions: Heat the reactor to the desired reaction temperature (typically in the range of 60-150°C).

• MoF₆ Introduction: Slowly introduce a controlled flow of MoF₆ gas into the reactor. The flow rate should be carefully managed to control the reaction rate and temperature.

• Reaction Monitoring: Monitor the reaction progress by observing changes in pressure and temperature. The reaction is complete when the pressure stabilizes.

• Product Collection: The MoF₅ product will deposit on the cooler surfaces of the reactor or in a designated cooled collection vessel.

• Purification (In-situ): After the reaction is complete, any unreacted MoF₆ can be removed by evacuation at a controlled temperature.

• System Shutdown: Cool the reactor to room temperature under an inert atmosphere before safely removing the product.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of Molybdenum Pentafluoride.

Caption: Thermal disproportionation pathway of Molybdenum Pentafluoride.

Caption: Logical flow for safe handling of Molybdenum Pentafluoride.

References

• 1. content.ampp.org [content.ampp.org]
• 2. US20070154368A1 - Fluorination reactor - Google Patents [patents.google.com]
• 3. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.dk [fishersci.dk]
• 6. researchgate.net [researchgate.net]
• 7. CN103449525A - Preparation method of molybdenum hexafluoride - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. The Melting Temperature, Vapor Density, and Vapor Pressure of Molybdenum Pentafluoride. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 11. Molybdenum hexafluoride - Wikipedia [en.wikipedia.org]

Molybdenum Pentafluoride (MoF₅) Thin Film Deposition: A Technical Support Center

Disclaimer: The deposition and stoichiometry control of Molybdenum Pentafluoride (MoF₅) thin films is a specialized area with limited published literature. This guide is compiled from general principles of thin film deposition, data on related molybdenum compounds (e.g., MoF₆, MoCl₅), and characterization techniques for fluoride-containing films. The experimental protocols provided are hypothetical starting points and will require significant process development.

Frequently Asked Questions (FAQs)

Q1: What are the potential applications of Molybdenum Pentafluoride (MoF₅) thin films?

While specific applications for MoF₅ thin films are not well-documented, potential areas of interest, based on the properties of fluorinated materials and molybdenum compounds, could include:

• Electrochemical Devices: As electrode or electrolyte materials in batteries, leveraging the high electronegativity of fluorine.

• Catalysis: The Lewis acidic nature of MoF₅ could be utilized in various catalytic reactions.

• Optical Coatings: Metal fluorides are often used for their optical properties, though the specific characteristics of MoF₅ films are not widely reported.

• Drug Development: Although there is no direct evidence of MoF₅ thin films in drug delivery, research into the biocompatibility of molybdenum and the use of fluoride-releasing nanoparticles in dental applications suggests hypothetical future explorations in controlled-release coatings for medical devices.[1][2][3][4] Molybdenum itself is a trace element in the human body, and some of its compounds have been investigated for biomedical applications.[1][2][5][6]

Q2: Which deposition techniques are suitable for MoF₅ thin films?

Based on related molybdenum halide chemistries, Atomic Layer Deposition (ALD) and Chemical Vapor Deposition (CVD) are the most promising techniques.

• Atomic Layer Deposition (ALD): Offers precise, sub-nanometer thickness control and excellent conformality, which is ideal for complex device architectures. A potential challenge is finding a suitable co-reactant that can effectively remove fluoride ligands without introducing impurities.

• Chemical Vapor Deposition (CVD): Allows for higher deposition rates compared to ALD. Control of stoichiometry can be more challenging and is highly dependent on precursor flux, substrate temperature, and reactor pressure.

Q3: What are the primary safety concerns when working with MoF₅ precursors?

Molybdenum fluorides, like MoF₆, are highly reactive and moisture-sensitive.[7][8][9][10][11] The primary hazard is the reaction with water (including atmospheric humidity) to produce highly toxic and corrosive Hydrogen Fluoride (HF).

• Handling: All handling of MoF₅ or its precursors must be done in an inert atmosphere (e.g., a glovebox).

• System Integrity: The deposition system must be leak-tight to prevent exposure to moisture.

• Personal Protective Equipment (PPE): Appropriate PPE, including acid-resistant gloves, lab coat, and full-face protection, is mandatory. An HF-specific safety protocol should be in place.

Q4: How can I determine the stoichiometry of my MoF₅ thin films?

Several surface-sensitive techniques are suitable for analyzing the elemental composition and chemical states of fluoride thin films:

• X-ray Photoelectron Spectroscopy (XPS): Can quantify the atomic concentrations of Molybdenum and Fluorine and identify their oxidation states, which is crucial for confirming the Mo(V) state.[12][13][14][15][16]

• Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS): Provides high-sensitivity elemental depth profiling to assess compositional uniformity.[17][18][19][20][21]

• Rutherford Backscattering Spectrometry (RBS): A non-destructive technique that can provide accurate quantitative compositional analysis and film thickness.[22][23][24][25][26]

• Proton-Induced Gamma-ray Emission (PIGE): Particularly useful for the quantification of light elements like fluorine.[27]

Troubleshooting Guide

Issue	Possible Causes	Recommended Actions
No film growth or very low deposition rate	1. Precursor decomposition before reaching the substrate. 2. Substrate temperature too low for reaction. 3. Inactive substrate surface. 4. Insufficient co-reactant exposure (in ALD).	1. Check the temperature of the precursor delivery lines. For MoF₅, which disproportionates at ~165°C, maintaining a stable, lower delivery temperature is critical.[28] 2. Incrementally increase the substrate temperature. 3. Perform an in-situ plasma clean or use a reactive seed layer. 4. Increase co-reactant pulse time or partial pressure.
Film peels or has poor adhesion	1. High internal stress in the film. 2. Substrate contamination. 3. Mismatch in thermal expansion coefficients between film and substrate.	1. Adjust deposition temperature and pressure. Lowering the deposition rate can sometimes reduce stress. 2. Implement a rigorous substrate cleaning protocol (e.g., sonication in solvents, followed by plasma clean). 3. Consider using a buffer layer.
Film is non-stoichiometric (e.g., MoFₓ where x ≠ 5)	1. Incorrect precursor-to-co-reactant ratio. 2. Substrate temperature is too high, causing precursor disproportionation or desorption. 3. Incomplete reactions during ALD cycles.	1. Systematically vary the precursor and co-reactant flow rates (CVD) or pulse times (ALD). 2. Reduce the substrate temperature. The stability of different molybdenum fluoride phases is temperature-dependent.[28][29] 3. Increase pulse and purge times in the ALD cycle to ensure full reaction and removal of byproducts.[30]
Film contains impurities (e.g., oxygen, carbon)	1. Leak in the deposition chamber or gas lines. 2. Contaminated precursors or carrier gas. 3. Precursor containing oxygen or carbon, and incomplete ligand removal.	1. Perform a leak check of the system. 2. Use high-purity precursors and a point-of-use purifier for the carrier gas. 3. Optimize the co-reactant and purge steps to ensure complete removal of precursor ligands. Consider a different co-reactant.

Experimental Protocols

Note: The following are hypothetical protocols based on related processes and require optimization.

Protocol 1: Atomic Layer Deposition (ALD) of MoF₅ Thin Films (Hypothetical)

• Precursor: Molybdenum hexafluoride (MoF₆) as the molybdenum source and a reducing agent (e.g., a silicon precursor like Si₂H₆ or a metal-organic compound) as the co-reactant. The reaction aims to reduce Mo(VI) to Mo(V).

• Substrate Preparation: Clean silicon wafers with a native oxide layer by sonication in acetone, isopropanol, and deionized water, followed by drying with N₂ gas.

• Deposition Parameters:

  • Substrate Temperature: 80 - 150 °C (to avoid MoF₅ disproportionation).

  • MoF₆ Pulse: 0.5 s.

  • N₂ Purge: 20 s.

  • Reducing Agent Pulse: 1.0 s.

  • N₂ Purge: 20 s.

• Characterization:

  • In-situ: Quartz Crystal Microbalance (QCM) to monitor mass gain per cycle.

  • Ex-situ: XPS to determine Mo:F stoichiometry and oxidation state. Spectroscopic ellipsometry to measure thickness.

Protocol 2: Chemical Vapor Deposition (CVD) of MoF₅ Thin Films (Hypothetical)

• Precursor: Solid MoF₅ sublimed at a controlled temperature (e.g., 40-50 °C).[28]

• Substrate Preparation: As described in Protocol 1.

• Deposition Parameters:

  • Substrate Temperature: 100 - 160 °C.

  • Reactor Pressure: 1 - 10 Torr.

  • Carrier Gas (Ar or N₂): 50 - 100 sccm through the MoF₅ sublimator.

  • A co-reactant gas might be necessary to stabilize the Mo(V) oxidation state, potentially a mild fluorinating agent or H₂ at very low partial pressures.

• Characterization:

  • Ex-situ: SEM for morphology, XRD for crystallinity, and RBS for quantitative composition and thickness.

Quantitative Data Summary

Due to the lack of specific literature on MoF₅ thin films, this table presents data for relevant precursors and analogous metal fluoride ALD processes for comparative purposes.

Precursor	Co-reactant	Deposition Temp. (°C)	Growth Rate (Å/cycle)	Film Composition	Reference
MoF₆	Si₂H₆	90 - 150	6.0 - 7.0	Elemental Mo (with Si impurities)	[31]
Tetrakis(ethylmethylamido) zirconium	HF-pyridine	150	0.9	ZrF₄	[32]
Bis(ethylcyclopentadienyl) manganese	HF-pyridine	150	0.4	MnF₂	[32]
Mg(thd)₂	TaF₅	300	~0.35	MgF₂	[33]

Visualizations

Experimental Workflow: ALD of MoF₅

References

• 1. Insights into the biocompatibility of biodegradable metallic molybdenum for cardiovascular applications-a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biodegradable Molybdenum (Mo) and Tungsten (W) Devices: One Step Closer towards Fully-Transient Biomedical Implants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug Delivery (Nano)Platforms for Oral and Dental Applications: Tissue Regeneration, Infection Control, and Cancer Management - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluoride loaded polymeric nanoparticles for dental delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molybdenum as a Potential Biocompatible and Resorbable Material for Osteosynthesis in Craniomaxillofacial Surgery—An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Molybdenum Fluoride (MoF6) (OC-6-11) Properties, Uses, Safety Data & Supplier China – Expert Guide [boulingchem.com]
• 8. fishersci.dk [fishersci.dk]
• 9. pfaltzandbauer.com [pfaltzandbauer.com]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. Molybdenum hexafluoride - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and characterization of MgF 2 –CoF 2 binary fluorides. Influence of the treatment atmosphere and temperature on the structure and surface pr ... - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09365B [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. [PDF] Mechanisms of Fluorine-Induced Separation of Mass Interference during TOF-SIMS Analysis. | Semantic Scholar [semanticscholar.org]
• 21. The matrix effect in TOF-SIMS analysis of two-element inorganic thin films - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 22. images.philips.com [images.philips.com]
• 23. azom.com [azom.com]
• 24. Rutherford backscattering spectrometry - Wikipedia [en.wikipedia.org]
• 25. chem.libretexts.org [chem.libretexts.org]
• 26. sympnp.org [sympnp.org]
• 27. researchgate.net [researchgate.net]
• 28. Molybdenum - Wikipedia [en.wikipedia.org]
• 29. osti.gov [osti.gov]
• 30. books.rsc.org [books.rsc.org]
• 31. researchgate.net [researchgate.net]
• 32. researchgate.net [researchgate.net]
• 33. pubs.acs.org [pubs.acs.org]

Technical Support Center: Molybdenum Pentafluoride (MoF₅) in Solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Molybdenum pentafluoride (MoF₅) in solution. Given the limited direct literature on the solution-phase degradation of MoF₅, this guide combines documented properties with inferred pathways based on the known chemistry of analogous compounds like Molybdenum pentachloride (MoCl₅) and other transition metal pentafluorides.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Molybdenum pentafluoride in solution?

A1: Molybdenum pentafluoride is a highly reactive compound in solution. Its degradation is primarily driven by three main pathways:

• Hydrolysis: MoF₅ is extremely sensitive to moisture. Trace amounts of water in solvents will lead to rapid hydrolysis, producing highly corrosive hydrogen fluoride (HF) and molybdenum oxyfluorides, eventually leading to molybdenum oxides.[1]

• Disproportionation: In solution, Molybdenum(V) can be unstable and undergo disproportionation to Molybdenum(IV) and Molybdenum(VI) species. This is a known behavior for other molybdenum(V) compounds in acidic solutions.[1][2]

• Reaction with Solvent: As a strong Lewis acid and oxidizing agent, MoF₅ can react with many organic solvents. This can range from the formation of simple coordination complexes (adducts) to redox reactions where the solvent is oxidized and the molybdenum is reduced.

Q2: What are the signs of MoF₅ degradation in my experiment?

A2: Degradation of MoF₅ in solution can be observed through several indicators:

• Color Change: Solutions of molybdenum halides are often colored. An unexpected color change can indicate a reaction with the solvent or decomposition. For instance, solutions of the analogous MoCl₅ can be green or red-brown depending on the solvent and the molybdenum species present.[3]

• Precipitate Formation: The formation of insoluble molybdenum oxides, oxyfluorides, or lower oxidation state halides will result in the appearance of a precipitate. Molybdenum(V) hydroxide is known to precipitate in aqueous solutions at pH values between 5 and 5.8.[4]

• Gas Evolution: Hydrolysis of MoF₅ will produce hydrogen fluoride (HF), which is a corrosive gas. In a sealed container, this can lead to pressure buildup.

• Inconsistent Experimental Results: If you are using a MoF₅ solution as a reagent or catalyst, a loss of reactivity or unexpected side products are strong indicators of degradation.

Q3: Which solvents are compatible with MoF₅?

A3: Due to its high reactivity, choosing a suitable solvent is critical.

• Recommended Solvents: Rigorously dried, aprotic, and non-reducing solvents are the best choice. These include:

  • Anhydrous acetonitrile (forms a stable adduct).[5]

  • Anhydrous chlorinated solvents (e.g., dichloromethane, chloroform), although reactivity should still be monitored.

  • Anhydrous sulfur dioxide (SO₂) has been used for related fluoride adduct chemistry.[5]

• Solvents to Avoid:

  • Protic Solvents: Water, alcohols, and primary or secondary amines will react rapidly.

  • Ethers: Diethyl ether and tetrahydrofuran (THF) are prone to being cleaved or polymerized by strong Lewis acids like MoCl₅ and likely MoF₅.[1]

  • Donor Solvents: While some donor solvents like acetonitrile form stable adducts, others like pyridine can promote further reactions.[5] Ketones and aldehydes are likely to be reactive.

Q4: How should I prepare and handle solutions of MoF₅?

A4: All manipulations should be performed under an inert and strictly dry atmosphere (e.g., in a glovebox or using Schlenk line techniques).

• Atmosphere: A dry nitrogen or argon atmosphere is essential to prevent hydrolysis.

• Solvent Preparation: Solvents must be rigorously dried using appropriate methods (e.g., distillation from a suitable drying agent, passage through activated alumina columns) and deoxygenated.

• Materials: Use glassware and equipment that are free of adsorbed water (oven-dried or flame-dried under vacuum). Polytetrafluoroethylene (PTFE) or other fluoropolymer labware is recommended, especially if HF generation is possible.

• Storage: Solutions should be stored under an inert atmosphere and protected from light. Due to the potential for slow degradation, it is advisable to prepare solutions fresh before use.

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps & Recommendations
A precipitate forms immediately upon dissolving solid MoF₅.	1. Wet Solvent: The most likely cause is the presence of residual water in the solvent, leading to the formation of insoluble molybdenum oxides or oxyfluorides. 2. Insoluble Adduct: The adduct formed between MoF₅ and the solvent may have low solubility.	1. Ensure your solvent is rigorously dry. Consider using a freshly opened bottle of anhydrous solvent or re-drying your solvent. 2. Check the literature for the solubility of the specific MoF₅-solvent adduct. You may need to use a different solvent or work with more dilute solutions.
The color of the solution changes over time.	1. Decomposition: The color change likely indicates a chemical reaction, such as disproportionation or a slow reaction with the solvent. 2. Air Leak: A small leak in your apparatus could be introducing moisture, leading to slow hydrolysis.	1. Monitor the reaction using an appropriate analytical technique (e.g., UV-Vis or NMR spectroscopy) to identify the new species being formed. 2. Check all seals and joints on your apparatus to ensure it is airtight. Prepare the solution fresh for each experiment if stability is an issue.
My reaction is not proceeding as expected (low yield, side products).	1. Degraded MoF₅: The MoF₅ in your solution may have degraded due to hydrolysis or reaction with the solvent, reducing the concentration of the active species. 2. Solvent Interference: The solvent may not be inert and could be participating in the reaction.	1. Use a freshly prepared solution of MoF₅. If possible, titrate the solution to determine the concentration of the active Mo(V) species. 2. Re-evaluate your choice of solvent. An alternative, more inert solvent may be required.
Etching or clouding of glassware is observed.	HF Formation: This is a clear sign of hydrolysis. The MoF₅ is reacting with water to produce hydrogen fluoride (HF), which attacks the silica in the glass.	1. IMMEDIATELY move the experiment to a fume hood and handle with extreme caution. HF is highly toxic and corrosive. 2. Discontinue the use of glass reaction vessels. Switch to fluoropolymer (e.g., PTFE, PFA) or passivated metal containers. 3. Re-evaluate your drying procedures for all solvents and reagents, and ensure your inert atmosphere is of high purity.

Quantitative Data Summary

Solvent	Compatibility/Reactivity	Expected Products/Interactions
Water	Highly Incompatible	Rapid hydrolysis to form molybdenum oxyfluorides and HF.
Alcohols (e.g., Methanol, Ethanol)	Highly Incompatible	Solvolysis to form molybdenum alkoxide fluorides and HF.
Acetonitrile	Compatible (with caution)	Forms a stable adduct, MoF₅(NCCH₃)₂.[5] However, reduction of Mo(V) is possible, as seen with MoCl₅.[1]
Pyridine	Reactive	Forms a stable adduct, MoF₅(NC₅H₅)₂.[5] Can promote further reactions.
Diethyl Ether, THF	Incompatible	Prone to ether cleavage or polymerization catalyzed by the Lewis acidic MoF₅.[1]
Dichloromethane, Chloroform	Generally Compatible	Considered relatively inert, but must be rigorously dried.
Hydrocarbons (e.g., Hexane, Toluene)	Generally Compatible	Low solubility is expected. Must be rigorously dried.

Experimental Protocols

Protocol 1: Preparation of a Standard MoF₅ Solution in Acetonitrile

• Objective: To prepare a stock solution of MoF₅ in acetonitrile for use in subsequent reactions.

• Materials:

  • Molybdenum pentafluoride (solid)

  • Anhydrous acetonitrile (distilled from CaH₂)

  • Schlenk flask or glovebox

  • Magnetic stirrer and stir bar

  • Gas-tight syringe

• Procedure (Schlenk Line):

  • Dry all glassware in an oven at >120 °C overnight and allow to cool under vacuum.

  • In a fume hood, quickly weigh the desired amount of MoF₅ and transfer it to the Schlenk flask.

  • Immediately evacuate the flask and backfill with dry argon or nitrogen. Repeat this cycle three times.

  • Under a positive pressure of inert gas, add the required volume of anhydrous acetonitrile via a gas-tight syringe.

  • Stir the solution until the solid has completely dissolved.

  • Store the solution under a positive pressure of inert gas and protect it from light.

Protocol 2: Monitoring Degradation by UV-Vis Spectroscopy

• Objective: To qualitatively assess the stability of a MoF₅ solution over time.

• Materials:

  • Prepared MoF₅ solution

  • UV-Vis spectrophotometer

  • Airtight cuvette (e.g., a quartz cuvette with a PTFE stopper or a screw cap)

• Procedure:

  • Inside a glovebox or under a flow of inert gas, transfer an aliquot of the MoF₅ solution to the airtight cuvette.

  • Seal the cuvette to prevent exposure to the atmosphere.

  • Quickly transfer the cuvette to the spectrophotometer and record an initial spectrum (e.g., from 300-800 nm).

  • Store the cuvette under the desired experimental conditions (e.g., at room temperature, protected from light).

  • Periodically record new spectra (e.g., every hour or every 24 hours) and compare them to the initial spectrum. Changes in the position or intensity of absorption bands indicate degradation.

Degradation Pathways and Experimental Workflows

Caption: Proposed hydrolysis pathway of MoF₅ in the presence of water.

Caption: Disproportionation of MoF₅ into Mo(IV) and Mo(VI) species.

Caption: General experimental workflow for handling MoF₅ solutions.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. imoa.info [imoa.info]
• 3. CCLXIX.—The behaviour of molybdenum pentachloride in organic solvents - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. Precipitation of molybdenum(V) as the hydroxide and its separation from rhenium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neutral Adducts of Molybdenum Hexafluoride: Structure and Bonding in MoF6(NC5H5) and MoF6(NC5H5)2 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of Synthesized Molybdenum Pentafluoride

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical reagents is paramount. This guide provides a detailed comparison of analytical techniques for the purity assessment of synthesized Molybdenum pentafluoride (MoF₅), a reactive inorganic compound. We will explore various experimental protocols and compare the performance of these methods against the analysis of a common precursor and potential impurity, Molybdenum hexafluoride (MoF₆).

Molybdenum pentafluoride is typically synthesized through the reaction of Molybdenum hexafluoride with molybdenum metal.[1][2] Due to the nature of this synthesis and the compound's reactivity, potential impurities include the starting material (MoF₆), other molybdenum fluorides (e.g., MoF₄), and molybdenum oxyfluorides, which can form in the presence of moisture.[2][3][4]

Data Presentation: Comparison of Analytical Techniques

The following table summarizes the key analytical techniques for determining the purity of Molybdenum pentafluoride and offers a comparison with the analysis of Molybdenum hexafluoride.

Analytical Technique	Parameter Measured	Application for MoF₅ Purity	Comparison with MoF₆ Analysis	Sample Phase	Destructive?
Infrared (IR) & Raman Spectroscopy	Vibrational modes of molecules	Identification of Mo-F stretching and bending modes, detection of MoF₆ and oxyfluoride impurities.[5][6][7]	Both MoF₅ and MoF₆ have distinct vibrational spectra allowing for differentiation.	Solid, Liquid, Gas	No
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹⁹F chemical shifts	Quantification of fluorine-containing species, including isomers and impurities.[8]	¹⁹F NMR provides sharp signals for both compounds, but chemical shifts will differ, enabling clear identification and quantification.	Liquid	No
X-Ray Diffraction (XRD)	Crystalline structure	Identification of crystalline phases of MoF₅ and solid impurities like MoF₄.[5][7]	MoF₅ and solid MoF₆ have different crystal structures, allowing for phase identification. Not suitable for amorphous impurities.	Solid	No
Mass Spectrometry (MS)	Mass-to-charge ratio of ions	Identification of molecular ions and fragments of MoF₅ and volatile impurities in the gas phase.[5]	Both compounds are volatile and can be analyzed by MS, allowing for the detection of cross-contamination.	Gas	Yes
Elemental Analysis (ICP-MS/AES)	Elemental composition	Determination of molybdenum content and detection of metallic impurities.[7][9]	Provides the elemental ratio of Mo to other elements, useful for confirming stoichiometry and detecting non-molybdenum impurities in both compounds.	Solid, Liquid	Yes
Melting Point Analysis	Melting temperature and range	A sharp melting point indicates high purity; impurities cause depression and broadening of the melting range.[10]	The distinct melting points of MoF₅ (60 °C) and MoF₆ (17.5 °C) allow for a basic assessment of purity and gross contamination.	Solid	No

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

Infrared and Raman Spectroscopy

Objective: To identify the vibrational modes characteristic of MoF₅ and detect impurities such as MoF₆ and molybdenum oxyfluorides.

Methodology:

• Sample Preparation: Due to the reactivity of MoF₅, samples must be handled in an inert atmosphere (e.g., a glovebox) to prevent hydrolysis.

  • For IR spectroscopy, a small amount of the solid sample can be pressed into a KBr pellet or analyzed as a mull with an inert mulling agent (e.g., Nujol) between salt plates (e.g., KBr or CsI).

  • For Raman spectroscopy, the solid sample is loaded into a sealed capillary tube.

• Data Acquisition:

  • IR: An FTIR spectrometer is used to acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Raman: A Raman spectrometer with a suitable laser excitation source is used. The scattered light is collected and analyzed.

• Data Analysis: The resulting spectra are compared to reference spectra of pure MoF₅, MoF₆, and potential oxyfluoride impurities. The presence of characteristic peaks corresponding to impurities is indicative of a contaminated sample.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To identify and quantify fluorine-containing species in the synthesized MoF₅.

Methodology:

• Sample Preparation: In an inert atmosphere, a small amount of the MoF₅ sample is dissolved in a suitable anhydrous, aprotic solvent (e.g., acetonitrile) that does not react with the fluoride. An internal standard may be added for quantitative analysis. The solution is then transferred to an NMR tube.

• Data Acquisition: The ¹⁹F NMR spectrum is acquired on a high-resolution NMR spectrometer.

• Data Analysis: The chemical shifts, signal integrations, and coupling patterns are analyzed. The presence of signals other than those corresponding to MoF₅ indicates the presence of impurities. The relative integration of the signals can be used for quantification.

X-Ray Diffraction (XRD)

Objective: To identify the crystalline phases present in the solid MoF₅ sample.

Methodology:

• Sample Preparation: A representative powdered sample of the synthesized MoF₅ is prepared. To prevent reaction with air and moisture, the sample is loaded onto the sample holder in an inert atmosphere and sealed with an X-ray transparent dome (e.g., made of Kapton).

• Data Acquisition: The XRD pattern is collected using a powder diffractometer with a monochromatic X-ray source (typically Cu Kα). The sample is scanned over a range of 2θ angles.

• Data Analysis: The resulting diffractogram is compared to standard diffraction patterns from databases (e.g., the ICDD Powder Diffraction File) for MoF₅ and potential crystalline impurities.

Mandatory Visualization

The following diagram illustrates a logical workflow for the comprehensive purity analysis of synthesized Molybdenum pentafluoride.

Caption: Workflow for the purity analysis of Molybdenum pentafluoride.

References

• 1. Preparation and complexes of molybdenum pentafluoride and molybdenum(V) bromide tetrafluoride - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 2. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 3. osti.gov [osti.gov]
• 4. Molybdenum hexafluoride - Wikipedia [en.wikipedia.org]
• 5. Experimental evidence for the molecular molybdenum fluorides MoF to MoF 6 : a matrix isolation and DFT investigation - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D1NJ06062G [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Advancing 19F NMR Prediction of Metal-Fluoride Complexes in Solution: Insights from Ab Initio Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. imoa.info [imoa.info]
• 10. The Melting Temperature, Vapor Density, and Vapor Pressure of Molybdenum Pentafluoride. | National Technical Reports Library - NTIS [ntrl.ntis.gov]

Molybdenum Pentafluoride vs. Molybdenum Hexafluoride: A Comparative Guide for CVD Precursors

For researchers, scientists, and professionals in drug development, the choice of precursor in Chemical Vapor Deposition (CVD) is critical to achieving desired film properties. This guide provides an objective comparison of Molybdenum Pentafluoride (MoF₅) and Molybdenum Hexafluoride (MoF₆) as precursors for the deposition of molybdenum-containing thin films, supported by available experimental data and detailed methodologies.

Molybdenum (Mo) and its compounds, such as molybdenum silicide (MoSi₂) and molybdenum disulfide (MoS₂), are pivotal in various high-technology applications, from microelectronics to catalysis. The quality of thin films produced via CVD is intrinsically linked to the chemical and physical properties of the chosen precursor. Both MoF₅ and MoF₆ have been explored for this purpose, each presenting a unique set of characteristics that influence the deposition process and the final film quality.

Chemical and Physical Properties at a Glance

A fundamental understanding of the precursors' properties is essential for optimizing CVD process parameters. The following table summarizes the key physical and chemical data for MoF₅ and MoF₆.

Property	Molybdenum Pentafluoride (MoF₅)	Molybdenum Hexafluoride (MoF₆)
Molecular Weight	190.94 g/mol	209.95 g/mol [1]
Melting Point	45.7 °C[2]	17.5 °C[3]
Boiling Point	50 °C (sublimes)[2]	34.0 °C[3]
Appearance	Yellow solid[2]	Colorless solid or volatile liquid[3]
Vapor Phase	Exists as a tetramer[2]	Monomeric
Thermal Stability	Disproportionates at ~165 °C to MoF₄ and MoF₆[2]	Thermally stable at typical CVD temperatures
Hydrolysis	Hygroscopic, hydrolyzes to release HF[2]	Highly hygroscopic, readily hydrolyzes upon contact with water[3]

Performance in Chemical Vapor Deposition

While MoF₆ is a more commonly used and well-documented precursor in industrial applications, particularly in the semiconductor sector for depositing molybdenum and molybdenum silicide films, the available data on MoF₅ for CVD is more limited.[3] The comparison of their performance relies on understanding their distinct chemical behaviors under CVD conditions.

Molybdenum Hexafluoride (MoF₆)

MoF₆ is favored for its high volatility and relatively low deposition temperatures.[3] It is a key precursor in the microelectronics industry for creating low-resistance, high-melting-point interconnects.[3] The primary deposition reaction involves the reduction of MoF₆ by a reducing agent, typically hydrogen (H₂) or silane (SiH₄).

Typical Reaction with Hydrogen: MoF₆(g) + 3H₂(g) → Mo(s) + 6HF(g)

The process is generally carried out in a low-pressure CVD (LPCVD) reactor. The resulting molybdenum films are often used in integrated circuits.[3]

Molybdenum Pentafluoride (MoF₅)

The use of MoF₅ as a CVD precursor is less common, and detailed experimental data is scarce in publicly available literature. However, its chemical properties suggest both potential advantages and challenges.

One of the most significant differences from MoF₆ is the complexity of the MoF₅ vapor phase. MoF₅ exists as a tetramer in the solid state and this association can persist in the vapor phase.[2] This oligomerization can affect its transport and reactivity in a CVD reactor.

Furthermore, MoF₅ is known to disproportionate at elevated temperatures (around 165 °C) into molybdenum tetrafluoride (MoF₄) and molybdenum hexafluoride (MoF₆).[2] This thermal instability can lead to a more complex deposition chemistry with multiple reactive species present in the gas phase, potentially impacting film purity and uniformity.

Experimental Protocols

Detailed experimental protocols for CVD using MoF₆ are well-established. A typical process for depositing molybdenum films using MoF₆ would involve the following steps:

Experimental Workflow for MoF₆ CVD:

Caption: A generalized workflow for a typical MoF₆ CVD process.

Key Parameters for MoF₆ CVD:

• Substrate: Silicon wafers are commonly used.

• Deposition Temperature: Typically ranges from 200°C to 600°C.

• Pressure: Low pressure conditions (LPCVD) are generally employed to enhance film uniformity and conformality.

• Precursor Flow Rate: The flow rate of MoF₆ is a critical parameter that influences the deposition rate.

• Reducing Agent: Hydrogen or silane is used to reduce the MoF₆ on the substrate surface.

Comparative Analysis and Discussion

The choice between MoF₅ and MoF₆ as a CVD precursor will depend on the specific application and desired film characteristics.

Feature	Molybdenum Pentafluoride (MoF₅)	Molybdenum Hexafluoride (MoF₆)
Volatility	Lower, sublimes	Higher, volatile liquid
Vapor Phase Complexity	High (oligomeric species)	Low (monomeric)
Thermal Stability	Lower, disproportionates	Higher
Deposition Control	Potentially more complex due to disproportionation	More straightforward and well-understood
Potential for Lower Temperature Deposition	Unclear from available data	Established for low-temperature processes
Film Purity	Potential for MoF₄ and MoF₆ co-deposition	Generally high purity with optimized process

Logical Relationship of Precursor Properties to CVD Outcome:

References

• 1. Experimental evidence for the molecular molybdenum fluorides MoF to MoF6: a matrix isolation and DFT investigation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 3. osti.gov [osti.gov]

Molybdenum Pentafluoride: A Comparative Guide for Fluorination in Research and Development

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorinating agent is paramount to the successful synthesis of novel chemical entities. Molybdenum pentafluoride (MoF₅) presents itself as a potent, yet less commonly cited, alternative to mainstream reagents. This guide provides an objective comparison of Molybdenum pentafluoride with other widely used fluorinating agents, supported by available experimental data and detailed protocols to aid in its practical application.

Molybdenum pentafluoride is a hygroscopic, yellow solid that typically exists as a tetramer, (MoF₅)₄. Its reactivity as a fluorinating agent is rooted in its strong Lewis acidic character, which facilitates the transfer of fluoride ions to organic substrates. While not as extensively documented in organic synthesis as some of its counterparts, its unique properties merit consideration for specific applications.

Comparative Performance of Fluorinating Agents

The efficacy of a fluorinating agent is determined by several factors, including its reactivity, selectivity, substrate scope, and ease of handling. Below is a comparative overview of Molybdenum pentafluoride against other common fluorinating agents.

Fluorinating Agent	Chemical Formula	Form	Type	Key Characteristics & Applications
Molybdenum Pentafluoride	MoF₅	Solid	Lewis Acidic	Strong Lewis acid; potential for deoxofluorination and hydrofluorination. Limited data on broad synthetic applications.
Molybdenum Hexafluoride	MoF₆	Gas/Liquid	Lewis Acidic	Highly reactive, strong oxidizer; used for fluorination of carbonyls to gem-difluorides. Requires specialized handling.[1]
Selectfluor®	C₇H₁₄B₂ClF₂N₂	Solid	Electrophilic (N-F)	Air and moisture stable, user-friendly; broad scope for electrophilic fluorination of diverse substrates.[2]
Sulfur Tetrafluoride	SF₄	Gas	Nucleophilic	Highly effective for converting carbonyls and alcohols to difluorides and alkyl fluorides, respectively. Toxic and requires special handling.
DAST (Diethylaminosulfur Trifluoride)	(C₂H₅)₂NSF₃	Liquid	Nucleophilic	Versatile for deoxofluorination of alcohols and aldehydes. Thermally unstable.
Deoxo-Fluor®	(CH₃OCH₂CH₂)₂NSF₃	Liquid	Nucleophilic	More thermally stable alternative to DAST with similar reactivity profile.
Xenon Difluoride	XeF₂	Solid	Electrophilic	Powerful fluorinating agent; used for fluorination of alkenes and aromatic systems.

Table 1. Comparison of Molybdenum Pentafluoride with Common Fluorinating Agents.

A quantitative reactivity scale for several electrophilic N-F fluorinating agents has been established, spanning eight orders of magnitude.[3][4] While this scale does not currently include Molybdenum pentafluoride, it provides a valuable framework for understanding the relative power of reagents like Selectfluor®.

Experimental Protocols

Detailed experimental data for a wide range of organic transformations using Molybdenum pentafluoride is not as readily available as for more common reagents. However, protocols for the closely related Molybdenum hexafluoride can provide valuable insights into the reaction conditions and handling procedures that may be adapted for MoF₅.

General Procedure for the Fluorination of Carbonyl Compounds using Molybdenum Hexafluoride[1]

This protocol describes the conversion of a carbonyl group to a gem-difluoro group.

Reagents and Equipment:

• Molybdenum hexafluoride (MoF₆)

• Anhydrous dichloromethane (CH₂Cl₂)

• Boron trifluoride (BF₃) (catalyst)

• The carbonyl-containing substrate

• Anhydrous sodium fluoride (NaF)

• Silica gel

• Inert atmosphere reaction setup (e.g., Schlenk line)

• Low-temperature cooling bath

Procedure:

• A solution of Molybdenum hexafluoride in anhydrous dichloromethane is prepared in a reaction vessel under an inert atmosphere and cooled to -20 to -30 °C.

• A gentle stream of boron trifluoride gas is passed through the solution.

• The carbonyl compound is added portion-wise to the cooled solution.

• The reaction mixture is stirred while being allowed to warm to room temperature.

• Upon completion of the reaction (monitored by TLC or GC-MS), anhydrous sodium fluoride and silica gel are added to the mixture.

• The mixture is filtered, and the solvent is removed from the filtrate under reduced pressure.

• The crude product is purified by distillation or column chromatography.

Note: This procedure is for MoF₆ and should be adapted with caution for MoF₅, taking into account differences in reactivity and physical properties. Reactions with MoF₅ may also proceed via Lewis acid activation of the substrate.

Reaction Mechanisms and Logical Workflows

The primary mechanism through which molybdenum fluorides are proposed to act in fluorination reactions is via Lewis acid catalysis. The molybdenum center, being electron-deficient, coordinates to the substrate, thereby activating it towards fluoride attack.

Proposed Mechanism for Deoxofluorination of a Carbonyl Compound

The following diagram illustrates a plausible mechanistic pathway for the deoxofluorination of a ketone using a generic molybdenum fluoride (MoFₓ) as the fluorinating agent.

Caption: Proposed mechanism for the deoxofluorination of a ketone by a Molybdenum fluoride.

Experimental Workflow for Fluorinating Agent Screening

For researchers considering Molybdenum pentafluoride, a logical first step is to perform a screening experiment to compare its efficacy against established agents for a specific transformation.

Caption: A logical workflow for screening and comparing fluorinating agents.

Safety Considerations

Molybdenum pentafluoride is a hygroscopic and reactive substance. It should be handled in a dry, inert atmosphere (e.g., in a glovebox or using Schlenk techniques). Upon contact with moisture, it can release hydrofluoric acid (HF), which is highly corrosive and toxic. Appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles, is essential. Molybdenum hexafluoride is a gas at room temperature and is also highly toxic and corrosive.[1] All manipulations should be performed in a well-ventilated fume hood.

Conclusion

Molybdenum pentafluoride represents a potentially powerful fluorinating agent, particularly for reactions where strong Lewis acidity is required. While comprehensive comparative data is still emerging, its relationship to the more reactive Molybdenum hexafluoride suggests its utility in transformations such as the deoxofluorination of carbonyls. For researchers in drug development and synthetic chemistry, MoF₅ is a reagent that warrants further investigation, especially in cases where common fluorinating agents prove ineffective. Careful consideration of its reactive nature and adherence to strict safety protocols are imperative for its successful and safe implementation in the laboratory.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope [mdpi.com]
• 3. A quantitative reactivity scale for electrophilic fluorinating reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scale ranks reactivity of fluorinating reagents | Research | Chemistry World [chemistryworld.com]

Performance of Molybdenum pentafluoride in catalysis vs. other molybdenum precursors

For Researchers, Scientists, and Drug Development Professionals

Molybdenum, a versatile transition metal, is a cornerstone in the world of catalysis, with its compounds serving as precursors to a wide array of efficient catalysts. Among these, molybdenum pentafluoride (MoF₅) presents a unique profile due to its strong Lewis acidity, a property that suggests significant catalytic potential. However, its application in catalysis is less documented compared to other common molybdenum precursors such as molybdenum hexacarbonyl (Mo(CO)₆), molybdenum(VI) oxide (MoO₃), and ammonium molybdate ((NH₄)₆Mo₇O₂₄·4H₂O). This guide provides a comparative overview of the catalytic performance of molybdenum pentafluoride against these precursors, supported by available data and experimental insights.

Executive Summary

While direct, quantitative comparisons of molybdenum pentafluoride's catalytic performance against other molybdenum precursors are not extensively available in peer-reviewed literature, its inherent properties as a strong Lewis acid suggest its potential utility in specific catalytic applications. Molybdenum halides, in general, are known to be effective in reactions requiring strong acid catalysis. In contrast, precursors like molybdenum hexacarbonyl, molybdenum(VI) oxide, and ammonium molybdate are well-established in a broader range of catalytic processes, including olefin metathesis, oxidation, and hydrogenation reactions, often after transformation into their active catalytic forms.

Comparative Performance Analysis

The catalytic performance of molybdenum precursors is highly dependent on the specific reaction, the reaction conditions, and the nature of the active catalytic species formed in situ.

Molybdenum Pentafluoride (MoF₅)

As a strong Lewis acid, molybdenum pentafluoride is anticipated to be a potent catalyst for reactions that proceed via carbocationic intermediates.[1] Such reactions include Friedel-Crafts alkylations and acylations, aldol condensations, and certain polymerization reactions. However, there is a notable scarcity of published studies detailing its catalytic performance with quantitative metrics like Turnover Frequency (TOF), selectivity, and yield in direct comparison with other molybdenum precursors. Its high reactivity and sensitivity to moisture may also present practical challenges in its application.[2]

Molybdenum Pentachloride (MoCl₅)

Often used as a point of comparison for other molybdenum halides, MoCl₅ is a known Lewis acid catalyst. It has demonstrated utility in various organic transformations, including oxidative coupling reactions.[3][4] Its catalytic activity is attributed to its ability to act as a strong Lewis acid and a single-electron transfer reagent.[4]

Molybdenum Hexacarbonyl (Mo(CO)₆)

Molybdenum hexacarbonyl is a versatile precursor for various catalytic reactions. It is a common source of molybdenum in different oxidation states and can be used to generate catalytically active species for reactions such as:

• Olefin Metathesis: Mo(CO)₆ is a precursor for the formation of molybdenum alkylidene catalysts.

• Carbonylation Reactions: It serves as a solid source of carbon monoxide in palladium-catalyzed carbonylative coupling reactions.[5][6][7][8]

• Cycloadditions and Isomerizations: Mo(CO)₆ has been shown to catalyze Pauson-Khand reactions, cycloisomerizations of alkynols, and other organic transformations.[9]

• Synthesis of Benzofurans: It has been used as a carbonyl group substitute and reductant in the synthesis of benzofuran derivatives.[10][11][12]

Molybdenum(VI) Oxide (MoO₃)

Molybdenum trioxide is a widely used precursor for oxidation catalysts.[13][14] Its catalytic activity is often enhanced when supported on various metal oxides.[15] Key applications include:

• Selective Oxidation: MoO₃-based catalysts are employed in the selective oxidation of alcohols (e.g., methanol to formaldehyde) and hydrocarbons.[15][16] The catalytic performance is influenced by the oxidation state of molybdenum, with Mo⁶⁺ being crucial for selective oxidation.[16]

• Hydrogenation: In combination with other metals like platinum or palladium, MoO₃ exhibits catalytic activity in hydrogenation reactions.[17]

Ammonium Molybdate

Ammonium molybdate is a common, water-soluble precursor used to prepare various supported molybdenum catalysts.[18][19][20] It is particularly important in the preparation of hydrotreating catalysts used in the petroleum industry.[21]

• Hydrodesulfurization (HDS) and Hydrodenitrogenation (HDN): Ammonium molybdate is a key ingredient in the synthesis of Co-Mo or Ni-Mo sulfide catalysts, which are essential for removing sulfur and nitrogen from petroleum feedstocks.[13]

Data Summary

Due to the limited availability of direct comparative studies for molybdenum pentafluoride, a comprehensive quantitative data table is challenging to construct. The following table provides a qualitative comparison and highlights the primary applications of each precursor.

Molybdenum Precursor	Primary Catalytic Role	Common Applications	Key Characteristics
Molybdenum Pentafluoride (MoF₅)	Strong Lewis Acid	Potentially Friedel-Crafts reactions, Aldol condensations, Polymerization	High reactivity, moisture-sensitive.[2] Lack of extensive catalytic data.
Molybdenum Pentachloride (MoCl₅)	Strong Lewis Acid, Oxidant	Oxidative coupling, Chlorination, Isomerization	Well-documented Lewis acid catalyst.[3][4]
Molybdenum Hexacarbonyl (Mo(CO)₆)	Precursor for various Mo species, CO source	Olefin metathesis, Carbonylation, Cycloadditions	Versatile precursor for homogeneous and heterogeneous catalysis.[5][6][7][8][9]
Molybdenum(VI) Oxide (MoO₃)	Oxidation catalyst precursor	Selective oxidation, Hydrogenation	Widely used in industrial oxidation processes.[13][14][15]
Ammonium Molybdate	Precursor for supported catalysts	Hydrodesulfurization, Hydrodenitrogenation	Key precursor for industrial hydrotreating catalysts.[13][18][20][21]

Experimental Protocols

Detailed experimental protocols for catalytic reactions are highly specific to the reaction being studied. Researchers should refer to the primary literature for precise methodologies. A general workflow for evaluating and comparing the performance of different molybdenum precursors in a catalytic reaction is outlined below.

References

• 1. Molybdenum - Wikipedia [en.wikipedia.org]
• 2. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Palladium-Catalyzed Molybdenum Hexacarbonyl-Mediated Gas-Free Carbonylative Reactions | Semantic Scholar [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. thieme-connect.com [thieme-connect.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. imoa.info [imoa.info]
• 14. researchgate.net [researchgate.net]
• 15. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. ammonium molybdate catalyst: Topics by Science.gov [science.gov]
• 19. meghachem.org [meghachem.org]
• 20. Ammonium Molybdate Manufacturer & Suppliers |ELAROMA-AMB - Elchemy [elchemy.com]
• 21. US2123623A - Hydrogenation catalyst and method of preparation and use - Google Patents [patents.google.com]

Validating MOF-5: A Comparative Guide to Structural Characterization

For researchers, scientists, and drug development professionals, the precise structural validation of Metal-Organic Frameworks (MOFs) is paramount for their application. This guide provides a comparative analysis of the characterization of MOF-5 against other prominent MOFs—UiO-66, ZIF-8, and MIL-101—with a focus on X-ray diffraction as the primary validation tool. Supporting experimental data and detailed protocols are provided to ensure a comprehensive understanding of their properties.

Comparative Analysis of MOF Structures

The validation of a MOF's structure is crucial for understanding its properties and potential applications. X-ray diffraction (XRD) is the cornerstone technique for confirming the crystalline structure and phase purity of these materials. The following tables summarize key quantitative data derived from the structural and thermal analysis of MOF-5 and its alternatives.

Table 1: Structural and Porosity Data

Metal-Organic Framework (MOF)	Crystal System	Lattice Parameter (a) (Å)	Pore Size (Å)	BET Surface Area (m²/g)
MOF-5	Cubic	a ≈ 25.8	~12	260 - 4400[1]
UiO-66	Cubic	a ≈ 20.8	~6 and ~8 (tetrahedral and octahedral pores)[2]	1000 - 1800[3]
ZIF-8	Cubic	a ≈ 17.0	~11.6 (cavity), ~3.4 (aperture)[4]	975 - 1810[5][6]
MIL-101(Cr)	Cubic	a ≈ 88.7	~29 and ~34 (cage diameters)[7]	2600 - 4100[7]

Table 2: Thermal Stability Data

Metal-Organic Framework (MOF)	Decomposition Temperature (°C)	Key Observations
MOF-5	~400 - 500	Stable up to approximately 400°C, after which the organic linker begins to decompose[1].
UiO-66	> 500	Exhibits high thermal stability, maintaining its structure at temperatures above 500°C[8].
ZIF-8	> 400	Demonstrates good thermal stability, with some studies showing stability up to 600°C in an inert atmosphere[5][9].
MIL-101(Cr)	~300 - 350	Stable up to around 300°C[10][11].

Experimental Protocols

Detailed and consistent experimental methodologies are critical for the accurate and reproducible characterization of MOFs.

Powder X-ray Diffraction (PXRD)

Powder X-ray Diffraction is the primary technique for confirming the crystalline structure and phase purity of a synthesized MOF.

• Sample Preparation: A small amount of the dried MOF powder is gently ground to ensure a random orientation of the crystallites. The powder is then mounted on a sample holder, ensuring a flat and level surface.

• Instrumentation: A powder diffractometer equipped with a Cu-Kα radiation source (λ = 1.5418 Å) is typically used.

• Data Collection: The diffraction pattern is recorded over a 2θ range, commonly from 5° to 50°, with a step size and scan speed optimized to obtain high-resolution data.

• Data Analysis: The experimental diffraction pattern is compared with the simulated pattern from the known crystal structure of the target MOF. The positions and relative intensities of the diffraction peaks are used to confirm the structure and identify any crystalline impurities. For MOF-5, characteristic peaks are expected at 2θ values of approximately 6.8°, 9.7°, and 13.7°.

Nitrogen Adsorption/BET Analysis

Nitrogen physisorption isotherms are measured to determine the specific surface area and pore size distribution of the MOF.

• Sample Activation: Prior to analysis, the MOF sample is activated to remove any guest molecules (e.g., solvent) from the pores. This is typically achieved by heating the sample under a high vacuum at a temperature that is high enough to remove guests but below the decomposition temperature of the MOF (e.g., 150-250°C for several hours).

• Instrumentation: A volumetric gas adsorption analyzer is used.

• Measurement: The nitrogen adsorption and desorption isotherms are measured at 77 K (liquid nitrogen temperature).

• Data Analysis: The Brunauer–Emmett–Teller (BET) method is applied to the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.35 to calculate the specific surface area. The pore size distribution is determined from the desorption branch of the isotherm using methods such as the Barrett-Joyner-Halenda (BJH) analysis.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis is used to evaluate the thermal stability of the MOF and to determine the temperature at which the framework begins to decompose.

• Sample Preparation: A small, accurately weighed amount of the activated MOF sample is placed in a TGA pan (typically alumina or platinum).

• Instrumentation: A thermogravimetric analyzer is used.

• Measurement: The sample is heated at a constant rate (e.g., 5-10 °C/min) under a controlled atmosphere (typically an inert gas like nitrogen or argon, or an oxidative atmosphere like air). The mass of the sample is continuously monitored as a function of temperature.

• Data Analysis: The resulting TGA curve plots the percentage of weight loss versus temperature. The onset of significant weight loss indicates the decomposition of the organic linker and the collapse of the MOF structure.

Visualizing the Validation Workflow and Comparative Properties

The following diagrams illustrate the logical flow of validating a MOF structure and a comparison of the key properties of the discussed MOFs.

MOF Validation Workflow

Comparison of MOF Properties

References

• 1. The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01505F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Determining Surface Areas and Pore Volumes of Metal-Organic Frameworks [jove.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. Exceptional chemical and thermal stability of zeolitic imidazolate frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. UiO-66 Metal-Organic Framework Membranes: Structural Engineering for Separation Applications | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. MIL-101 (Cr) - CD Bioparticles [cd-bioparticles.net]
• 11. mdpi.com [mdpi.com]

A Researcher's Guide to Molybdenum Pentafluoride: Validating Experimental Findings with DFT Modeling

For researchers, scientists, and professionals in drug development, the accurate characterization of molecular structures is paramount. This guide provides a comparative analysis of experimental data for Molybdenum Pentafluoride (MoF₅) with theoretical predictions from Density Functional Theory (DFT) modeling, offering a valuable resource for validating experimental outcomes.

Molybdenum pentafluoride is a notable inorganic compound that exhibits interesting structural and electronic properties. A key feature of monomeric MoF₅ is its susceptibility to the Jahn-Teller effect, which leads to a distortion of its molecular geometry from a trigonal bipyramidal (D₃h) to a C₂ᵥ symmetry. This guide delves into the experimental evidence for this distortion and compares it with computational models, providing a framework for understanding the synergy between experimental and theoretical chemistry.

Unveiling the Structure: Experimental vs. DFT Geometry

The geometry of Molybdenum pentafluoride in the gas phase has been elucidated primarily through gas-phase electron diffraction (GED). This technique provides crucial information on bond lengths and angles, revealing the Jahn-Teller distorted C₂ᵥ structure. In this distorted geometry, the fluorine atoms are not all equivalent, leading to different Mo-F bond lengths for the axial and equatorial positions.

Density Functional Theory (DFT) offers a powerful computational tool to model and predict the geometry of molecules like MoF₅. By employing various functionals and basis sets, researchers can calculate the optimized molecular structure and compare it with experimental findings. The level of theory, particularly the choice of the exchange-correlation functional, can significantly impact the accuracy of the predicted geometry. Below is a comparison of experimental geometric parameters with those calculated using different DFT functionals.

Parameter	Experimental (GED)	DFT/B3LYP	DFT/PBE0	DFT/M06-2X
Mo-F (axial) Bond Length (Å)	Data not readily available in a consolidated table	Calculation required	Calculation required	Calculation required
Mo-F (equatorial) Bond Length (Å)	Data not readily available in a consolidated table	Calculation required	Calculation required	Calculation required
F(axial)-Mo-F(axial) Angle (°)	Data not readily available in a consolidated table	Calculation required	Calculation required	Calculation required
F(equatorial)-Mo-F(equatorial) Angle (°)	Data not readily available in a consolidated table	Calculation required	Calculation required	Calculation required

Vibrational Fingerprints: A Spectroscopic and Computational Comparison

Matrix isolation infrared (IR) spectroscopy is a key experimental technique for probing the vibrational modes of molecules like MoF₅. By trapping the molecules in an inert gas matrix at low temperatures, well-resolved vibrational spectra can be obtained. These experimental frequencies provide a direct point of comparison for the vibrational frequencies calculated using DFT. The accuracy of the calculated frequencies is a strong indicator of how well the computational model describes the potential energy surface of the molecule.

Here, we compare the experimentally observed vibrational frequencies of MoF₅ with those calculated using the B3LYP functional, a commonly employed method for such systems.

Vibrational Mode	Experimental (Matrix Isolation IR, cm⁻¹)	DFT/B3LYP (Calculated, cm⁻¹)
Mo-F stretch	Specific assignments from literature needed	Calculation required
Mo-F bend	Specific assignments from literature needed	Calculation required
...	...	...

Note: A comprehensive and assigned list of experimental vibrational frequencies from matrix isolation IR spectroscopy and a corresponding full set of calculated frequencies from various DFT functionals would need to be compiled from detailed spectroscopic and computational studies.

Experimental and Computational Protocols

Synthesis of Molybdenum Pentafluoride

Molybdenum pentafluoride can be synthesized through the reduction of molybdenum hexafluoride (MoF₆). A common method involves the reaction of MoF₆ with elemental silicon.[1]

Materials:

• Molybdenum hexafluoride (MoF₆)

• Elemental silicon (Si) powder

• Anhydrous hydrogen fluoride (HF) as a solvent (use with extreme caution in a suitable fume hood with appropriate personal protective equipment)

• A suitable reaction vessel (e.g., a Kel-F or Teflon reactor)

Procedure:

• In a dry, inert atmosphere (e.g., a glovebox), charge the reaction vessel with elemental silicon powder.

• Condense a known amount of anhydrous hydrogen fluoride into the reactor at low temperature (e.g., using a liquid nitrogen bath).

• Slowly introduce gaseous molybdenum hexafluoride into the stirred HF/Si slurry.

• The reaction is typically carried out at or below room temperature. The progress of the reaction can be monitored by the change in pressure.

• Upon completion of the reaction, the volatile solvent (HF) and any unreacted MoF₆ can be removed by vacuum distillation, leaving behind the solid MoF₅ product.

• The product should be handled in an inert atmosphere due to its hygroscopic nature.

Matrix Isolation Infrared Spectroscopy

This technique involves isolating individual MoF₅ molecules in a solid, inert matrix (e.g., argon or neon) at cryogenic temperatures to obtain high-resolution vibrational spectra.[2]

Equipment:

• A cryostat capable of reaching temperatures of 4-20 K.

• A substrate window transparent to infrared radiation (e.g., CsI or KBr) mounted on the cold finger of the cryostat.

• A gas deposition system for introducing the sample and the matrix gas.

• An infrared spectrometer.

• A vacuum system to maintain high vacuum within the cryostat.

Procedure:

• The MoF₅ sample is vaporized in a Knudsen cell or a similar effusion source.

• A large excess of the matrix gas (e.g., argon) is mixed with the MoF₅ vapor.

• The gas mixture is slowly deposited onto the cold substrate window inside the cryostat.

• As the gas mixture condenses on the cold surface, the MoF₅ molecules become trapped and isolated within the solid matrix.

• The infrared spectrum of the matrix-isolated MoF₅ is then recorded.

DFT Computational Methodology

The following outlines a general procedure for performing DFT calculations on MoF₅.

Software:

• A quantum chemistry software package such as Gaussian, ORCA, or VASP.

Procedure:

• Geometry Optimization:

  • Construct an initial guess for the geometry of MoF₅, considering both the D₃h and C₂ᵥ symmetries.

  • Choose a DFT functional (e.g., B3LYP, PBE0, M06-2X) and a suitable basis set (e.g., a triple-zeta basis set with polarization and diffuse functions, such as def2-TZVP).

  • Perform a geometry optimization calculation to find the minimum energy structure. For the Jahn-Teller active MoF₅, the C₂ᵥ structure is expected to be the ground state.

• Frequency Calculation:

  • Once the geometry is optimized, perform a vibrational frequency calculation at the same level of theory.

  • The absence of imaginary frequencies confirms that the optimized structure is a true minimum on the potential energy surface.

  • The calculated frequencies can then be compared with the experimental data from matrix isolation IR spectroscopy. Scaling factors are often applied to the calculated harmonic frequencies to better match the experimental anharmonic frequencies.

Workflow for DFT Validation of Experimental Results

The following diagram illustrates the logical workflow for validating experimental results of Molybdenum pentafluoride with DFT modeling.

Caption: Workflow for validating experimental data with DFT modeling.

By following this integrated experimental and computational approach, researchers can gain a deeper and more confident understanding of the structural and vibrational properties of Molybdenum pentafluoride. This guide serves as a foundational resource for such comparative studies, highlighting the key techniques and methodologies involved.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. On the synergy of matrix-isolation infrared spectroscopy and vibrational configuration interaction computations - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Study of Molybdenum Precursors for Atomic Layer Deposition

This guide provides a detailed comparison of common Molybdenum (Mo) precursors used in Atomic Layer Deposition (ALD) for researchers, scientists, and professionals in drug development and other advanced materials fields. The selection of an appropriate precursor is critical for achieving desired film properties such as purity, conformality, and specific electrical or catalytic characteristics. This document outlines the performance of key Mo precursors, supported by experimental data, to aid in the selection process for specific applications.

Overview of Molybdenum Precursors

The choice of a molybdenum precursor for ALD significantly influences the deposition process window, growth rate, and the resulting film's quality. The most common classes of precursors include halides, carbonyls, and metalorganics. Each class presents distinct advantages and disadvantages related to thermal stability, reactivity, and impurity incorporation. This guide focuses on a comparative analysis of four prominent precursors: Molybdenum pentachloride (MoCl₅), Molybdenum hexacarbonyl (Mo(CO)₆), Bis(tert-butylimido)bis(dimethylamido)molybdenum ((tBuN)₂(NMe₂)₂Mo), and Molybdenum dichloride dioxide (MoO₂Cl₂).

Performance Comparison of Molybdenum Precursors

The following table summarizes the key performance metrics for the selected molybdenum precursors based on published experimental data. These parameters are crucial for determining the suitability of a precursor for a specific ALD process and application.

Precursor	Formula	Precursor Type	Typical Co-reactant(s)	Deposition Temperature (°C)	Growth Per Cycle (Å/cycle)	Film Purity	Key Film Properties & Applications
Molybdenum pentachloride	MoCl₅	Halide	H₂, NH₃	350 - 500	Not explicitly stated, but shows saturation behavior.	High purity Mo films with << 0.01 at % Cl (with H₂ reactant at 450°C).[1]	High selectivity on TiN and Ru substrates.[1] Suitable for conductive Mo films in semiconductor devices.[1][2]
Molybdenum hexacarbonyl	Mo(CO)₆	Carbonyl	O₃, H₂ (for reduction)	150 - 250 (for MoO₃ ALD)	~0.75 (for MoO₃)[3]	Can form molybdenum oxycarbide (MoCₓOᵧ) without a co-reactant.[4][5][6] Carbon-free MoO₃ films with O₃.[4][5]	Versatile for MoO₃, MoNₓ, MoS₂, and MoSe₂ ALD.[5] Metallic Mo is achieved via a two-step process (MoO₃ deposition then reduction).[4][5][6]
Bis(tert-butylimido)bis(dimethylamido)molybdenum	(tBuN)₂(NMe₂)₂Mo	Metalorganic	NH₃, O₃, 1-propanethiol	100 - 350	0.3 - 2.4 (for MoO₃ with O₃)[7][8], 0.5 (for MoN with NH₃)[9][10], ~1.0 (for MoS₂ with 1-propanethiol)[11]	Can have nitrogen and carbon impurities.[11]	Lower deposition temperatures than halides.[9] Suitable for MoN, MoO₃, and MoS₂ films.[7][9][11]
Molybdenum dichloride dioxide	MoO₂Cl₂	Halide	H₂, NH₃	150 - 650	~0.22 (for Mo with atomic H)[12]	High purity Mo films (~95 at. % Mo) with some oxygen content.[12][13][14]	Can deposit low-resistivity Mo films (~13 μΩ·cm at 10 nm).[15][16][17] Requires a MoN seed layer for deposition on SiO₂.[15][18]

Experimental Protocols

Detailed methodologies are essential for reproducing and building upon existing research. The following sections provide generalized experimental protocols for ALD of molybdenum-based films using the compared precursors.

General ALD Workflow

A typical thermal ALD process consists of four sequential steps:

• Precursor Pulse: The molybdenum precursor vapor is introduced into the reactor, where it chemisorbs onto the substrate surface.

• Purge 1: An inert gas (e.g., N₂ or Ar) is flowed through the reactor to remove any unreacted precursor and gaseous byproducts.

• Co-reactant Pulse: A co-reactant vapor is introduced into the reactor to react with the chemisorbed precursor layer, forming the desired film material.

• Purge 2: The inert gas is again used to purge the reactor of unreacted co-reactant and reaction byproducts.

This cycle is repeated to grow the film to the desired thickness.

Protocol for MoCl₅

• Target Film: Metallic Molybdenum (Mo)

• Substrate: TiN or Ru

• Precursor: Molybdenum pentachloride (MoCl₅)

• Co-reactant: Hydrogen (H₂) gas

• Deposition Temperature: 450 °C

• Precursor Temperature: 85-90 °C[19]

• ALD Cycle:

  • MoCl₅ pulse

  • N₂/Ar purge

  • H₂ pulse

  • N₂/Ar purge

• Notes: This process demonstrates high selectivity for deposition on metallic and nitride substrates over oxides.[1] The process is sensitive to the MoCl₅ dose; an excessive dose can lead to etching rather than deposition.[20]

Protocol for Mo(CO)₆

• Target Film: Metallic Molybdenum (Mo) via a two-step process

• Substrate: Si or SiO₂

• Precursors: Molybdenum hexacarbonyl (Mo(CO)₆) and Ozone (O₃), followed by atomic Hydrogen (at-H)

• Deposition Temperature (MoO₃): 160 °C[5]

• Reduction Temperature (Mo): 150 - 450 °C[4][5]

• ALD Cycle for MoO₃:

  • Mo(CO)₆ pulse (e.g., 1 s)

  • N₂ purge (e.g., 15 s)

  • O₃ pulse (e.g., 30 s)

  • N₂ purge (e.g., 15 s)[6]

• Post-Deposition Reduction: The deposited MoO₃ film is subsequently exposed to atomic hydrogen to be reduced to metallic Mo.[4][5]

• Notes: Direct deposition using Mo(CO)₆ without a co-reactant often leads to non-self-limiting growth and the formation of molybdenum oxycarbide films.[4][5][6]

Protocol for (tBuN)₂(NMe₂)₂Mo

• Target Film: Molybdenum Nitride (MoN)

• Substrate: Silicon, Nickel, Chromium, Quartz glass

• Precursor: Bis(tert-butylimido)bis(dimethylamido)molybdenum ((tBuN)₂(NMe₂)₂Mo)

• Co-reactant: Ammonia (NH₃)

• Deposition Temperature: 260 - 300 °C[9][10]

• ALD Cycle:

  • (tBuN)₂(NMe₂)₂Mo pulse

  • N₂/Ar purge

  • NH₃ pulse

  • N₂/Ar purge

• Notes: This precursor allows for lower deposition temperatures compared to MoCl₅.[9][10] The resulting films can be amorphous with some crystalline phases.[10]

Protocol for MoO₂Cl₂

• Target Film: Metallic Molybdenum (Mo)

• Substrate: SiO₂ with a MoN seed layer

• Precursor: Molybdenum dichloride dioxide (MoO₂Cl₂)

• Co-reactant: Hydrogen (H₂) gas

• Deposition Temperature: 600 - 650 °C[18]

• ALD Cycle:

  • MoO₂Cl₂ pulse

  • Ar purge

  • H₂ pulse

  • Ar purge

• Notes: A MoN seed layer is often deposited first to facilitate nucleation on oxide surfaces.[18] This process can yield high-purity Mo films with low resistivity.[15][17]

Visualizations

The following diagrams illustrate the generalized ALD processes and workflows.

References

• 1. avssymposium.org [avssymposium.org]
• 2. hjfriction.com [hjfriction.com]
• 3. researchgate.net [researchgate.net]
• 4. research.utwente.nl [research.utwente.nl]
• 5. pubs.aip.org [pubs.aip.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Atomic layer deposition of molybdenum oxide using bis(tert-butylimido)bis(dimethylamido) molybdenum (Journal Article) | ETDEWEB [osti.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. MoS2 thin films from a (NtBu)2(NMe2)2Mo and 1-propanethiol atomic layer deposition process - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.aip.org [pubs.aip.org]
• 13. ris.utwente.nl [ris.utwente.nl]
• 14. researchgate.net [researchgate.net]
• 15. pubs.aip.org [pubs.aip.org]
• 16. pubs.aip.org [pubs.aip.org]
• 17. researchgate.net [researchgate.net]
• 18. Study on the Deposition Characteristics of Molybdenum Thin Films Deposited by the Thermal Atomic Layer Deposition Method Using MoO2Cl2 as a Precursor [mdpi.com]
• 19. emdgroup.com [emdgroup.com]
• 20. merckgroup.com [merckgroup.com]

A Comparative Guide to Molybdenum Pentafluoride and Tungsten Hexafluoride for Thin Film Deposition

For Researchers, Scientists, and Drug Development Professionals

The deposition of high-quality thin films of refractory metals like molybdenum (Mo) and tungsten (W) is critical for a wide range of applications, from microelectronics to catalysis and protective coatings. The choice of the chemical precursor is paramount to achieving desired film properties such as purity, conformity, and specific electrical or mechanical characteristics. This guide provides a detailed comparison of Molybdenum Pentafluoride (MoF₅) and Tungsten Hexafluoride (WF₆) as precursors for thin film deposition, supported by experimental data and protocols.

While Tungsten Hexafluoride is a well-established and widely used precursor for both Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) of tungsten films, Molybdenum Pentafluoride is not a common choice for molybdenum film deposition. This guide will delve into the reasons for this disparity, explore the properties of WF₆-derived films, and present common, more viable alternative precursors for molybdenum deposition, namely Molybdenum Pentachloride (MoCl₅) and Molybdenum Hexacarbonyl (Mo(CO)₆).

Precursor Properties: A Head-to-Head Comparison

A precursor's physical and chemical properties, such as its melting point, boiling point, vapor pressure, and thermal stability, are crucial for its suitability in CVD and ALD processes. The table below summarizes the key properties of the fluoride precursors and the common molybdenum alternatives.

Property	Molybdenum Pentafluoride (MoF₅)	Tungsten Hexafluoride (WF₆)	Molybdenum Pentachloride (MoCl₅)	Molybdenum Hexacarbonyl (Mo(CO)₆)
Formula	MoF₅	WF₆	MoCl₅	Mo(CO)₆
Molar Mass	190.94 g/mol	297.83 g/mol	273.21 g/mol	264.00 g/mol
Melting Point	45.7 °C[1]	2.3 °C[2]	194 °C	150 °C (decomposes)
Boiling Point	50 °C (sublimes)[1]	17.1 °C[2]	268 °C	156.4 °C
Vapor Pressure	Relatively low; oligomeric in vapor phase	1.18 bar @ 21.1 °C[2]	High	High
Thermal Stability	Disproportionates at ~165 °C to MoF₄ and MoF₆[1]	Stable up to ~482 °C[2]	Stable	Decomposes at relatively low temperatures

Tungsten Hexafluoride (WF₆): The Industry Standard

Tungsten hexafluoride is the most common precursor for the deposition of tungsten thin films due to its high volatility and reactivity, which allow for high deposition rates and excellent film quality.

Thin Film Deposition Methods

Chemical Vapor Deposition (CVD): In a typical CVD process, WF₆ is reduced by hydrogen (H₂) at temperatures ranging from 300 to 800 °C. The overall reaction is:

WF₆(g) + 3H₂(g) → W(s) + 6HF(g)

Silane (SiH₄) can also be used as a reducing agent, allowing for lower deposition temperatures.

Atomic Layer Deposition (ALD): ALD of tungsten from WF₆ involves sequential, self-limiting surface reactions. A typical cycle consists of a WF₆ pulse, a purge with an inert gas (e.g., Ar or N₂), a co-reactant pulse (e.g., H₂, SiH₄, B₂H₆), and another purge step. This method provides excellent conformality and precise thickness control at the atomic level.

Properties of WF₆-Derived Tungsten Films

Tungsten films deposited from WF₆ are known for their:

• High Purity: With minimal incorporation of impurities.

• Low Resistivity: Approaching the bulk value of tungsten (5.6 µΩ·cm).

• Excellent Conformality: Especially when deposited via ALD, making it ideal for coating complex, high-aspect-ratio structures.

Molybdenum Pentafluoride (MoF₅): An Unconventional and Challenging Precursor

In stark contrast to WF₆, there is a significant lack of scientific literature detailing the use of MoF₅ for the deposition of metallic molybdenum thin films. Its chemical properties present considerable challenges for controlled deposition processes.

Key Challenges

• Thermal Instability: MoF₅ disproportionates at a relatively low temperature of approximately 165 °C into Molybdenum Tetrafluoride (MoF₄) and Molybdenum Hexafluoride (MoF₆)[1]. This instability makes it difficult to control the precursor delivery and the deposition chemistry.

• Oligomerization: In the vapor phase, MoF₅ exists as oligomers, primarily tetramers ((MoF₅)₄). This complex vapor phase behavior can complicate the surface reactions required for uniform film growth in both CVD and ALD.

• Low Vapor Pressure: Compared to WF₆, the vapor pressure of MoF₅ is lower, which can limit the achievable deposition rates.

Due to these inherent challenges, MoF₅ is generally not considered a viable precursor for the controlled deposition of high-quality molybdenum thin films.

Alternative Precursors for Molybdenum Thin Film Deposition

Researchers seeking to deposit molybdenum thin films have successfully utilized other precursors, most notably Molybdenum Pentachloride (MoCl₅) and Molybdenum Hexacarbonyl (Mo(CO)₆).

Molybdenum Pentachloride (MoCl₅)

MoCl₅ is a solid precursor that can be used for both CVD and ALD of molybdenum and molybdenum nitride films.

• Deposition Processes:

  • CVD: Molybdenum films can be deposited from MoCl₅ using H₂ as a reducing agent at temperatures between 600 and 1350 °C.

  • ALD: ALD of molybdenum films has been demonstrated using MoCl₅ and a reducing agent like zinc (Zn) at temperatures between 400 and 500 °C. More recently, area-selective ALD of Mo films has been achieved using MoCl₅ and hydrogen gas at 350-500°C[3].

• Film Properties:

  • Films with low chlorine contamination (< 0.01 at%) can be achieved[3].

  • The resistivity of the films is dependent on the deposition conditions and can be higher than that of films from other precursors.

Molybdenum Hexacarbonyl (Mo(CO)₆)

Mo(CO)₆ is another solid precursor that is attractive due to its high volatility and the absence of halogens, which can be detrimental in some applications.

• Deposition Processes:

  • CVD: Mo(CO)₆ can be used to deposit molybdenum-containing films, but often results in the incorporation of carbon and oxygen impurities.

  • ALD: A two-step ALD process has been developed where MoO₃ is first deposited from Mo(CO)₆ and ozone (O₃), followed by a reduction step using atomic hydrogen to form metallic molybdenum[4][5]. This process can be carried out at temperatures between 150 and 450 °C[4][5].

• Film Properties:

  • The two-step ALD process can produce films with low carbon and oxygen content.

  • The resistivity of the resulting molybdenum films is highly dependent on the effectiveness of the reduction step[5].

Comparative Data of Deposition Processes and Film Properties

The following table provides a comparative overview of the process parameters and resulting film properties for WF₆ and the viable molybdenum precursors.

Precursor	Deposition Method	Temperature Range (°C)	Co-reactant(s)	Growth/Deposition Rate	Film Resistivity (µΩ·cm)	Film Purity
WF₆	CVD	300 - 800	H₂, SiH₄	High	~5.6 - 10	High
WF₆	ALD	150 - 400	H₂, SiH₄, B₂H₆	0.1 - 0.5 nm/cycle	~10 - 20	Very High
MoCl₅	CVD	600 - 1350	H₂	Variable	Variable	Good
MoCl₅	ALD	350 - 500	H₂	~0.1 nm/cycle	~15 - 250[3]	High (<0.01 at% Cl)[3]
Mo(CO)₆	ALD (two-step)	150 - 450 (reduction)	O₃, atomic H	~0.045 nm/cycle (for MoO₃)	>5000 (highly dependent on reduction)[5]	Moderate (risk of C, O impurities)

Experimental Protocols

Typical ALD Protocol for Tungsten from WF₆

• Substrate Preparation: The substrate is loaded into the ALD reactor chamber.

• Process Temperature: The reactor is heated to the desired deposition temperature, typically between 200 and 350 °C.

• ALD Cycle:

  • Step 1 (WF₆ Pulse): A pulse of WF₆ vapor is introduced into the chamber for a set duration (e.g., 0.1 - 1 second) to allow for self-limiting chemisorption on the substrate surface.

  • Step 2 (Purge): The chamber is purged with an inert gas (e.g., Argon) for a set duration (e.g., 5 - 10 seconds) to remove any unreacted WF₆ and gaseous byproducts.

  • Step 3 (Co-reactant Pulse): A pulse of the co-reactant (e.g., H₂ or SiH₄) is introduced into the chamber for a set duration (e.g., 0.5 - 5 seconds) to react with the adsorbed WF₆ species, forming a layer of tungsten.

  • Step 4 (Purge): The chamber is purged again with the inert gas to remove any unreacted co-reactant and gaseous byproducts.

• Repeat Cycles: The ALD cycle is repeated until the desired film thickness is achieved.

Typical CVD Protocol for Molybdenum from MoCl₅

• Substrate and Precursor Setup: The substrate is placed in a cold-wall CVD reactor. MoCl₅ powder is placed in a heated bubbler.

• Process Conditions: The reactor is heated to the deposition temperature (e.g., 700 °C). A carrier gas (e.g., Argon) is flowed through the MoCl₅ bubbler (heated to e.g., 70 °C) to transport the precursor vapor to the reactor. Hydrogen gas is introduced as the reducing agent. The chamber pressure is maintained at a specific level (e.g., 60 torr)[3].

• Deposition: The precursor and reducing agent react on the heated substrate surface to deposit a molybdenum film.

• Termination: After the desired deposition time, the precursor and reactant gas flows are stopped, and the reactor is cooled down under an inert gas flow.

Visualizing the Deposition Pathways

The following diagrams illustrate the logical workflows for thin film deposition using WF₆ and the pathways for molybdenum precursors.

References

• 1. researchgate.net [researchgate.net]
• 2. US10510590B2 - Low resistivity films containing molybdenum - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]
• 4. research.utwente.nl [research.utwente.nl]
• 5. pubs.aip.org [pubs.aip.org]

A Spectroscopic Showdown: Unveiling the Molecular Fingerprints of MoF₅ and its Molybdenum Fluoride Counterparts

For researchers, scientists, and professionals in drug development, understanding the nuanced differences between molybdenum fluorides is critical for applications ranging from catalysis to chemical vapor deposition. This guide provides a comprehensive spectroscopic comparison of molybdenum pentafluoride (MoF₅) with other key molybdenum fluorides, supported by experimental data and detailed methodologies.

Molybdenum, in its various fluoride forms, presents a rich landscape for spectroscopic investigation. Each compound, from the volatile hexafluoride (MoF₆) to the less common lower fluorides like MoF₃ and MoF₄, exhibits a unique vibrational and electronic signature. These spectroscopic fingerprints are key to their identification, characterization, and the elucidation of their molecular structures and bonding.

Comparative Spectroscopic Data

To facilitate a clear comparison, the following tables summarize key spectroscopic data for MoF₅ and other relevant molybdenum fluorides.

Infrared (IR) Spectroscopy

Infrared spectroscopy probes the vibrational modes of molecules. The positions of absorption bands are characteristic of specific bond stretches and bends. For molybdenum fluorides, the Mo-F stretching region is of primary interest.

Compound	Symmetry	Mo-F Stretching Frequencies (cm⁻¹)	Reference(s)
MoF₅	C₂v (monomer)	New features assigned	[1][2]
MoF₆	Oₕ	741	[2]
MoF₄	Tₐ	674, 675	[2]
MoF₃	D₃ₕ	633 (reassigned)	[1][2]

Note: The IR spectrum of MoF₅ is complex due to its tendency to form oligomers, primarily trimers and tetramers, in the gas and solid phases.[2] The listed data for the MoF₅ monomer is based on matrix isolation studies, which trap individual molecules in an inert gas matrix.

Raman Spectroscopy

Raman spectroscopy, which measures the inelastic scattering of light, provides complementary vibrational information to IR spectroscopy.

Compound	Mo-F Stretching Frequencies (cm⁻¹)	Reference(s)
MoF₅ (liquid)	~750	[3]
MoF₆	741, 642	[4][5]
MoF₄	Not readily available
MoF₃	Not readily available

Note: The Raman spectrum of liquid MoF₅ suggests a monomeric trigonal bipyramidal structure.[3] The spectra of solid MoF₅ are significantly different, indicating a change in structure.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the magnetic properties of atomic nuclei. For molybdenum fluorides, both ¹⁹F and ⁹⁵Mo NMR can provide valuable structural information.

Compound	Nucleus	Chemical Shift (ppm)	Reference(s)
MoF₅	¹⁹F	Not readily available
MoF₆	¹⁹F	-147 (relative to CCl₃F)	[6]
MoF₆ adducts	¹⁹F	Varies with coordination	[7]
General Mo Complexes	⁹⁵Mo	Wide chemical shift range (-2000 to 2300)	[8]

Note: ⁹⁵Mo is the preferred nucleus for molybdenum NMR due to its higher sensitivity and narrower signals compared to ⁹⁷Mo.[8]

Mass Spectrometry

Mass spectrometry provides information about the mass-to-charge ratio of ions, allowing for the determination of molecular weight and fragmentation patterns.

Compound	Key Observations	Reference(s)
MoF₅	Vapors consist mainly of trimers, with some tetramers and pentamers. Monomers can be produced by thermal cracking.	[2]
MoF₆	Standard mass spectrum available.	[9]
MoF₄	Vapors above heated MoF₃ contain MoF₄ and MoF₅.	[2]
MoF₃	Sublimation leads to disproportionation to Mo(s), MoF₄(g), and MoF₅(g).	[2]

Experimental Protocols

The acquisition of high-quality spectroscopic data for molybdenum fluorides requires careful handling due to their reactivity and volatility. Below are representative experimental protocols for key spectroscopic techniques.

Matrix Isolation Infrared Spectroscopy of Molybdenum Fluorides

This technique is crucial for studying monomeric species of compounds that tend to oligomerize, such as MoF₅.

Methodology:

• Sample Generation: Molybdenum atoms are generated by thermal evaporation from a heated molybdenum filament.

• Reaction: The molybdenum atoms are co-deposited with a mixture of fluorine (F₂) in an excess of an inert gas, typically argon (Ar), onto a cold substrate (e.g., a CsI window) maintained at cryogenic temperatures (e.g., 12 K).

• Matrix Formation: The argon gas solidifies, trapping the molybdenum fluoride molecules formed in the reaction. This inert matrix prevents intermolecular interactions and oligomerization.

• Spectral Acquisition: The infrared spectrum of the matrix-isolated sample is recorded using a Fourier Transform Infrared (FTIR) spectrometer.[1][2]

Raman Spectroscopy of Liquid MoF₅

Methodology:

• Sample Preparation: Molybdenum pentafluoride, which can exist as a supercooled liquid at room temperature, is loaded into a sealed capillary tube.

• Excitation: A laser, such as a He-Ne laser, is used to irradiate the sample.

• Signal Collection: The scattered light is collected at a 90° angle to the incident beam.

• Spectral Analysis: The collected light is passed through a spectrophotometer to generate the Raman spectrum. High-temperature measurements can be performed by warming the sample.[3]

Logical Workflow for Comparative Spectroscopic Analysis

The following diagram illustrates a logical workflow for the comparative spectroscopic analysis of molybdenum fluorides.

Caption: Workflow for the comparative spectroscopic analysis of molybdenum fluorides.

This comprehensive guide provides a foundation for understanding the spectroscopic nuances of MoF₅ and its fellow molybdenum fluorides. The provided data and methodologies serve as a valuable resource for researchers in their efforts to characterize and utilize these important inorganic compounds.

References

• 1. Experimental evidence for the molecular molybdenum fluorides MoF to MoF6: a matrix isolation and DFT investigation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Experimental evidence for the molecular molybdenum fluorides MoF to MoF 6 : a matrix isolation and DFT investigation - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D1NJ06062G [pubs.rsc.org]
• 3. Vibrational spectra of molybdenum and tungsten pentafluorides - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 4. osti.gov [osti.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. researchgate.net [researchgate.net]
• 8. (Mo) Molybdenum NMR [chem.ch.huji.ac.il]
• 9. Molybdenum hexafluoride | F6Mo | CID 82219 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Validating Molybdenum Pentafluoride Purity: An Electrochemical Approach

For researchers, scientists, and professionals in drug development, ensuring the purity of reagents like Molybdenum pentafluoride (MoF₅) is paramount for the integrity and reproducibility of experimental results. This guide provides a detailed comparison of a proposed electrochemical method for purity analysis against other established analytical techniques, supported by experimental protocols and data presentation.

Electrochemical Analysis: A Proposed Method for MoF₅ Purity Validation

Electrochemical methods offer a sensitive and often rapid means of analyzing the composition of a sample by probing the redox behavior of its constituents. Here, we propose a cyclic voltammetry (CV) and differential pulse voltammetry (DPV) based methodology for the qualitative and quantitative assessment of MoF₅ purity. This approach is predicated on the principle that impurities, such as other molybdenum fluorides (e.g., MoF₄, MoF₆) or oxyfluorides, will exhibit distinct electrochemical signatures (i.e., redox peaks at different potentials) from the main MoF₅ species.

Experimental Protocol: Proposed Electrochemical Method

1. Electrolyte and Solvent Preparation: Due to the reactive nature of MoF₅, a non-aqueous, aprotic solvent with a wide electrochemical window is required. Anhydrous acetonitrile or propylene carbonate containing a suitable supporting electrolyte, such as 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆), is recommended. All preparations must be conducted in an inert atmosphere (e.g., a glovebox) to prevent hydrolysis of the MoF₅.

2. Electrochemical Cell Setup: A standard three-electrode cell is employed, consisting of:

• Working Electrode: Glassy carbon or platinum electrode.

• Reference Electrode: Silver/silver nitrate (Ag/AgNO₃) in the same solvent/electrolyte system.

• Counter Electrode: Platinum wire or mesh.

3. Sample Preparation: A known concentration of the MoF₅ sample is dissolved in the prepared electrolyte solution within the inert atmosphere of a glovebox.

4. Electrochemical Measurement:

• Cyclic Voltammetry (CV): An initial CV scan is performed over a wide potential range to identify the redox peaks corresponding to MoF₅ and any potential impurities. The scan rate can be varied to investigate the nature of the redox processes.

• Differential Pulse Voltammetry (DPV): For quantitative analysis, DPV is employed. This technique offers higher sensitivity and better resolution of closely spaced redox peaks compared to CV. By constructing a calibration curve with standards of the expected impurities, their concentration in the MoF₅ sample can be determined.

Comparison with Alternative Analytical Techniques

While the proposed electrochemical method provides a valuable approach, it is essential to consider other established techniques for a comprehensive purity assessment.

Analytical Technique	Principle	Information Provided	Pros	Cons
Proposed Electrochemical Analysis (CV/DPV)	Measures the current response of the sample to a linearly cycled potential sweep.	Purity based on redox behavior of MoF₅ and electrochemically active impurities.	High sensitivity, relatively low cost, provides information on oxidation states.	Method requires development and validation, sensitive to matrix effects.
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Ionizes the sample in an inductively coupled plasma and separates the ions by mass-to-charge ratio.	Elemental composition and quantification of metallic impurities.	Extremely high sensitivity for trace elements, well-established technique.[1][2][3][4]	Destructive to the sample, provides no information on the chemical form or oxidation state of the elements.[2]
X-ray Diffraction (XRD)	Measures the scattering of X-rays by the crystalline structure of the sample.	Identification of crystalline phases and impurities.	Non-destructive, provides information on the crystalline structure of the material.	Only detects crystalline impurities, quantification can be challenging.
Fourier-Transform Infrared (FTIR) & Raman Spectroscopy	Measures the absorption or scattering of infrared radiation by the sample's molecular vibrations.	Identification of functional groups and molecular structure, can detect amorphous impurities.	Non-destructive, provides information on chemical bonding.	Can be difficult to interpret complex spectra, may have low sensitivity for some impurities.

Experimental Workflow for Electrochemical Analysis

Proposed workflow for electrochemical purity analysis of MoF₅.

Identifying Potential Impurities in Molybdenum Pentafluoride

The purity of MoF₅ is largely dependent on its synthesis route. Common methods for producing MoF₅ include the reaction of molybdenum metal with molybdenum hexafluoride (MoF₆) or the reduction of MoF₆.[5] Consequently, potential impurities can include:

• Molybdenum hexafluoride (MoF₆): A common precursor or a product of disproportionation.[5]

• Molybdenum tetrafluoride (MoF₄): A potential product of MoF₅ disproportionation at elevated temperatures.[5]

• Molybdenum oxyfluorides (e.g., MoOF₄, MoO₂F₂): Formed due to the hygroscopic nature of MoF₅ and its reaction with moisture.[6]

Each of these impurities is expected to have a different redox potential than MoF₅, allowing for their detection and quantification using the proposed electrochemical method.

Conclusion

The proposed electrochemical analysis method, particularly when used in conjunction with other analytical techniques, offers a powerful and comprehensive approach to validating the purity of Molybdenum pentafluoride. By providing detailed information on the presence of electrochemically active impurities, this method can significantly contribute to the reliability and accuracy of research and development activities where high-purity MoF₅ is essential. The provided experimental protocol serves as a foundational guideline for researchers to develop and validate a robust in-house purity assessment for this critical reagent.

References

• 1. Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inductively coupled plasma mass spectrometric determination of molybdenum in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 6. Molybdenum hexafluoride - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Cross-Validation of Analytical Techniques for MOF-5 Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of standard analytical techniques for the characterization of Metal-Organic Framework-5 (MOF-5). By cross-validating data from multiple analytical methods, researchers can ensure the synthesis of pure, crystalline, and structurally sound MOF-5, a critical prerequisite for its application in drug delivery, gas storage, and catalysis. This document outlines the experimental protocols for key characterization techniques and presents quantitative data in a comparative format to aid in the interpretation of results.

Experimental Workflow for MOF-5 Characterization

A logical workflow for the comprehensive characterization of newly synthesized MOF-5 is essential for confirming its identity, purity, and structural integrity. The following diagram illustrates a typical experimental workflow, starting from the synthesized material to its detailed structural and functional analysis.

Caption: A typical experimental workflow for the characterization of MOF-5.

Quantitative Data Comparison

The following tables summarize typical quantitative data obtained from various analytical techniques for the characterization of high-quality MOF-5. These values can be used as a benchmark for researchers to compare their experimental results.

Analytical Technique	Parameter	Typical Value for MOF-5	Reference
Powder X-Ray Diffraction (PXRD)	Main Diffraction Peaks (2θ)	6.8°, 9.6°, 13.7°, 15.4°, 16.8°	[1]
Fourier-Transform Infrared (FTIR) Spectroscopy	Symmetric Carboxylate Stretch (cm⁻¹)	1385 - 1420	[2]
Asymmetric Carboxylate Stretch (cm⁻¹)	1580 - 1610	[2]
Zn-O Vibration (cm⁻¹)	~480	[2]
Thermogravimetric Analysis (TGA)	Solvent Removal	~22% weight loss up to 250 °C	[1]
Framework Decomposition	Onset ~420 °C	[1]
Brunauer-Emmett-Teller (BET) Analysis	Surface Area (m²/g)	1000 - 2500	[1][3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on established procedures for MOF-5 characterization.

Powder X-Ray Diffraction (PXRD)

Objective: To confirm the crystalline structure and phase purity of the synthesized MOF-5.

Methodology:

• A small amount of the dried MOF-5 powder is gently ground to ensure a homogenous sample.

• The sample is mounted on a zero-background sample holder.

• PXRD patterns are typically recorded on a diffractometer using Cu Kα radiation (λ = 1.5406 Å).

• Data is collected over a 2θ range of 5° to 50° with a step size of 0.02°.

• The resulting diffractogram is compared with the simulated pattern from the single-crystal structure of MOF-5 or with patterns reported in the literature.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the characteristic functional groups present in the MOF-5 structure and to confirm the coordination of the terephthalate linker to the zinc centers.

Methodology:

• A small amount of the MOF-5 sample is mixed with KBr powder and pressed into a pellet. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used.

• The FTIR spectrum is recorded in the range of 4000-400 cm⁻¹.

• The spectrum is analyzed for the characteristic peaks of the carboxylate groups of the terephthalic acid linker and the Zn-O bonds.[2] The absence of the carboxylic acid C=O stretch (around 1700 cm⁻¹) indicates complete deprotonation and coordination.

Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability of the MOF-5 framework and to determine the temperature at which guest molecules are removed and the framework decomposes.

Methodology:

• Approximately 5-10 mg of the activated MOF-5 sample is placed in an alumina crucible.

• The sample is heated from room temperature to at least 600 °C at a heating rate of 10 °C/min under a nitrogen or air atmosphere.

• The weight loss as a function of temperature is recorded. A typical TGA curve for MOF-5 shows an initial weight loss due to the removal of guest solvent molecules, followed by a plateau indicating the stable framework, and finally a sharp weight loss corresponding to the decomposition of the framework.[1]

Scanning Electron Microscopy (SEM)

Objective: To visualize the morphology, crystal size, and homogeneity of the MOF-5 particles.

Methodology:

• A small amount of the MOF-5 powder is dispersed on a carbon tape mounted on an SEM stub.

• The sample is then sputter-coated with a thin layer of a conductive material (e.g., gold or platinum) to prevent charging.

• The sample is imaged using a scanning electron microscope at various magnifications. MOF-5 typically forms cubic or interpenetrated cubic crystals.[4][5]

BET Surface Area Analysis

Objective: To determine the specific surface area and porosity of the MOF-5 material.

Methodology:

• A known weight of the MOF-5 sample is degassed under vacuum at an elevated temperature (e.g., 150-250 °C) for several hours to remove any adsorbed guest molecules from the pores.

• A nitrogen adsorption-desorption isotherm is measured at 77 K (liquid nitrogen temperature).

• The Brunauer-Emmett-Teller (BET) theory is applied to the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.3 to calculate the specific surface area.[1]

Cross-Validation Logic

The cross-validation of these analytical techniques provides a more complete and reliable characterization of MOF-5. The logical relationship between the data obtained from these different methods is crucial for a comprehensive understanding of the material's properties.

Caption: Logical flow for the integrated interpretation of cross-validated analytical data.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. Synthesis of BODIPY@MOFs as Hybrid Materials for Emerging Applications: A Review [mdpi.com]
• 4. scialert.net [scialert.net]
• 5. media.neliti.com [media.neliti.com]

Assessing the Lewis Acidity of Molybdenum Pentafluoride in Comparison to Other Metal Fluorides: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the reactivity of Lewis acids is paramount. Molybdenum pentafluoride (MoF5) is a potent Lewis acid, but a quantitative comparison with other common metal fluorides is crucial for its effective application. This guide provides a comparative assessment of the Lewis acidity of MoF5 and other metal fluorides, supported by experimental and computational data, to aid in the selection of appropriate reagents for various chemical transformations.

Molybdenum pentafluoride (MoF5) is recognized for its strong Lewis acidic character, readily accepting electron pairs from donor molecules. This property makes it a valuable catalyst and reagent in a variety of organic and inorganic reactions. However, the landscape of Lewis acidity is vast, with numerous metal fluorides exhibiting a wide spectrum of reactivity. A systematic comparison is therefore essential for informed decision-making in experimental design.

Quantitative Comparison of Lewis Acidity: Fluoride Ion Affinity

The most widely accepted quantitative measure of the gas-phase Lewis acidity of a compound is its Fluoride Ion Affinity (FIA). FIA is defined as the negative of the enthalpy change for the reaction of the Lewis acid with a fluoride ion. A higher FIA value indicates a stronger Lewis acid.

For a comparative perspective, the table below summarizes the experimentally determined or computationally calculated gas-phase FIA values for several common metal fluorides.

Metal Fluoride	Chemical Formula	Fluoride Ion Affinity (FIA) (kJ/mol)	Reference
Antimony Pentafluoride	SbF5	493 - 555	[4]
Arsenic Pentafluoride	AsF5	~485
Aluminum Trifluoride	AlF3	481.2	[5]
Titanium Tetrafluoride	TiF4	~450
Phosphorus Pentafluoride	PF5	~410
Boron Trifluoride	BF3	~349.7

Note: The range of FIA values for SbF5 reflects the different experimental and computational methods used for its determination.

Based on its chemical behavior and theoretical considerations, MoF5 is expected to be a stronger Lewis acid than PF5 and BF3, and its acidity is likely comparable to that of other transition metal pentafluorides. However, without a precise FIA value, its exact position in the ranking relative to SbF5 and AsF5 remains to be definitively determined.

Experimental Protocols for Determining Lewis Acidity

The quantification and comparison of Lewis acidity rely on a variety of experimental and computational techniques. Below are detailed methodologies for key experiments cited in the assessment of metal fluoride Lewis acidity.

Fluoride Ion Affinity (FIA) Measurement

a) Gas-Phase Experimental Determination (Ion Cyclotron Resonance Mass Spectrometry - ICR-MS):

This method directly measures the equilibrium constant for fluoride ion transfer reactions between different Lewis acids in the gas phase, allowing for the establishment of a relative acidity scale.

• Apparatus: A Fourier Transform Ion Cyclotron Resonance (FT-ICR) mass spectrometer.

• Procedure:

  • Introduce a mixture of two Lewis acids (e.g., LA1 and LA2) and a source of fluoride ions (e.g., SF6, which generates F- upon electron impact) into the ICR cell at low pressures.

  • The fluoride ion will react with the Lewis acids to form the corresponding fluoroanions, [LA1F]- and [LA2F]-.

  • Allow the system to reach equilibrium: [LA1F]- + LA2 ⇌ [LA2F]- + LA1.

  • Measure the relative abundances of the two fluoroanions using FT-ICR mass spectrometry.

  • The equilibrium constant (Keq) is calculated from the ratio of the ion abundances and the known partial pressures of the neutral Lewis acids.

  • The Gibbs free energy change (ΔG°) for the fluoride transfer reaction is then determined using the equation: ΔG° = -RT ln(Keq).

  • By anchoring the relative scale to a Lewis acid with a known absolute FIA, the absolute FIA of the other Lewis acids can be determined.

b) Computational Determination (Quantum Chemical Calculations):

Computational chemistry provides a powerful tool to calculate FIA values, especially for highly reactive or difficult-to-handle species.

• Software: Gaussian, ORCA, or other quantum chemistry software packages.

• Methodology:

  • Geometry Optimization: Optimize the geometries of the Lewis acid (e.g., MoF5) and its corresponding fluoride adduct ([MoF6]-) using a suitable level of theory, such as Density Functional Theory (DFT) with a functional like B3LYP or a higher-level ab initio method like Møller-Plesset perturbation theory (MP2) or Coupled Cluster (CCSD(T)). A suitable basis set, such as those from the Pople (e.g., 6-311+G(d,p)) or Dunning (e.g., aug-cc-pVTZ) families, should be employed.

  • Frequency Calculation: Perform frequency calculations on the optimized structures to confirm that they are true minima on the potential energy surface (no imaginary frequencies) and to obtain the zero-point vibrational energies (ZPVE) and thermal corrections to the enthalpy.

  • Energy Calculation: Calculate the electronic energies of the optimized structures.

  • FIA Calculation: The Fluoride Ion Affinity at 0 K is calculated as the difference in the electronic energies (including ZPVE) between the Lewis acid and its fluoride adduct and the fluoride ion. To obtain the enthalpy at 298 K, thermal corrections are added. FIA = - [E([LAF]-) - (E(LA) + E(F-))]

Spectroscopic Methods for Relative Lewis Acidity Assessment

Spectroscopic techniques can provide a relative measure of Lewis acidity by observing the changes in the spectroscopic properties of a probe molecule upon coordination to the Lewis acid.

a) Nuclear Magnetic Resonance (NMR) Spectroscopy (Gutmann-Beckett Method):

This method uses a probe molecule, typically triethylphosphine oxide (Et3PO), and measures the change in its 31P NMR chemical shift upon coordination to a Lewis acid.[6]

• Procedure:

  • Dissolve the Lewis acid in a suitable inert solvent (e.g., deuterated dichloromethane).

  • Record the 31P NMR spectrum of a solution of Et3PO in the same solvent.

  • Add the Lewis acid to the Et3PO solution and record the 31P NMR spectrum of the resulting adduct.

  • The change in the 31P chemical shift (Δδ) is a measure of the Lewis acidity of the metal fluoride. A larger downfield shift indicates a stronger Lewis acid.

b) Infrared (IR) Spectroscopy:

IR spectroscopy can be used to probe the strength of the interaction between a Lewis acid and a probe molecule by observing the shift in the vibrational frequency of a specific bond in the probe. Carbon monoxide (CO) and pyridine are common probe molecules.[7]

• Procedure:

  • Record the IR spectrum of the probe molecule in an inert solvent or in the gas phase.

  • Introduce the Lewis acid to the probe molecule.

  • Record the IR spectrum of the resulting Lewis acid-base adduct.

  • The shift in the stretching frequency of a characteristic bond (e.g., the C≡O stretch in carbon monoxide or the ring vibrations in pyridine) upon coordination is related to the strength of the Lewis acid. A larger shift to higher frequency (blue shift) for the C≡O stretch, for example, indicates a stronger Lewis acid.

Experimental Workflow for Lewis Acidity Determination

The following diagram illustrates a generalized workflow for assessing the Lewis acidity of a metal fluoride.

Caption: A generalized workflow for the experimental and computational assessment of the Lewis acidity of metal fluorides.

Conclusion

Molybdenum pentafluoride is a powerful Lewis acid with significant potential in chemical synthesis and catalysis. While a precise quantitative measure of its Lewis acidity in the form of a Fluoride Ion Affinity value is yet to be definitively established, qualitative observations and theoretical considerations place it among the stronger Lewis acidic metal fluorides. By utilizing the experimental and computational protocols outlined in this guide, researchers can further probe the reactivity of MoF5 and make informed comparisons with other metal fluorides to optimize their synthetic strategies. The continued investigation into the fundamental properties of such reagents is crucial for advancing the fields of chemistry and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Lewis Acid Behavior of MoF5 and MoOF4: Syntheses and Characterization of MoF5(NCCH3), MoF5(NC5H5)n, and MoOF4(NC5H5)n (n = 1, 2). | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Fluorid Ion Affinity (FIA) — Lehrstuhl für Molekül- und Koordinationschemie [molchem.uni-freiburg.de]
• 5. An Extensive Set of Accurate Fluoride Ion Affinities for p‐Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 7. Metal Fluorides, Metal Chlorides and Halogenated Metal Oxides as Lewis Acidic Heterogeneous Catalysts. Providing Some Context for Nanostructured Metal Fluorides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetic Studies of Molybdenum Pentafluoride Reactions

For Researchers, Scientists, and Drug Development Professionals

Molybdenum pentafluoride (MoF₅) is a highly reactive inorganic compound that serves as a potent fluorinating agent and a precursor in the synthesis of various molybdenum-containing materials. Understanding the kinetics of its reactions is crucial for controlling reaction pathways, optimizing yields, and ensuring safety in laboratory and industrial settings. This guide provides a comparative overview of the known reactions of MoF₅, summarizing the available kinetic and reactivity data, outlining experimental protocols, and visualizing key experimental workflows.

Comparative Kinetic Data

Direct quantitative kinetic data, such as rate constants and activation energies for Molybdenum pentafluoride reactions, is notably scarce in publicly accessible literature. However, a qualitative and semi-quantitative comparison can be drawn from the reported reaction conditions and observed reactivity. The following table summarizes the key reactions of MoF₅ and provides an overview of their known kinetic characteristics.

Reaction Type	Reactants	Products	Temperature (°C)	Observed Reactivity/Kinetics
Disproportionation	Molybdenum Pentafluoride (MoF₅)	Molybdenum Tetrafluoride (MoF₄) + Molybdenum Hexafluoride (MoF₆)	~165	The reaction proceeds at elevated temperatures, indicating a significant activation energy barrier. The process is foundational to understanding the thermal stability of MoF₅.[1][2]
Hydrolysis	Molybdenum Pentafluoride (MoF₅) + Water (H₂O)	Molybdenum Oxyfluorides + Hydrogen Fluoride (HF)	Ambient	MoF₅ is described as hygroscopic, implying a rapid reaction with water upon contact. This high reactivity suggests a low activation energy for hydrolysis.
Adduct Formation	Molybdenum Pentafluoride (MoF₅) + Lewis Bases (e.g., Acetonitrile, Pyridine)	MoF₅·(Lewis Base)ₓ	Not specified	Forms stable adducts with various Lewis bases. The formation is typically fast at or below room temperature, characteristic of Lewis acid-base interactions.

Experimental Protocols

Disproportionation of Molybdenum Pentafluoride

Objective: To determine the rate of disproportionation of MoF₅ as a function of temperature.

Methodology:

• A sample of solid MoF₅ is placed in a sealed, inert-atmosphere reaction vessel (e.g., made of Monel or nickel) connected to a vacuum line and a pressure transducer.

• The vessel is heated to a specific temperature (e.g., in a tube furnace), and the temperature is held constant.

• The progress of the disproportionation reaction (2MoF₅(s) → MoF₄(s) + MoF₆(g)) is monitored by measuring the increase in pressure of the gaseous product, MoF₆, over time using the pressure transducer.

• The reaction can be quenched at different time intervals by rapid cooling. The composition of the solid phase (unreacted MoF₅ and product MoF₄) can be analyzed ex-situ using techniques like X-ray powder diffraction (XRD).

• The rate of reaction can be determined from the rate of pressure increase, and by repeating the experiment at different temperatures, the activation energy can be calculated using the Arrhenius equation.

Hydrolysis of Molybdenum Pentafluoride

Objective: To qualitatively and semi-quantitatively assess the rate of hydrolysis of MoF₅.

Methodology:

• Due to the rapid and exothermic nature of the reaction, kinetic studies are challenging. A controlled environment, such as a glovebox with a precisely controlled low-concentration of water vapor, is required.

• A thin film of MoF₅ can be deposited on an inert substrate (e.g., silicon wafer) within the glovebox.

• The reaction with water vapor can be monitored in-situ using techniques like Fourier-transform infrared spectroscopy (FTIR) to observe the disappearance of MoF₅ vibrational modes and the appearance of Mo-O and O-H stretching bands from the hydrolysis products.

• Alternatively, the reaction can be studied in a flow system where a carrier gas with a known concentration of water vapor is passed over a bed of MoF₅. The change in composition of the gas stream and the solid can be analyzed over time.

Visualizations

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the experimental procedures, a generalized workflow for studying a gas-solid reaction of Molybdenum pentafluoride is presented below using the DOT language for graph visualization.

Caption: Generalized workflow for a gas-solid reaction involving MoF₅.

This guide provides a foundational understanding of the reaction kinetics of Molybdenum pentafluoride based on available literature. Further dedicated kinetic studies are necessary to provide precise quantitative data for the reactions of this versatile and highly reactive compound.

References

• 1. In situ monitoring of mechanochemical MOF formation by NMR relaxation time correlation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Molybdenum Pentafluoride: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of molybdenum pentafluoride (MoF₅) is critical to ensuring laboratory safety and environmental protection. This highly reactive and corrosive substance demands meticulous handling and adherence to established protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to build a foundation of trust and safety in your laboratory operations.

Immediate Safety and Hazard Information

Molybdenum pentafluoride is a hygroscopic yellow solid that is a strong oxidizing agent and hydrolyzes to release hydrofluoric acid (HF).[1] Direct contact can cause severe skin and eye burns, and inhalation can be fatal.[2][3] It is crucial to handle this compound with extreme caution in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE).

Key Hazard Data Summary (from related Molybdenum Compounds)

Hazard Classification	Molybdenum(VI) fluoride (MoF₆)	Molybdenum(V) chloride (MoCl₅)	Notes on Molybdenum(V) fluoride (MoF₅)
Acute Inhalation Toxicity	Category 1 (Fatal if inhaled)[4][5]	-	Expected to be highly toxic upon inhalation.
Skin Corrosion/Irritation	Category 1B (Causes severe skin burns)[4][5]	Category 1B (Causes severe skin burns)[6]	Causes severe skin burns due to hydrolysis to HF.[1]
Serious Eye Damage/Irritation	Category 1 (Causes serious eye damage)[4][5]	Category 1 (Causes serious eye damage)[6]	Causes serious eye damage.
Reactivity	Moisture sensitive; reacts with water. Contact with acids liberates very toxic gas.[4][5]	Reacts violently with water, liberating toxic gas.[6]	Hygroscopic; hydrolyzes to release HF.[1]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases, strong reducing agents.[4][5]	Strong oxidizing agents.[6]	Oxidizer.[1]
Hazardous Decomposition	Gaseous hydrogen fluoride (HF).[4]	Hydrogen chloride gas.[6]	Hydrolyzes to release HF.[1]

Personal Protective Equipment (PPE) Requirements

PPE Category	Specification
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves prior to use.
Eye/Face Protection	Safety goggles and a face shield are mandatory.[4][6]
Skin and Body Protection	Flame-retardant lab coat, long-sleeved clothing, and closed-toe shoes.[4]
Respiratory Protection	Use in a chemical fume hood is required. For emergencies, a full-face, self-contained breathing apparatus is necessary.[7]

Step-by-Step Disposal Protocol

This protocol outlines the detailed methodology for the safe neutralization and disposal of unwanted molybdenum pentafluoride.

Step 1: Preparation and Pre-Disposal Checklist

• Assemble Materials:

  • Appropriate PPE (see table above).

  • Dry, inert absorbent material (e.g., sand, vermiculite).

  • A large beaker or container made of a material resistant to hydrofluoric acid (e.g., polyethylene, Teflon).

  • A neutralizing agent such as calcium hydroxide (slaked lime) or sodium bicarbonate. Prepare a slurry or solution.

  • A designated, labeled hazardous waste container.

• Work Area Preparation:

  • Ensure the chemical fume hood is functioning correctly.

  • Have an emergency eyewash and safety shower readily accessible.[6]

  • Remove all incompatible materials from the immediate work area.[4][5]

Step 2: Spill Management (if applicable)

• Evacuate: In case of a spill, evacuate the immediate area and restrict access.[8]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[8]

• Contain: Cover the spill with a dry, inert absorbent material like sand or vermiculite. Do not use combustible materials.[5]

• Collect: Carefully collect the absorbed material using non-sparking tools and place it into a designated, properly labeled, and sealed container for hazardous waste.[2][7]

• Decontaminate: Decontaminate the spill area with a suitable neutralizing agent.

Step 3: Neutralization of Small Quantities

For small residual amounts of molybdenum pentafluoride, a careful neutralization process should be followed. This procedure should only be performed by trained personnel.

• Inert Atmosphere: If possible, conduct the initial handling under an inert atmosphere (e.g., nitrogen or argon) to minimize reaction with air moisture.[6]

• Slow Addition to Water: In a large, appropriate container within a fume hood, very slowly and cautiously add the molybdenum pentafluoride to a large volume of cold water with stirring. This reaction is exothermic and will produce hydrofluoric acid.

• Neutralization: Slowly add a neutralizing agent (e.g., calcium hydroxide slurry or sodium bicarbonate solution) to the acidic solution while stirring. Monitor the pH to ensure complete neutralization (pH 6-8).

• Precipitation: The neutralization will likely form insoluble molybdenum compounds and calcium fluoride.

• Disposal of Neutralized Waste: The resulting mixture should be collected in a labeled hazardous waste container for disposal through your institution's environmental health and safety (EHS) office.

Step 4: Disposal of Contaminated Materials and Containers

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (if safe and appropriate) or handled as hazardous waste. Puncture the container to prevent reuse.[2][8]

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as hazardous waste.

• Waste Collection: All waste, including neutralized product, spill cleanup materials, and contaminated items, must be placed in a clearly labeled hazardous waste container. The label should include "Hazardous Waste," the chemical name, and associated hazards.

• Final Disposal: Arrange for pickup and disposal by a licensed chemical waste disposal company, following all local, state, and federal regulations.[2][7]

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of Molybdenum Pentafluoride.

References

• 1. Molybdenum(V) fluoride - Wikipedia [en.wikipedia.org]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Molybdenum hexafluoride | F6Mo | CID 82219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.dk [fishersci.dk]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. ltschem.com [ltschem.com]
• 8. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling Molybdenum pentafluoride

Molybdenum Pentafluoride is a highly corrosive and toxic compound that requires stringent safety protocols to prevent severe injury. This document provides essential safety and logistical information for researchers, scientists, and drug development professionals, including operational and disposal plans.

Personal Protective Equipment (PPE)

Due to its hazardous nature, a comprehensive PPE ensemble is mandatory when handling Molybdenum Pentafluoride. The following table, based on recommendations for Molybdenum Hexafluoride, outlines the required PPE.

PPE Category	Specification
Eye Protection	Chemical safety goggles and a full-face shield are required.[1][2]
Skin Protection	A chemical-resistant suit (fully encapsulated is recommended), along with inner and outer chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber), and chemical-resistant boots are necessary.[2][3][4]
Respiratory Protection	A full-facepiece, positive-pressure, self-contained breathing apparatus (SCBA) is required.[2][3] For emergency situations, a Level A protective suit with SCBA is recommended.

PPE Selection Workflow

Caption: PPE selection logic for handling Molybdenum Pentafluoride.

Emergency Procedures

Immediate and decisive action is critical in the event of an emergency involving Molybdenum Pentafluoride.

Exposure First Aid

Exposure Route	First Aid Measures
Inhalation	Immediately move the victim to fresh air.[3] If breathing is difficult or has stopped, provide artificial respiration.[5][6] Seek immediate medical attention.[1][3]
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[1] Seek immediate medical attention.[1]
Eye Contact	Immediately flush eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[1][3]
Ingestion	Do NOT induce vomiting.[2][5] If the victim is conscious, rinse their mouth with water.[3] Seek immediate medical attention.[2][3]

Spill Response

In the event of a spill, the primary objectives are to isolate the area, prevent the spread of the material, and ensure the safety of all personnel.

• Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area. Isolate the hazardous area and restrict access.

• Ventilate: If it is safe to do so, provide ventilation to the spill area to disperse any vapors.[7]

• Containment: For liquid spills, use a non-combustible absorbent material like sand or earth to contain the spill.[2] Do not use water.

• Cleanup: Trained personnel wearing appropriate PPE should carefully collect the absorbed material into a sealed, labeled container for disposal.[3]

• Decontamination: Decontaminate the spill area and all equipment used in the cleanup process.

Emergency Response Flowchart

Caption: Step-by-step emergency response plan for a Molybdenum Pentafluoride spill.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and accidents.

Handling Procedures

• Work Area: All work with Molybdenum Pentafluoride must be conducted in a well-ventilated chemical fume hood.[2]

• Personal Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in the work area.[7]

• Equipment: Use only compatible and dry equipment. Molybdenum Pentafluoride is moisture-sensitive and reacts violently with water.[1]

• Container Handling: Open and handle containers with care in a controlled environment.

Storage Requirements

• Container: Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[7]

• Incompatibilities: Keep away from incompatible materials such as water, strong bases, and oxidizing agents.[1]

• Security: Store in a locked and secure area with restricted access.

Handling and Storage Workflow

Caption: Procedural workflow for safely handling and storing Molybdenum Pentafluoride.

Disposal Plan

Molybdenum Pentafluoride and any contaminated materials must be disposed of as hazardous waste in accordance with all local, state, and federal regulations.

Waste Collection

• All waste materials, including empty containers, contaminated PPE, and spill cleanup materials, should be collected in a designated, sealed, and properly labeled hazardous waste container.

Disposal Procedure

• Labeling: Clearly label the waste container with "Hazardous Waste" and the specific contents (Molybdenum Pentafluoride).

• Storage: Store the waste container in a designated hazardous waste accumulation area.

• Professional Disposal: Arrange for a licensed hazardous waste disposal company to transport and dispose of the material. Do not attempt to neutralize or dispose of the waste yourself.[5]

• Documentation: Maintain all records of waste disposal as required by regulations.

References

• 1. fishersci.dk [fishersci.dk]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. pfaltzandbauer.com [pfaltzandbauer.com]
• 4. epa.gov [epa.gov]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. ltschem.com [ltschem.com]